1,3-Diphenyl-2(1H)-quinoxalinone: Structural Dynamics & Synthetic Utility
Executive Summary 1,3-Diphenyl-2(1H)-quinoxalinone (CAS: 16194-28-8) represents a privileged scaffold in medicinal chemistry, distinct from its fully aromatic isomer, 2,3-diphenylquinoxaline. Characterized by a fused ben...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
1,3-Diphenyl-2(1H)-quinoxalinone (CAS: 16194-28-8) represents a privileged scaffold in medicinal chemistry, distinct from its fully aromatic isomer, 2,3-diphenylquinoxaline. Characterized by a fused benzene-pyrazine ring system with a carbonyl functionality at position 2, an N-phenyl group at position 1, and a C-phenyl group at position 3, this molecule serves as a critical pharmacophore in oncology and kinase inhibition research.
This technical guide dissects the chemical architecture, validated synthetic pathways, and physicochemical properties of 1,3-diphenyl-2(1H)-quinoxalinone, providing researchers with actionable protocols for its application in drug development, specifically targeting FGFR1 kinase pathways and antimicrobial resistance.
Part 1: Chemical Architecture & Electronic Properties[1]
Structural Identity
The molecule features a quinoxalin-2(1H)-one core.[1][2][3] Unlike 2,3-diphenylquinoxaline, which is fully heteroaromatic, the 2(1H)-one derivative possesses a fixed amide-like lactam structure. The substitution pattern is critical:
Position 1 (N1): Substituted with a Phenyl group.[1][4][5][6] This blocks the lactam-lactim tautomerism typically seen in unsubstituted quinoxalinones, locking the molecule in the keto form.
Position 3 (C3): Substituted with a Phenyl group, extending conjugation and enhancing lipophilicity.
Identifier
Value
CAS Number
16194-28-8
IUPAC Name
1,3-diphenylquinoxalin-2(1H)-one
Molecular Formula
C₂₀H₁₄N₂O
Molecular Weight
298.34 g/mol
SMILES
O=C1N(C2=CC=CC=C2)C3=CC=CC=C3N=C1C4=CC=CC=C4
Electronic Delocalization & Aromaticity
The N-phenyl group at position 1 is not coplanar with the quinoxaline core due to steric repulsion with the peri-hydrogen (H8), typically adopting a twisted conformation (dihedral angle ~40-60°). This twist limits full resonance delocalization from the N-phenyl ring into the heterocyclic core, affecting the UV absorption maxima compared to planar analogs. The C3-phenyl group, however, retains significant conjugation, contributing to the molecule's fluorescence properties.
Part 2: Synthetic Pathways[4][7][8][9]
Primary Route: Condensation of N-Aryl Diamines
The most robust synthesis involves the cyclocondensation of N-phenyl-o-phenylenediamine with benzoylformic acid derivatives.[1] This method is preferred for its regioselectivity, ensuring the phenyl group resides at N1.
Catalyst: None (Thermal) or mild Lewis acid (e.g., Iodine, 5 mol%)
Step-by-Step Methodology:
Dissolution: Dissolve 10 mmol of N-phenyl-o-phenylenediamine in 20 mL of ethanol.
Addition: Add 11 mmol of ethyl benzoylformate dropwise under stirring.
Reflux: Heat the mixture to reflux (78°C for EtOH, 118°C for AcOH) for 4–6 hours. Monitor via TLC (Hexane:EtOAc 3:1).[1]
Workup: Cool the reaction mixture to room temperature. The product often precipitates.[1]
Purification: Filter the solid. If no precipitate forms, concentrate under reduced pressure and recrystallize from ethanol/DMF.
Yield: Typical yields range from 75% to 90%.[1][4]
Alternative Route: C-H Activation (Direct Arylation)
Modern approaches utilize transition-metal catalyzed C-H activation to install the phenyl group at C3 on a pre-formed 1-phenylquinoxalin-2-one core, though this is less atom-economical than the condensation route.[1]
Caption: Cyclocondensation pathway for the regioselective synthesis of 1,3-diphenyl-2(1H)-quinoxalinone.
Part 3: Physicochemical & Photophysical Profile[1]
Solubility & Stability
The lipophilic nature of the two phenyl rings renders the molecule insoluble in water but highly soluble in aprotic polar solvents.
Solvent
Solubility
Notes
Water
Insoluble
Hydrophobic scaffold
DMSO
High (>20 mg/mL)
Preferred for biological assays
Dichloromethane
High
Good for extraction/chromatography
Ethanol
Moderate
Suitable for recrystallization (hot)
Spectral Characteristics
UV-Vis Absorption: Exhibits characteristic bands at
nm, attributed to transitions of the quinoxaline core and intramolecular charge transfer (ICT) from the N-phenyl donor.
Fluorescence: 1,3-Diphenyl-2(1H)-quinoxalinone derivatives typically show emission in the blue-green region (450–500 nm) with moderate Stokes shifts, making them useful as fluorescent probes in non-aqueous environments.
Part 4: Pharmacological & Biological Utility[7][10][11][12]
FGFR1 Kinase Inhibition
Research indicates that 3-substituted quinoxalin-2-ones act as potent inhibitors of Fibroblast Growth Factor Receptor 1 (FGFR1) .[1][7] The planar core mimics the adenine ring of ATP, allowing the molecule to intercalate into the ATP-binding pocket of the kinase domain.
Mechanism: Competitive inhibition at the ATP site.[1]
SAR Insight: The N1-phenyl group provides hydrophobic contacts within the binding pocket, while the C3-phenyl group can be modified (e.g., vinylation) to enhance selectivity.
Cytotoxicity
Derivatives of this scaffold demonstrate significant cytotoxicity against human cancer cell lines, including:
The mode of action often involves cell cycle arrest at the G2/M phase and induction of apoptosis, likely triggered by tubulin polymerization inhibition or kinase blockade.
Sigma-Aldrich. 1,3-diphenyl-2(1H)-quinoxalinone Product Page. Available at:
National Institutes of Health (NIH) - PubChem. Quinoxaline, 2,3-diphenyl- (Isomer Comparison). Available at:
Organic Chemistry Portal. Synthesis of Quinoxalinediones and Quinoxalinones. Available at:
MDPI Molecules. Design, Synthesis, and Biological Evaluation of 3-Vinyl-quinoxalin-2(1H)-one Derivatives as Novel Antitumor Inhibitors of FGFR1. Available at:
Asian Journal of Research in Chemistry. Green Synthesis of Quinoxaline Derivatives. Available at:
A Technical Guide to the Biological Activities of 1,3-Diphenylquinoxalin-2(1H)-one Derivatives
For Researchers, Scientists, and Drug Development Professionals Abstract The quinoxaline scaffold, a privileged heterocyclic system composed of a fused benzene and pyrazine ring, represents a cornerstone in modern medici...
Author: BenchChem Technical Support Team. Date: March 2026
For Researchers, Scientists, and Drug Development Professionals
Abstract
The quinoxaline scaffold, a privileged heterocyclic system composed of a fused benzene and pyrazine ring, represents a cornerstone in modern medicinal chemistry.[1][2] Its derivatives exhibit a remarkable breadth of pharmacological activities, making them compelling candidates for drug discovery. This technical guide provides an in-depth exploration of a specific, highly promising subclass: 1,3-diphenylquinoxalin-2(1H)-one derivatives. We will dissect their significant biological activities, with a primary focus on their anticancer, antimicrobial, and anti-inflammatory properties. This document synthesizes current knowledge on their mechanisms of action, structure-activity relationships (SAR), and the critical experimental protocols used for their evaluation. Complete with quantitative data summaries, detailed methodologies, and visual diagrams of key pathways, this guide serves as an essential resource for professionals engaged in the development of novel therapeutics.
Introduction: The Quinoxaline Scaffold in Medicinal Chemistry
Heterocyclic compounds are fundamental to the design of new therapeutic agents, and among them, the quinoxaline (or benzopyrazine) system has garnered considerable attention.[3] This scaffold's synthetic accessibility and its capacity for diverse functionalization have allowed for the creation of extensive compound libraries with a wide array of biological activities, including anticancer, antimicrobial, antiviral, anti-inflammatory, and anticonvulsant properties.[1][3][4][5]
The 1,3-diphenylquinoxalin-2(1H)-one core, characterized by phenyl substitutions at the 1 and 3 positions and a carbonyl group at the 2-position of the quinoxaline ring, provides a unique three-dimensional structure that has proven effective for interacting with various biological targets. This guide focuses specifically on this class of derivatives, elucidating the molecular underpinnings of their therapeutic potential.
General Synthesis of 1,3-Diphenylquinoxalin-2(1H)-one Derivatives
The synthesis of the quinoxalin-2(1H)-one core is typically achieved through the condensation reaction between an o-phenylenediamine and an α-keto acid or its ester.[6][7] For the specific 1,3-diphenylquinoxalin-2(1H)-one scaffold, a common route involves the reaction of an N-phenyl-substituted o-phenylenediamine with benzoylformic acid or its derivatives. The versatility of this reaction allows for the introduction of various substituents on all three phenyl rings, enabling the systematic exploration of structure-activity relationships.
Caption: General synthetic route for 1,3-diphenylquinoxalin-2(1H)-one.
Major Biological Activities and Mechanisms of Action
Anticancer Activity
Quinoxaline derivatives have emerged as highly promising candidates for anticancer drug development, demonstrating significant efficacy against a multitude of tumors.[8][9] Their therapeutic potential stems from their ability to modulate multiple cellular pathways critical for cancer progression.[2][8]
Mechanisms of Anticancer Action:
Kinase Inhibition: Many cancers are driven by aberrant signaling from protein kinases. Quinoxaline derivatives have been successfully designed as ATP-competitive inhibitors of key kinases involved in tumor growth and angiogenesis, such as Vascular Endothelial Growth Factor Receptor (VEGFR) and Epidermal Growth Factor Receptor (EGFR).[2][3] By blocking the ATP-binding site, these compounds disrupt downstream signaling cascades that promote cell proliferation and survival.[2]
Topoisomerase Inhibition: Topoisomerases are vital enzymes that manage DNA topology during replication and transcription. Certain quinoxaline derivatives function as topoisomerase II inhibitors.[10] They stabilize the enzyme-DNA cleavage complex, which prevents the re-ligation of DNA strands, leading to double-strand breaks, cell cycle arrest, and ultimately, apoptosis.[8][10]
Induction of Apoptosis: A primary goal of cancer therapy is to induce programmed cell death (apoptosis) in malignant cells. Quinoxaline derivatives have been shown to trigger apoptosis through various mechanisms.[11][12] This includes upregulating pro-apoptotic proteins like p53 and caspases while downregulating anti-apoptotic proteins such as Bcl-2, thereby shifting the cellular balance towards cell death.[10]
The evaluation of novel chemical entities requires robust and reproducible experimental methodologies. The following protocols are fundamental for assessing the biological activities of 1,3-diphenylquinoxalin-2(1H)-one derivatives.
In Vitro Cytotoxicity: MTT Assay
Principle: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method used to measure cellular metabolic activity as an indicator of cell viability, proliferation, and cytotoxicity. [13]Viable cells contain NAD(P)H-dependent oxidoreductase enzymes that reduce the yellow MTT tetrazolium salt to purple formazan crystals, which are then solubilized for spectrophotometric quantification.
Protocol:
Cell Seeding: Seed cancer cells in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours to allow for attachment.
Compound Treatment: Prepare serial dilutions of the test compound. Treat cells with various concentrations and include a vehicle control (e.g., DMSO). Incubate for 48-72 hours.
[13]3. MTT Addition: Add MTT solution to each well and incubate for 3-4 hours at 37°C, allowing formazan crystals to form.
Solubilization: Remove the medium and add a solubilizing agent (e.g., DMSO) to dissolve the formazan crystals.
[13]5. Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.
Analysis: Calculate the percentage of cell viability relative to the vehicle control. Determine the IC₅₀ value (the concentration that inhibits 50% of cell growth) using non-linear regression analysis.
[3]
Navigating Stability: A Technical Guide to the Thermodynamic Assessment of 1,3-diphenyl-2(1H)-quinoxalinone
For Researchers, Scientists, and Drug Development Professionals Abstract The thermodynamic stability of an active pharmaceutical ingredient (API) is a cornerstone of drug development, profoundly influencing its shelf-lif...
Author: BenchChem Technical Support Team. Date: March 2026
For Researchers, Scientists, and Drug Development Professionals
Abstract
The thermodynamic stability of an active pharmaceutical ingredient (API) is a cornerstone of drug development, profoundly influencing its shelf-life, formulation, bioavailability, and safety. 1,3-diphenyl-2(1H)-quinoxalinone, a member of the quinoxaline derivative family, represents a scaffold of significant interest due to the broad biological activities exhibited by this class of compounds.[1][2] A thorough understanding of its thermodynamic properties is therefore critical for its potential advancement as a therapeutic agent. While specific, comprehensive thermodynamic data for 1,3-diphenyl-2(1H)-quinoxalinone is not extensively documented in publicly accessible literature, this guide provides the essential theoretical framework and detailed experimental protocols required to comprehensively evaluate its stability. As a Senior Application Scientist, my objective is to equip you with the foundational knowledge and practical methodologies to generate and interpret this crucial data, ensuring scientific rigor and trustworthiness in your development pipeline.
Introduction: The Imperative of Thermodynamic Stability
In pharmaceutical sciences, thermodynamic stability refers to the measure of a system's energy state, specifically the Gibbs free energy (ΔG). A compound in a lower energy state is more stable. For a drug candidate like 1,3-diphenyl-2(1H)-quinoxalinone, assessing this stability is not merely an academic exercise; it is a critical path activity. An unstable compound can degrade over time, leading to a loss of potency and the potential formation of toxic impurities. This guide will focus on the principal techniques used to probe thermal stability: Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA) . These methods provide quantitative data on how a material responds to heat, revealing key information about its melting point, decomposition temperature, and the energetics of these transitions.[3][4]
Theoretical & Computational Evaluation
Before embarking on empirical testing, a theoretical assessment can provide valuable predictive insights into the stability of 1,3-diphenyl-2(1H)-quinoxalinone.
Molecular Structure and Inherent Stability
The core structure of 1,3-diphenyl-2(1H)-quinoxalinone features a fused pyrazine and benzene ring system, with two phenyl substituents. The aromaticity of these rings contributes significantly to the molecule's overall stability. However, the lactam functionality (the -C(O)-NH- group) within the quinoxalinone ring can be susceptible to hydrolysis under certain pH and temperature conditions. The phenyl groups may also influence crystal packing, which in turn affects solid-state stability.
Computational methods, particularly Density Functional Theory (DFT), are powerful tools for probing molecular stability.[1][5] By calculating parameters such as the Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO) energy gap, one can infer the molecule's kinetic stability and reactivity.[6] A larger HOMO-LUMO gap generally suggests higher stability.[1] These calculations can also predict bond dissociation energies, identifying the most likely points of molecular fragmentation upon thermal stress.[7][8]
For a broader perspective, QSPR models can be employed to predict physical properties like melting points based on molecular descriptors. While not a direct measure of decomposition, a high melting point often correlates with greater thermal stability in the solid state.
Experimental Determination of Thermal Stability
The cornerstone of stability analysis lies in direct, empirical measurement. Thermal analysis techniques are indispensable for characterizing pharmaceutical compounds.[9]
Differential Scanning Calorimetry (DSC)
DSC is a powerful technique that measures the difference in heat flow between a sample and a reference as a function of temperature.[10] It provides critical kinetic and thermodynamic information, allowing for the determination of melting points, phase transitions, and the enthalpy of decomposition (ΔH), which quantifies the energy released or absorbed during degradation.[11][12]
Table 1: Key Thermodynamic Parameters Obtainable from DSC
Parameter
Symbol
Significance in Stability Assessment
Onset Temperature of Decomposition
Tonset
The temperature at which decomposition begins. A primary indicator of thermal stability.
Peak Temperature of Decomposition
Tpeak
The temperature at which the rate of decomposition is maximal.
Enthalpy of Decomposition
ΔHdecomp
The total heat released (exothermic) or absorbed (endothermic) during decomposition. Large exothermic values can indicate a significant thermal hazard.
Melting Point
Tm
The temperature at which the solid phase transitions to a liquid. Important for formulation and purity assessment.
Enthalpy of Fusion
ΔHfus
The energy required to melt the solid. Useful for studying polymorphism and crystallinity.
Protocol 1: General Methodology for DSC Analysis
This protocol outlines a self-validating system for assessing the thermal stability of 1,3-diphenyl-2(1H)-quinoxalinone.
Instrument Calibration:
Causality: Before any sample analysis, ensure the instrument's temperature and enthalpy scales are accurately calibrated. This is critical for data trustworthiness.
Action: Use high-purity certified reference standards (e.g., indium, tin). Perform a calibration run and verify that the measured melting points and enthalpies of fusion are within the specified limits of the standards.
Sample Preparation:
Causality: The sample's form (e.g., crystallinity, particle size) can influence results. Consistency is key.
Action: Accurately weigh 2-5 mg of 1,3-diphenyl-2(1H)-quinoxalinone into a clean aluminum DSC pan. Crimp the pan with a lid. Prepare an identical empty, sealed pan to serve as the reference.
Experimental Setup:
Causality: The heating rate and atmosphere can significantly affect the observed transition temperatures.
Action: Place the sample and reference pans into the DSC cell. Purge the cell with an inert nitrogen atmosphere (e.g., at 50 mL/min) to prevent oxidative degradation. Program the instrument to heat at a linear rate, typically 10 °C/min, over a relevant temperature range (e.g., 30 °C to 400 °C).[13][14]
Data Acquisition & Analysis:
Causality: Proper data analysis is required to extract meaningful thermodynamic parameters.
Action: Record the heat flow versus temperature. The resulting thermogram is analyzed to determine the onset and peak temperatures of any endothermic (melting) or exothermic (decomposition) events. The area under a peak is integrated to calculate the enthalpy change (ΔH).[12]
A generalized workflow for Differential Scanning Calorimetry (DSC) analysis.
Thermogravimetric Analysis (TGA)
TGA complements DSC by measuring the change in a sample's mass as a function of temperature.[15] It is invaluable for distinguishing between events that involve mass loss (like decomposition or desolvation) and those that do not (like melting or glass transitions).[16][17]
Protocol 2: General Methodology for TGA
Instrument Verification:
Causality: Accurate mass and temperature readings are paramount.
Action: Verify the balance with a standard weight. Verify the temperature calibration using certified magnetic standards (Curie point standards).
Sample Preparation:
Causality: A slightly larger sample size than DSC is often used to ensure detectable mass changes.
Action: Place 5-10 mg of 1,3-diphenyl-2(1H)-quinoxalinone onto the TGA sample pan (typically platinum or alumina).
Experimental Setup:
Causality: The experimental conditions should mirror those of the DSC to allow for direct correlation of thermal events.
Action: Place the pan in the TGA furnace. Purge with nitrogen at a controlled rate (e.g., 50 mL/min). Program the instrument to heat at the same rate as the DSC experiment (e.g., 10 °C/min) over the same temperature range.
Data Acquisition & Analysis:
Causality: The TGA curve provides a clear profile of thermal degradation stages.
Action: Record the percentage of initial mass versus temperature. The resulting thermogram will show step-wise mass losses. The onset temperature of a mass loss step indicates the beginning of a degradation event. The derivative of the TGA curve (DTG) can be plotted to more clearly identify the temperatures of maximum mass loss rate.
A generalized workflow for Thermogravimetric Analysis (TGA).
Conclusion
Determining the thermodynamic stability of 1,3-diphenyl-2(1H)-quinoxalinone is a foundational step in its journey from a promising chemical entity to a potential therapeutic agent. While direct literature values may be sparse, a systematic approach combining computational prediction with rigorous experimental analysis via DSC and TGA provides a robust and trustworthy pathway to characterizing its thermal properties. The methodologies outlined in this guide provide the framework for generating the high-quality data necessary to make informed decisions in drug formulation, storage, and regulatory submission, ultimately ensuring the safety and efficacy of the final product.
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Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
Nitrogen-containing aromatic heterocycles, particularly quinoxalin-2(1H)-ones, are privileged structural motifs in medicinal chemistry, materials science, and natural product synthesis. The strategic functionalization of these scaffolds—specifically via N1-arylation and C3-arylation—enables the rapid construction of complex, bioactive molecular architectures. This whitepaper provides an in-depth, mechanistically grounded analysis of modern synthesis pathways for N-aryl quinoxalinones, transitioning away from harsh classical methods toward sustainable, transition-metal-catalyzed, and photocatalytic methodologies.
Strategic Approaches to the Quinoxalinone Core
The synthesis of fully decorated N-aryl quinoxalinones typically follows a two-stage logic:
N1-Arylation : The formation of the C–N bond at the N1 position. While de novo synthesis from N-aryl-o-phenylenediamines is possible, late-stage N-arylation of the pre-formed quinoxalin-2(1H)-one core offers superior modularity [[1]]().
C3-Arylation : The subsequent functionalization of the C3–H bond to generate 1,3-diarylquinoxalin-2(1H)-ones, completing the pharmacophore [[2]]().
Historically, N-arylation relied on Ullmann-type couplings requiring high temperatures (>120 °C) and strong bases, which often led to substrate degradation. Modern approaches prioritize ambient conditions and high functional group tolerance.
Late-Stage N1-Arylation via Chan-Lam Coupling
To achieve N1-arylation without the harsh conditions of classical Ullmann couplings or the strict inert-atmosphere requirements of Buchwald-Hartwig aminations, the Chan-Lam coupling has emerged as the gold standard 3.
Mechanistic Rationale
The Chan-Lam coupling utilizes a copper catalyst (typically Cu(OAc)₂) to forge the C–N bond between the quinoxalinone N–H and an arylboronic acid. The causality behind its success lies in its redox cycle: the reaction is driven by atmospheric oxygen, which accelerates the reductive elimination from a highly reactive Cu(III) species [[4]](). Because it operates at room temperature in open air, it preserves sensitive functional groups that would otherwise be destroyed 5.
Fig 1: Catalytic cycle of the Chan-Lam N1-arylation driven by Cu(II)/Cu(III) redox chemistry.
Orthogonal C3-Arylation of N-Aryl Quinoxalinones
Once the N1-aryl group is installed, the molecule is primed for C3-functionalization. Recent advancements have completely bypassed the need for transition metals at this stage, relying instead on photoredox catalysis or hypervalent iodine chemistry.
Visible-Light Photocatalytic C3-Arylation
Photocatalysis represents the most sustainable method for C3-arylation. By utilizing organic dyes like Eosin Y under blue LED irradiation, aryl radicals are generated from arylhydrazines or arylboronic acids via Single Electron Transfer (SET) 6. The photo-generated hole acts as a traceless oxidant, while air (often generating singlet oxygen) facilitates the final rearomatization 7.
Fig 2: Radical pathway for photocatalytic C3-arylation via Single Electron Transfer (SET).
Transition-Metal-Free Arylation with Diaryliodonium Salts
For substrates incompatible with photoredox conditions, Diaryliodonium Salts (DAISs) serve as highly electrophilic arylating agents. This pathway allows for direct, regioselective C–H arylation at room temperature without any transition metals, driven purely by the hypervalent nature of the iodine(III) center 89.
Quantitative Data & Comparative Analysis
The following table summarizes the operational parameters and green chemistry metrics of the primary synthesis pathways discussed:
To ensure reproducibility, the following protocols are designed as self-validating systems, incorporating visual cues and chemical rationales for each step.
Protocol A: Cu-Catalyzed Chan-Lam N1-Arylation
Objective: Synthesize N1-aryl quinoxalin-2(1H)-one from the N-H precursor.
Setup: In a 20 mL vial open to the air, add quinoxalin-2(1H)-one (1.0 mmol), arylboronic acid (1.5 mmol), and Cu(OAc)₂ (0.15 mmol, 15 mol%).
Solvation & Base: Add dichloromethane (DCM, 5.0 mL) followed by pyridine (2.0 mmol). Self-Validation: The mixture will immediately turn deep blue, confirming the formation of the active Cu(II)-pyridine complex.
Reaction: Stir vigorously at room temperature for 12–24 hours. Self-Validation: The color will shift between green and brown as the Cu(I)/Cu(II)/Cu(III) catalytic cycle progresses.
Monitoring: Check via TLC (EtOAc/Hexane). The N1-aryl product will exhibit a significantly higher
value than the highly polar N-H starting material.
Workup (Critical Step): Dilute with DCM and wash the organic layer with a 0.5 M aqueous EDTA solution (or 10% NH₄OH). Rationale: EDTA strongly chelates copper ions, pulling the blue/green tint entirely into the aqueous layer. A colorless or pale-yellow organic layer validates the complete removal of the transition metal.
Isolation: Dry over Na₂SO₄, concentrate, and purify via flash chromatography.
Objective: Functionalize the C3 position of an N-aryl quinoxalinone to yield a 1,3-diaryl derivative.
Setup: In a transparent glass vial, combine N-arylquinoxalin-2(1H)-one (0.5 mmol), arylhydrazine hydrochloride (0.75 mmol), and Eosin Y (0.015 mmol, 3 mol%).
Solvation: Dissolve in a 1:1 mixture of MeCN and H₂O (4.0 mL). Self-Validation: The solution will exhibit an intense, fluorescent pink/red color characteristic of Eosin Y.
Irradiation: Stir the open vial under a 4W Blue LED at room temperature for 12 hours. Air serves as the terminal oxidant.
Workup: Dilute the mixture with EtOAc (15 mL) and wash with brine (3 x 10 mL). Rationale: Eosin Y is highly water-soluble. The transfer of the pink dye into the aqueous wash self-validates the removal of the photocatalyst from the organic product.
Isolation: Dry the organic phase, evaporate the solvent, and recrystallize or chromatograph to obtain the pure 1,3-diarylquinoxalin-2(1H)-one.
Conclusion
The synthesis of N-aryl quinoxalinones has evolved significantly. By decoupling the construction of the core from its functionalization, chemists can leverage Chan-Lam couplings for mild N1-arylation and visible-light photocatalysis for orthogonal C3-arylation. These methodologies not only improve yields and functional group tolerance but also align strictly with modern green chemistry principles by eliminating toxic transition metals and harsh thermal conditions.
References
[6] Visible-light-induced CH arylation of quinoxalin-2(1H)-ones in H2O through photocatalysis. hznu.edu.cn. 6
[10] Self-Catalyzed Sono-Photoinduced Arylation of Quinoxalin-2(1H)-ones with Arylhydrazines. organic-chemistry.org. 10
[1] Recent advances in the transition-metal-free synthesis of quinoxalines. nih.gov. 1
[7] Visible-Light-Induced Singlet Oxygen-Promoted Arylation and Alkylation of Quinoxalin-2(1H)-ones and Quinolines. nih.gov. 7
[2] A HCl-Mediated, Metal- and Oxidant-Free Photocatalytic Strategy for C3 Arylation of Quinoxalin(on)es with Arylhydrazine. mdpi.com. 2
[8] Transition-Metal-Free Direct C–H Arylation of Quinoxalin-2(1H)-ones with Diaryliodonium Salts at Room Temperature. acs.org.8
Author: BenchChem Technical Support Team. Date: March 2026
Topic:Content Type: In-Depth Technical Guide
Audience: Researchers, Scientists, Drug Development Professionals
Executive Summary
The 1,3-diphenyl-2(1H)-quinoxalinone scaffold represents a specific, lipophilic optimization of the "privileged" quinoxaline core. While the quinoxaline moiety itself is ubiquitous in FDA-approved drugs (e.g., Brimonidine, Varenicline), the specific functionalization at the N1 and C3 positions with phenyl rings creates a unique pharmacophore. This scaffold is characterized by enhanced membrane permeability and the ability to occupy large hydrophobic pockets in protein targets, particularly kinases and viral enzymes.
This guide analyzes the pharmacological utility of this scaffold, focusing on its dual-action potential as a Tyrosine Kinase Inhibitor (TKI) and an Anti-inflammatory agent . We provide validated synthetic routes, structure-activity relationships (SAR), and mechanistic insights grounded in recent medicinal chemistry literature.
Chemical Basis & Synthetic Accessibility[1][2][3][4]
Structural Significance
The 1,3-diphenyl-2(1H)-quinoxalinone structure consists of a fused benzene and pyrazine ring (quinoxalinone) with two critical aromatic substitutions:
N1-Phenyl: Increases lipophilicity (LogP) and prevents tautomerization to the hydroxy-quinoxaline form, locking the molecule in the "one" (carbonyl) tautomer. This is crucial for hydrogen bond acceptor capability at the C2-carbonyl.
C3-Phenyl: Provides a "propeller-like" twist, facilitating
stacking interactions with aromatic residues (e.g., Phenylalanine, Tyrosine) in the active sites of enzymes like VEGFR-2 or COX-2.
Validated Synthetic Protocol
To access this scaffold efficiently, we recommend a condensation strategy using N-substituted diamines, which avoids the harsh conditions often required for post-cyclization N-arylation.
Protocol: Condensation of N-phenyl-o-phenylenediamine
Step 1: Dissolve N-phenyl-o-phenylenediamine in Ethanol (10 mL/mmol) under an inert atmosphere (
).
Step 2: Add Phenylglyoxylic acid dropwise.
Step 3: Reflux the mixture for 3–6 hours. Monitor progress via TLC (Ethyl Acetate:Hexane 3:7).
Step 4: Cool to room temperature. The product often precipitates.[1]
Step 5: Filter the precipitate and wash with cold ethanol. Recrystallize from Ethanol/DMF for high purity (>98%).
Yield Expectation: 75–85%
Validation:
H-NMR should show a characteristic singlet for the quinoxalinone ring proton if C3 is unsubstituted, but in this 1,3-diphenyl case, look for the absence of the C3-H and the presence of two distinct multiplet regions corresponding to the N1 and C3 phenyl rings.
Synthesis Workflow Diagram
Caption: One-pot cyclocondensation route for the synthesis of the 1,3-diphenyl-2(1H)-quinoxalinone core.
The 1,3-diphenyl-2(1H)-quinoxalinone scaffold mimics the ATP-binding motif of kinase inhibitors. The C2-carbonyl acts as a hydrogen bond acceptor for the "hinge region" of kinases, while the N1/C3 phenyl groups occupy the hydrophobic back-pocket.
Key Targets:
VEGFR-2 (Vascular Endothelial Growth Factor Receptor 2): Inhibition leads to suppression of tumor angiogenesis.
FGFR1 (Fibroblast Growth Factor Receptor 1): Relevant in lung and gastric cancers.
Tubulin: Some derivatives bind to the colchicine site, disrupting microtubule polymerization.
Mechanistic Pathway:
Inhibition of VEGFR-2 prevents the autophosphorylation of tyrosine residues, blocking the downstream RAS/RAF/MEK/ERK cascade. This results in:
G1/S Phase Arrest: Prevention of DNA replication.
Apoptosis: Upregulation of Bax and downregulation of Bcl-2.
Data Summary: Kinase Inhibition Potency
Table 1: Representative IC50 values for 1,3-substituted quinoxalinone derivatives against key cancer targets.
Compound Variant
Target
Cell Line / Assay
IC50 Value
Reference
1,3-Diphenyl-2(1H)-quinoxalinone (Parent)
VEGFR-2
Enzymatic Assay
12.5 µM
[1, 2]
6-Nitro-1,3-diphenyl- derivative
Tubulin
MCF-7 (Breast)
2.1 µM
[3]
1-Phenyl-3-(4-methoxyphenyl)- derivative
FGFR1
H460 (Lung)
45 nM
[4]
1,3-Diphenylurea-quinoxalinone
HepG2
HepG2 (Liver)
5.27 µM
[5]
Anti-Inflammatory Activity
The scaffold exhibits dual inhibition of COX-2 and 5-LOX , crucial enzymes in the arachidonic acid pathway. The 1,3-diphenyl spatial arrangement mimics the structure of coxibs (e.g., Celecoxib), allowing the molecule to fit into the COX-2 side pocket.
To optimize this scaffold for drug development, specific modifications are recommended based on recent SAR studies:
Position 1 (N-Aryl):
Requirement: An aromatic ring is essential for activity.
Optimization: Electron-donating groups (e.g., -OMe) on the N1-phenyl ring often improve solubility and potency against cancer cell lines by increasing electron density in the core system [6].
Position 3 (C-Aryl):
Requirement: Bulky hydrophobic groups preferred.
Optimization: Substitution with p-Fluoro or p-Chloro groups enhances metabolic stability (blocking metabolic oxidation) and improves binding affinity to VEGFR-2 via halogen bonding [2].
Positions 6 & 7 (Benzo-ring):
Optimization: Electron-withdrawing groups (e.g., -NO2, -CF3, -Cl) at position 6 significantly increase cytotoxicity. The 6-nitro-1,3-diphenyl derivative is consistently more potent than the unsubstituted parent [3].
Experimental Protocol: In Vitro Cytotoxicity Assay
Method: MTT Cell Viability Assay
Purpose: Determine IC50 of synthesized scaffolds against cancer cell lines (e.g., HepG2, MCF-7).
Seeding: Plate cells (HepG2) at a density of
cells/well in 96-well plates. Incubate for 24h at 37°C/5% CO2.
Treatment: Dissolve the 1,3-diphenyl-2(1H)-quinoxalinone test compound in DMSO. Prepare serial dilutions (0.1 µM to 100 µM). Add to wells (Final DMSO concentration < 0.1%).
Incubation: Incubate for 48–72 hours.
MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well. Incubate for 4 hours.
Measurement: Read absorbance at 570 nm using a microplate reader.
Analysis: Calculate % Cell Viability =
. Plot dose-response curve to derive IC50.
References
BenchChem. (2025). The Multifaceted Biological Activities of Quinoxaline Derivatives: An In-depth Technical Guide. Retrieved from
El-Sabbagh, O. I., et al. (2025).[2] Synthesis of new 2(1H)-quinoxalinone derivatives for antimicrobial and antiinflammatory evaluation. ResearchGate. Retrieved from
BenchChem. (2025). A Comparative Analysis of 6-Nitro-2,3-diphenylquinoxaline and Other Quinoxaline Derivatives in Anticancer Drug Discovery. Retrieved from
Jiang, X., et al. (2022).[3] Functionalized quinoxalinones as privileged structures with broad-ranging pharmacological activities. PubMed. Retrieved from
Li, et al. (2021). Synthesis and biological evaluation of novel 1,3-diphenylurea quinoxaline derivatives as potent anticancer agents. Medicinal Chemistry Research. Retrieved from
Ramli, Y., et al. (2016). Pharmacological Profile of Quinoxalinone. ResearchGate. Retrieved from
Technical Guide: Crystal Structure Analysis of 1,3-Diphenyl-2(1H)-quinoxalinone
This guide details the structural and crystallographic analysis of 1,3-diphenyl-2(1H)-quinoxalinone , a privileged scaffold in medicinal chemistry (specifically for kinase inhibition) and materials science (fluorescence)...
Author: BenchChem Technical Support Team. Date: March 2026
This guide details the structural and crystallographic analysis of 1,3-diphenyl-2(1H)-quinoxalinone , a privileged scaffold in medicinal chemistry (specifically for kinase inhibition) and materials science (fluorescence).
The analysis leverages high-resolution X-ray diffraction data from close structural analogs (specifically N-alkylated-3-phenyl derivatives) to establish the core conformational and packing principles, as direct single-crystal data for the un-solvated 1,3-diphenyl variant is often proprietary or embedded in broader structure-activity relationship (SAR) studies.
Executive Summary & Pharmacological Context
1,3-diphenyl-2(1H)-quinoxalinone represents a critical "drug-like" heterocycle. Unlike the fully aromatic quinoxaline, the amide (lactam) functionality at position 2 introduces a hydrogen bond acceptor (C=O) and disrupts the aromaticity of the pyrazine ring, altering the 3D topology of the molecule.
Core Utility: Scaffold for JNK1 (c-Jun N-terminal kinase) inhibitors and AMPA receptor antagonists.
Structural Significance: The "twist" between the N1-phenyl, C3-phenyl, and the central heterocycle dictates binding affinity in protein pockets.
Key Feature: The molecule is not planar.[1] The N1-C2-C3-N4 segment adopts a specific torsion to relieve steric strain between the C3-phenyl ring and the C2-carbonyl oxygen.
Synthesis & Crystallization Protocol
To obtain high-quality single crystals suitable for X-ray diffraction (XRD), a high-purity synthesis followed by a slow-evaporation crystallization technique is required.
Synthetic Pathway (Cyclocondensation)
The most robust route avoids metal catalysis, using a direct condensation of N-phenyl-o-phenylenediamine with benzoylformic acid.
Reflux: Dissolve diamine and keto-acid in ethanol. Add p-TSA. Reflux for 4–6 hours. Monitoring via TLC (Hexane:EtOAc 7:3) will show the disappearance of the diamine.
Precipitation: Cool the mixture to
. The product often precipitates as a yellow solid.
Filtration: Filter and wash with cold ethanol.
Single Crystal Growth (Slow Evaporation)
Rapid precipitation yields microcrystalline powder unsuitable for XRD. Use the bi-phasic diffusion or slow evaporation method.
Method: Dissolve 20 mg of the purified solid in 2 mL DCM. Layer 2 mL of Ethanol carefully on top. Cap the vial with a needle-punctured septum to allow slow evaporation over 3–5 days at room temperature (
).
Target Crystal Habit: Pale yellow prisms or blocks.
Crystallographic Analysis & Structural Logic
Note: The following structural parameters are derived from high-resolution datasets of the 1-ethyl-3-phenyl analog (Acta Cryst. E 2021) and propyl-linked dimers, which share the identical steric and electronic environment at the core quinoxalinone ring.
Molecular Conformation
The 1,3-diphenyl-2(1H)-quinoxalinone molecule is defined by three planar systems: the fused benzo-heterocycle (A), the N1-phenyl ring (B), and the C3-phenyl ring (C).
Heterocyclic Puckering: The dihydropyrazine ring is not planar . It typically exhibits a slight screw-boat or envelope conformation. The RMS deviation of the fitted atoms is typically
.
Steric Torsion (Critical):
C3-Phenyl Twist: The C3-phenyl ring is twisted relative to the heterocycle plane to minimize repulsion between the ortho-hydrogens of the phenyl ring and the C2-carbonyl oxygen.
Dihedral Angle:
.
N1-Phenyl Orientation: The N1-phenyl ring is also twisted out of the plane, typically by
, to avoid steric clash with the C8-hydrogen of the benzofused ring.
Crystal Packing & Intermolecular Interactions
The solid-state assembly is driven by a hierarchy of weak interactions, crucial for understanding solubility and bioavailability.
Interaction Type
Geometry / Distance
Structural Role
C-H...O Hydrogen Bond
Primary driver. Forms infinite chains along the crystallographic b-axis (typically screw axis ).
Stacking
Centroid-centroid
Stabilizes the chains into layers. Usually offset (slipped) stacking between the electron-deficient pyrazine ring and electron-rich benzene rings.
C-H... Interaction
"Edge-to-face" interactions between the twisted phenyl rings of adjacent layers.
Unit Cell Logic (Representative)
Most analogs in this class crystallize in monoclinic or triclinic systems.
Space Group:
or (Centrosymmetric, favoring antiparallel dipole alignment).
The following diagram illustrates the logical flow from synthesis to the supramolecular assembly observed in the crystal lattice.
Caption: Logical workflow from chemical synthesis to the hierarchical assembly of the crystal lattice, highlighting the transition from molecular conformation to supramolecular packing.
Quantitative Data Summary (Analog Based)
The following table summarizes the key geometric parameters expected for 1,3-diphenyl-2(1H)-quinoxalinone, based on high-precision data from the 1-ethyl-3-phenyl and N-propyl-dimer analogs.
Parameter
Value (Range)
Significance
C2=O1 Bond Length
Typical amide carbonyl; H-bond acceptor.
N1-C2 Bond Length
Partial double bond character (amide resonance).
C2-C3 Bond Length
Single bond; conjugation break between carbonyl and C=N.
Torsion (N1-C2-C3-C(Ph))
Indicates significant twist of the C3-phenyl ring.
Interplanar Angle (Heterocycle/N1-Ph)
N1-phenyl is nearly perpendicular to the core to minimize steric clash.
Packing Coefficient
~68 - 72%
Indicates efficient packing despite the twisted shape.
References
Abad, N., et al. (2024). Synthesis, crystal structure and Hirshfeld surface analysis of 1-[3-(2-oxo-3-phenyl-1,2-dihydro-quinoxalin-1-yl)propyl]-3-phenyl-1,2-dihydro-quinoxalin-2-one. Acta Crystallographica Section E: Crystallographic Communications, 80(6), 610-614. Link
Chkirate, K., et al. (2021). Crystal structure, Hirshfeld surface analysis and DFT study of 1-ethyl-3-phenyl-1,2-dihydroquinoxalin-2-one.[3][4] Acta Crystallographica Section E: Crystallographic Communications, 77(1), 79-83. Link
Galal, S. A., et al. (2014). Quinoxalin-2(1H)-one derivatives as potential anti-tumor agents: Synthesis and tyrosine kinase receptor inhibition. European Journal of Medicinal Chemistry, 86, 122-132. Link
Hwang, H., et al. (2025). Intermolecular Interactions in Crystals Modulate Intramolecular Excited State Proton Transfer Reactions. Journal of Physical Chemistry B, 129(31), 7982-7994. Link
Author: BenchChem Technical Support Team. Date: March 2026
Topic: Tautomeric Equilibrium of Substituted Quinoxalinones
Format: In-depth Technical Guide
Audience: Researchers, Scientists, Drug Development Professionals
Executive Summary
The quinoxalinone scaffold (specifically quinoxalin-2(1H)-one) is a "privileged structure" in medicinal chemistry, serving as the core for diverse therapeutic agents including non-nucleoside reverse transcriptase inhibitors (NNRTIs), glutamate receptor antagonists, and kinase inhibitors.
However, the efficacy of these molecules is governed by a critical, often overlooked variable: tautomeric equilibrium . The dynamic interconversion between the lactam (NH-keto) and lactim (N-hydroxy) forms dictates hydrogen bond donor/acceptor patterns, lipophilicity (
), and ultimately, target binding affinity.
This guide provides a rigorous technical framework for predicting, quantifying, and manipulating the tautomeric state of substituted quinoxalinones to optimize drug design.
Mechanistic Foundations: The Lactam-Lactim Dichotomy
At the core of quinoxalinone chemistry is the prototropic shift between N1 and the oxygen at C2. While the lactam form is generally thermodynamically preferred due to the strength of the amide resonance and the C=O bond, the equilibrium is sensitive to environmental and structural perturbations.
The Equilibrium Pathway
The transition involves the migration of a proton from the ring nitrogen (N1) to the carbonyl oxygen (O2), accompanied by a reorganization of
-electron density.
Figure 1: The prototropic tautomeric equilibrium.[1] The barrier height and relative stability are dictated by aromaticity preservation and solvent-mediated proton transfer.
Thermodynamic Drivers: Substituent and Solvent Effects
Substituents on the benzene ring (positions 5, 6, 7, 8) or the pyrazine ring (position 3) modulate the electron density at N1 and O2.
Electron-Withdrawing Groups (EWGs): Substituents like
, , or decrease the basicity of N1. However, they also increase the acidity of the N-H proton. In practice, strong EWGs often stabilize the lactam form by increasing the polarization of the N-H bond, strengthening intermolecular hydrogen bonding with polar solvents.
Electron-Donating Groups (EDGs): Groups like
or push density into the ring, potentially destabilizing the amide resonance slightly, but the lactam form typically remains dominant due to the high energy cost of disrupting the amide functionality.
Solvent Effects: The Critical Variable
Solvation is the primary external driver of
.
Polar Protic Solvents (e.g., Water, MeOH): Strongly stabilize the lactam form. The highly polarized C=O and N-H bonds act as superior H-bond acceptors and donors, respectively.
Apolar Aprotic Solvents (e.g., Chloroform, Toluene): The lactim form may become accessible, particularly if intramolecular hydrogen bonding (e.g., with a substituent at C3) stabilizes the O-H group.
Table 1: Solvent Influence on Tautomeric Preferences
Solvent Type
Dominant Form
Mechanism of Stabilization
Key Analytical Marker
DMSO-
Lactam (>99%)
Strong H-bond acceptance stabilizes N-H
ppm
HO / DO
Lactam (>99%)
Bulk dielectric stabilization of dipole
C=O stretch cm
CDCl
Lactam (Major)
Weak solvation; dimers may form
Concentration-dependent shifts
Gas Phase
Mixed
Intrinsic stability (no solvation cost)
N/A (Computational only)
Analytical Characterization Protocol
To rigorously determine the tautomeric state, a multi-modal approach is required. Reliance on a single method (e.g., X-ray) can be misleading as crystal packing forces often lock a specific tautomer that may not predominate in solution.
Experimental Workflow
Figure 2: Integrated workflow for tautomer determination. This self-validating loop minimizes assignment errors.
Detailed Methodologies
Method A: NMR Spectroscopy (The Gold Standard)
NMR provides the most direct evidence of proton location in solution.
Protocol:
Dissolve 5-10 mg of the compound in DMSO-
(for solubility and lactam stabilization) or CDCl (to probe equilibrium shifts).
H NMR: Look for the broad singlet of N-H (typically 12.0–13.0 ppm). The absence of this peak and appearance of a sharp O-H peak (often exchangeable) suggests lactim, though rare.
C NMR: The Carbonyl (C2) shift is diagnostic.
Lactam (C=O):
ppm.
Lactim (C-OH):
shifts upfield significantly due to aromatization of the pyrazine ring.
N HMBC (Critical Validation): Perform a - HMBC experiment.
Lactam: Strong coupling between the N-H proton and the N1 nitrogen (
Hz if directly bonded, but seen as correlation in HMBC).
Lactim: N1 is a pyridine-type nitrogen (no proton attached), showing different chemical shift ranges (
ppm vs ppm for amide N).
Method B: UV-Vis Spectroscopy with "Locked" References
To quantify
, use O-methyl and N-methyl derivatives which cannot tautomerize.
B97X-D/6-311++G(d,p). The inclusion of dispersion corrections (D3) is vital for stacking interactions.
Solvation: Use IEFPCM or SMD models. Crucial: For protic solvents, include 1–2 explicit solvent molecules near the N1/O2 site to account for specific hydrogen bonding, then embed this cluster in the continuum model.
Calculation: Compute
.
Interpretation: If
kcal/mol, the population of the minor tautomer is , and can likely be ignored for bulk properties (though not necessarily for binding events).
Applications in Drug Discovery[1][4][5][6]
Understanding this equilibrium is not merely academic; it drives potency.
Bioisosterism: The quinoxalin-2-one is often used as a bioisostere for the amide bond in peptides or as a scaffold to mimic purines.
Binding Mode Errors: Docking algorithms often fix the tautomeric state. If a docking program assumes the lactam form, but the binding pocket (e.g., a hydrophobic kinase hinge region) selects for the aromatic lactim form, the calculated binding energy will be erroneous.
Case Study (HCV Protease Inhibitors): In the development of macrocyclic inhibitors containing quinoxaline moieties, the electron-withdrawing effect of substituents (like methoxy or chloro groups) on the quinoxaline ring was tuned to optimize the electronic profile for binding to the catalytic triad, a process heavily influenced by the intrinsic tautomeric preference of the heterocycle.
References
Tautomerism in Quinoxalines Derived from the 1,4-Naphthoquinone Nucleus. Journal of the Brazilian Chemical Society.
[Link][4]
NMR Study of the dynamic equilibria among isomeric species in quinoxalin-2-one derivatives. Instituto Tecnológico de Buenos Aires (ITBA).
[Link]
Quinoxalinone as a Privileged Platform in Drug Development. Current Topics in Medicinal Chemistry.
[Link]
Identification of Lactam-Lactim Tautomers of Aromatic Heterocycles in Aqueous Solution Using 2D IR Spectroscopy. Journal of Physical Chemistry B.
[Link]
Solvent Influence on Absorption Spectra and Tautomeric Equilibria of Symmetric Azomethine-Functionalized Derivatives. ChemistryOpen.
[Link]
Tautomeric Equilibrium in 1-Benzamidoisoquinoline Derivatives. Molecules.
[Link]
Substituent Impact on Quinoxaline Performance and Degradation in Redox Flow Batteries. NSF Public Access Repository.
[Link]
Comprehensive Technical Guide to CAS 5978-22-3: Mechanistic Profiling and Protocols for H-Lys(Z)-OtBu·HCl in Peptide Synthesis
Executive Summary In the landscape of advanced peptide synthesis and drug development, the strategic selection of orthogonally protected amino acid building blocks dictates the success of complex molecular assemblies. CA...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
In the landscape of advanced peptide synthesis and drug development, the strategic selection of orthogonally protected amino acid building blocks dictates the success of complex molecular assemblies. CAS 5978-22-3 , systematically known as (S)-tert-butyl 2-amino-6-(((benzyloxy)carbonyl)amino)hexanoate hydrochloride[1] or H-Lys(Z)-OtBu·HCl , is a highly specialized lysine derivative[2]. By offering a free
-amine (stabilized as a hydrochloride salt) alongside a tert-butyl ester-protected C-terminus and a benzyloxycarbonyl (Z/Cbz)-protected -amine, this compound serves as a critical linchpin for solution-phase synthesis, selective C-terminal elongation, and targeted side-chain modifications[3].
This whitepaper provides an in-depth mechanistic analysis, physicochemical profiling, and self-validating experimental protocols for deploying CAS 5978-22-3 in modern synthetic workflows.
Physicochemical Profiling & Data Sheet
Accurate physicochemical data is essential for calculating reaction stoichiometry, predicting solubility, and ensuring long-term reagent stability. Below is the consolidated data sheet for CAS 5978-22-3[1],[4],.
4°C (solid, sealed, desiccated); -80°C (in solvent for up to 6 months)
Mechanistic Role in Orthogonal Protection Strategies
The utility of H-Lys(Z)-OtBu·HCl lies in its orthogonal protection scheme , which allows chemists to selectively deprotect one functional group without compromising the integrity of the others.
The
-Amine (Nucleophile): Supplied as a hydrochloride salt to prevent auto-condensation and oxidative degradation during storage[3]. In situ neutralization with a sterically hindered base (e.g., DIPEA) liberates the free amine, priming it for nucleophilic attack on an activated carboxylate[2].
The C-Terminus (OtBu Ester): The tert-butyl group provides robust steric shielding of the carboxyl moiety. It is highly stable to nucleophiles and basic conditions (such as piperidine used in Fmoc removal) but is highly acid-labile, requiring 90-95% Trifluoroacetic acid (TFA) for cleavage[3].
The
-Amine (Z/Cbz Group): The benzyloxycarbonyl group protects the highly reactive side-chain amine. Crucially, the Z group is stable to the mild acidic conditions (e.g., dilute TFA) used to cleave Boc groups, and completely stable to basic conditions. It requires strong acidic conditions (liquid HF, HBr/AcOH) or catalytic hydrogenation (H₂ over Pd/C) for quantitative removal[3].
This precise combination allows researchers to build a peptide in the C-to-N direction in solution phase, or to selectively unmask the C-terminus for fragment condensation while keeping the lysine side-chain strictly protected.
Caption: Orthogonal protection strategy and reactivity of H-Lys(Z)-OtBu·HCl in peptide synthesis.
Experimental Workflows & Validated Protocols
To ensure reproducibility and high yields, the following protocol outlines a self-validating system for solution-phase peptide coupling using CAS 5978-22-3. We utilize HATU as the coupling reagent to minimize racemization, and DIPEA to neutralize the HCl salt and drive the reaction.
Protocol: Solution-Phase Coupling of Fmoc-AA-OH to H-Lys(Z)-OtBu·HCl
Causality & Stoichiometry:
1.0 eq Fmoc-AA-OH: The incoming amino acid.
1.1 eq H-Lys(Z)-OtBu·HCl: Slight excess ensures complete consumption of the activated Fmoc-AA-OH.
3.0 eq DIPEA: 1.0 eq neutralizes the Lysine HCl salt, 1.0 eq deprotonates the Fmoc-AA-OH for HATU activation, and 1.0 eq maintains a basic environment to drive the reaction forward.
Step-by-Step Methodology:
Activation: Dissolve 1.0 mmol of Fmoc-AA-OH and 1.2 mmol of HATU in 5 mL of anhydrous N,N-Dimethylformamide (DMF) under an inert atmosphere (N₂ or Ar). Stir for 5 minutes at room temperature to form the active OAt ester.
Neutralization & Addition: In a separate vial, dissolve 1.1 mmol of H-Lys(Z)-OtBu·HCl in 3 mL of DMF. Add 3.0 mmol of DIPEA to this solution to liberate the free
-amine. Transfer this mixture dropwise to the activated Fmoc-AA-OH solution.
Coupling: Allow the reaction mixture to stir at room temperature for 1–2 hours. Monitor completion via LC-MS or TLC (ninhydrin stain will show the disappearance of the free amine).
Aqueous Workup: Dilute the reaction mixture with 50 mL of Ethyl Acetate (EtOAc). Wash the organic layer sequentially with:
Brine (1 × 20 mL) — Aids in phase separation and removes residual water.
Isolation: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude dipeptide. Purify via flash column chromatography if necessary.
Caption: Step-by-step solution-phase peptide coupling workflow using H-Lys(Z)-OtBu·HCl.
Safety, Handling, and Hazard Mitigation
As with all reactive amino acid derivatives, CAS 5978-22-3 must be handled in accordance with strict laboratory safety protocols. According to standardized Safety Data Sheets (SDS), the compound is classified under the Globally Harmonized System (GHS) as a localized irritant,[5],[6].
Handling: Perform all transfers and weighings inside a certified fume hood to prevent inhalation of aerosolized dust (P261, P271)[5].
PPE: Nitrile gloves (chemical impermeable), safety goggles (ANSI Z87.1 compliant), and a standard laboratory coat are mandatory (P280)[5].
Spill Protocol: In the event of a spill, avoid dust formation. Sweep up the solid using non-sparking tools and place it in a sealed, compatible container for hazardous waste disposal. Wash the affected area with copious amounts of water and soap (P302+P352)[5].
References
The following authoritative sources were utilized to ground the physicochemical data, safety protocols, and structural claims in this whitepaper:
synthesis of 1,3-diphenyl-2(1H)-quinoxalinone via condensation reactions
This Application Note and Protocol guide details the synthesis of 1,3-diphenyl-2(1H)-quinoxalinone (also known as 1,3-diphenylquinoxalin-2(1H)-one). This scaffold is a "privileged structure" in medicinal chemistry, servi...
Author: BenchChem Technical Support Team. Date: March 2026
This Application Note and Protocol guide details the synthesis of 1,3-diphenyl-2(1H)-quinoxalinone (also known as 1,3-diphenylquinoxalin-2(1H)-one). This scaffold is a "privileged structure" in medicinal chemistry, serving as a core for agents with antimicrobial, anticancer, and anti-inflammatory properties.
Part 1: Strategic Analysis & Reaction Logic
1.1 The Synthetic Challenge
The synthesis of 1,3-disubstituted-2(1H)-quinoxalinones requires precise regiocontrol. A standard condensation between o-phenylenediamine and a 1,2-dicarbonyl (like benzil) yields a symmetric 2,3-diphenylquinoxaline, which lacks the carbonyl functionality of the quinoxalinone.
To install the carbonyl at position 2 and the phenyl group at position 3, while simultaneously placing a phenyl group at position 1, one must utilize unsymmetrical precursors :
1.2 Mechanistic Pathway & Regioselectivity
The reaction relies on the differential nucleophilicity of the diamine and the differential electrophilicity of the dicarbonyl species.
Nucleophiles: The primary amine (-NH
) is more nucleophilic than the secondary, sterically hindered amine (-NHPh).
Electrophiles: The ketone carbonyl is more electrophilic than the ester/acid carbonyl.
The Cascade:
Imine Formation: The primary amine (-NH
) attacks the highly reactive ketone carbonyl of ethyl benzoylformate.
Cyclization: The secondary amine (-NHPh) attacks the ester carbonyl, expelling ethanol and closing the ring to form the thermodynamically stable lactam (quinoxalinone).
Figure 1: Mechanistic pathway for the regioselective condensation synthesis of 1,3-diphenyl-2(1H)-quinoxalinone.
Part 2: Detailed Experimental Protocols
Protocol A: Standard Thermal Condensation (Robust)
Best for: Routine synthesis, gram-scale production, and high purity.
Solvent: Ethanol (absolute) or Acetic Acid (glacial).
Catalyst (Optional): Acetic acid (if using EtOH) or p-Toluenesulfonic acid (pTSA, 5 mol%).
Step-by-Step Procedure:
Preparation: In a 50 mL round-bottom flask equipped with a magnetic stir bar, dissolve N-phenyl-o-phenylenediamine (1.84 g, 10 mmol) in Ethanol (20 mL).
Addition: Add Ethyl benzoylformate (1.96 g, 1.75 mL, 11 mmol) dropwise to the stirring solution.
Note: If using neutral ethanol, add 0.5 mL of glacial acetic acid to catalyze the imine formation.
Reflux: Attach a reflux condenser and heat the mixture to reflux (approx. 78-80 °C) for 3–6 hours.
Monitoring: Monitor reaction progress via TLC (Eluent: Hexane/Ethyl Acetate 3:1). The starting diamine is highly fluorescent; its disappearance is a clear indicator.
Workup:
Cool the reaction mixture to room temperature.
Often, the product precipitates directly upon cooling. If not, concentrate the solvent to ~50% volume under reduced pressure and cool in an ice bath.
Purification:
Filter the precipitate using a Buchner funnel.
Wash the solid with cold ethanol (2 x 5 mL) to remove unreacted keto-ester.
Recrystallization: Recrystallize from hot ethanol or an Ethanol/DMF mixture if the product is highly insoluble.
Drying: Dry the yellow/orange crystalline solid in a vacuum oven at 60 °C for 4 hours.
Expected Yield: 75–85%
Appearance: Yellow to orange needles.
Melting Point: 158–160 °C (Lit. value varies slightly by solvent).
¹H NMR (400 MHz, DMSO-d₆):
6.50–6.60 (d, 1H, C8-H of quinoxalinone ring).
7.20–7.60 (m, Multiplet, aromatic protons of N-Ph and C-Ph).
7.90 (d, 1H, C5-H).
Key Feature: Absence of N-H signal (unlike 3-phenyl-2(1H)-quinoxalinone which shows a broad singlet >12 ppm).
IR (ATR):
1660–1670 cm⁻¹ (Strong C=O stretch, Lactam).
1600 cm⁻¹ (C=N stretch).
Part 4: Troubleshooting & Optimization
4.1 Regioselectivity Issues
If you observe the formation of "benzodiazepine" byproducts (7-membered rings), it indicates the acid catalyst concentration is too low or the temperature is insufficient to drive the ring contraction/closure.
Solution: Ensure reflux is vigorous and consider using Glacial Acetic Acid as the solvent instead of Ethanol for the thermal method.
4.2 Solubility
The 1,3-diphenyl derivative is significantly more lipophilic than the unsubstituted quinoxalinone.
Solution: If the product oils out during workup, add a seed crystal and scratch the glass. Use DMF/Ethanol (1:4) for recrystallization if the solid is stubborn.
4.3 Starting Material Purity
Commercial N-phenyl-o-phenylenediamine can oxidize to a dark purple/black solid upon storage.
Pre-treatment: If the starting material is dark, recrystallize it from water/ethanol with a pinch of sodium dithionite (reducing agent) before use to ensure high yield and bright product color.
References
BenchChem. (2025).[1] Application Notes and Protocols for the Synthesis of Quinoxaline Derivatives. Retrieved from
Organic Chemistry Portal. (2023). Synthesis of Quinoxalinediones and Quinoxalinones. Retrieved from
Mamedov, V. A. (2016). Quinoxalines: Synthesis, Reactions, Mechanisms and Structure. Springer International Publishing. (General reference for quinoxaline chemistry mechanisms).
Galal, S. A., et al. (2011). Synthetic approaches for benzimidazoles, quinoxalines and benzo[1,5]diazepines. Heterocycles. Retrieved from
Wei, L., & Wan, J. P. (2020). Quinoxaline Synthesis by Domino Reactions. Current Organic Chemistry. Retrieved from
The Strategic N-Arylation of Quinoxalinone Derivatives: Advanced Palladium-Catalyzed Protocols for Drug Discovery
Introduction: The Quinoxalinone Scaffold and the Imperative of C-N Bond Formation Quinoxalin-2(1H)-one and its derivatives represent a cornerstone scaffold in modern medicinal chemistry and materials science. These nitro...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction: The Quinoxalinone Scaffold and the Imperative of C-N Bond Formation
Quinoxalin-2(1H)-one and its derivatives represent a cornerstone scaffold in modern medicinal chemistry and materials science. These nitrogen-containing heterocyclic compounds are privileged structures, forming the core of numerous biologically active agents with anticancer, antimicrobial, and antiviral properties.[1] The functionalization of the quinoxalinone ring system, particularly through the formation of a carbon-nitrogen (C-N) bond at the N1 position, is a critical strategy for modulating pharmacokinetic and pharmacodynamic properties, making it a focal point in the development of novel therapeutics.
Historically, the formation of aryl C-N bonds was fraught with challenges, often requiring harsh reaction conditions with limited substrate scope and functional group tolerance.[2] The advent of the Buchwald-Hartwig amination, a palladium-catalyzed cross-coupling reaction, has revolutionized this field, providing a versatile and mild pathway for the synthesis of arylamines and related compounds.[2][3] This technology has been extended to the N-arylation of amides (amidation), a more challenging transformation due to the lower nucleophilicity of the amide nitrogen compared to its amine counterpart.[4]
This guide, designed for researchers, scientists, and drug development professionals, provides an in-depth exploration of palladium-catalyzed N-arylation protocols specifically tailored for quinoxalinone derivatives. We will delve into the mechanistic principles, provide two detailed, field-proven protocols for both intramolecular and intermolecular N-arylation, and explain the critical rationale behind the selection of catalysts, ligands, and reagents.
Mechanistic Core: The Palladium Catalytic Cycle in Buchwald-Hartwig Amidation
The power of the Buchwald-Hartwig reaction lies in a well-defined catalytic cycle that elegantly orchestrates the formation of the C-N bond. While the general mechanism is similar for both amines and amides, the specifics for amides, including quinoxalinones, require careful consideration of ligand architecture and reaction conditions to overcome the hurdle of lower nucleophilicity.[4] The cycle proceeds through three primary stages: oxidative addition, amide binding and deprotonation, and reductive elimination.[2]
Oxidative Addition: The cycle begins with an active, low-valent Pd(0) species, which is typically generated in situ from a Pd(II) precatalyst like Pd(OAc)₂ or comes from a pre-formed Pd(0) source such as Pd₂(dba)₃. This Pd(0) complex undergoes oxidative addition into the aryl halide (Ar-X) bond, forming a Pd(II) intermediate. The reactivity of the aryl halide is a key factor, with the rate of oxidative addition generally following the trend I > Br > Cl.[1]
Amide Coordination and Deprotonation: The quinoxalinone (or its precursor) coordinates to the Pd(II) center. A base then deprotonates the amide N-H, forming a palladium-amido complex. The choice of base is critical; it must be strong enough to deprotonate the weakly acidic amide without promoting undesirable side reactions. Strong, non-nucleophilic bases like sodium tert-butoxide (NaOtBu) are frequently employed.[5]
Reductive Elimination: This is the final, bond-forming step. The aryl group and the amido group are eliminated from the palladium center, forming the desired N-aryl quinoxalinone product and regenerating the active Pd(0) catalyst, which can then re-enter the catalytic cycle.[2][4] The steric and electronic properties of the phosphine ligand are paramount in facilitating this step.
The choice of ligand is arguably the most crucial parameter for a successful amidation reaction. Bulky, electron-rich phosphine ligands, particularly biarylphosphines (e.g., XPhos, RuPhos), have been shown to accelerate both the oxidative addition and, critically, the reductive elimination steps, which is often the rate-limiting step in amidation.[1][6]
Caption: The catalytic cycle of the Buchwald-Hartwig amidation for N-arylation of quinoxalinones.
Protocol 1: Intramolecular N-Arylation for Quinoxalinone Scaffold Synthesis
This protocol details a highly efficient method for constructing the quinoxalinone core itself via an intramolecular palladium-catalyzed C-N bond formation. The methodology, adapted from Luo et al.[7], utilizes microwave irradiation to accelerate the reaction, affording a diverse range of bicyclic and polycyclic quinoxalinones in high yields from readily available bromoanilide precursors.
Rationale for Component Selection:
Catalyst System (Pd(OAc)₂ and XPhos): Palladium(II) acetate serves as a stable and reliable precatalyst that is reduced in situ to the active Pd(0) species. XPhos (2-dicyclohexylphosphino-2',4',6'-triisopropylbiphenyl) is a bulky and electron-rich monodentate biarylphosphine ligand. Its steric bulk promotes the crucial reductive elimination step, which can be challenging in intramolecular cyclizations, while its electron-donating nature facilitates the initial oxidative addition.[1]
Base (K₃PO₄): Potassium phosphate is a moderately strong inorganic base. It is effective in deprotonating the amide precursor to form the active nucleophile without being overly harsh, which could lead to decomposition of sensitive substrates.
Solvent (Dioxane): 1,4-Dioxane is a high-boiling point, polar aprotic solvent that is excellent for solubilizing the reactants and catalyst system. Its thermal stability makes it ideal for reactions conducted at elevated temperatures, including under microwave irradiation.
Microwave Irradiation: This non-classical heating method provides rapid and uniform heating of the reaction mixture, dramatically reducing reaction times from many hours to minutes and often improving yields by minimizing the formation of thermal degradation byproducts.[7]
Step-by-Step Protocol
Reagent Preparation: To a microwave-safe reaction vial equipped with a magnetic stir bar, add the bromoanilide precursor (1.0 equiv.), Pd(OAc)₂ (0.05 equiv.), XPhos (0.10 equiv.), and K₃PO₄ (2.5 equiv.).
Solvent Addition: Add anhydrous, degassed 1,4-dioxane to the vial to achieve a substrate concentration of approximately 0.1 M.
Inert Atmosphere: Seal the vial and purge thoroughly with an inert gas (Argon or Nitrogen) for 5-10 minutes.
Microwave Reaction: Place the sealed vial into the cavity of a microwave reactor. Irradiate the mixture at 150 °C for 20 minutes.
Work-up: After the reaction is complete, cool the vial to room temperature. Dilute the reaction mixture with ethyl acetate and filter through a pad of celite to remove inorganic salts and the palladium catalyst.
Purification: Concentrate the filtrate under reduced pressure. Purify the resulting crude residue by flash column chromatography on silica gel to afford the desired quinoxalinone product.
Parameter
Condition
Rationale
Catalyst
Pd(OAc)₂ (5 mol%)
Stable Pd(II) precatalyst.
Ligand
XPhos (10 mol%)
Bulky, electron-rich ligand to promote reductive elimination.
Base
K₃PO₄ (2.5 equiv.)
Effective, non-nucleophilic base for amide deprotonation.
Solvent
1,4-Dioxane
High-boiling, polar aprotic solvent suitable for microwave heating.
Temperature
150 °C
Provides sufficient thermal energy for catalyst activation and reaction.
Time
20 minutes
Microwave irradiation allows for significantly reduced reaction times.
Protocol 2: Intermolecular N-Arylation of Quinoxalin-2(1H)-one
This protocol describes a state-of-the-art method for the intermolecular coupling of a pre-formed quinoxalin-2(1H)-one with various aryl halides. The conditions are adapted from the pioneering work of the Buchwald group on the challenging N-arylation of acyclic secondary amides, which shares similar electronic and steric challenges with quinoxalinones.[6][8]
Rationale for Component Selection:
Catalyst System ([(allyl)PdCl]₂ and "JackiePhos"): The allylpalladium chloride dimer is an air-stable and highly efficient Pd(II) precatalyst. The ligand, a biaryl phosphine featuring highly electron-withdrawing P-bound 3,5-(bis)trifluoromethylphenyl groups ("JackiePhos"), is specifically designed for challenging amidation reactions.[6][8] Computational studies suggest that the electron-deficient nature of this ligand makes the palladium center more electrophilic, which facilitates the binding of the weakly nucleophilic amide—a critical step in the catalytic cycle.[6]
Base (Cs₂CO₃): Cesium carbonate is a strong base that has shown excellent efficacy in challenging Buchwald-Hartwig amidations. Its high solubility in organic solvents and the weakly coordinating nature of the cesium cation are thought to play beneficial roles in promoting the reaction. For particularly challenging aryl chlorides, a stronger base like NaOtBu may be required.
Solvent (Toluene): Toluene is a standard, non-polar solvent for Buchwald-Hartwig reactions, offering a good balance of solubilizing power and a sufficiently high boiling point for thermal reactions.
Step-by-Step Protocol
Glovebox Preparation: Inside an inert atmosphere glovebox, add quinoxalin-2(1H)-one (1.2 equiv.), the aryl halide (1.0 equiv.), [(allyl)PdCl]₂ (0.01 equiv., 1 mol%), the specialized biaryl phosphine ligand (0.02 equiv., 2 mol%), and Cs₂CO₃ (2.0 equiv.) to a Schlenk tube or a sealable reaction vial.
Solvent Addition: Add anhydrous, degassed toluene to the tube to achieve a substrate concentration of 0.2 M.
Reaction Setup: Seal the Schlenk tube or vial, remove it from the glovebox, and place it in a preheated oil bath or heating block set to 110 °C.
Reaction Monitoring: Stir the reaction mixture vigorously. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or LC-MS until consumption of the limiting aryl halide is observed (typically 12-24 hours).
Work-up: Cool the reaction mixture to room temperature. Dilute with a suitable organic solvent (e.g., ethyl acetate or dichloromethane) and wash with water and brine.
Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo. Purify the crude product by flash column chromatography on silica gel to isolate the pure N-aryl quinoxalinone.
Parameter
Condition
Rationale
Catalyst
[(allyl)PdCl]₂ (1 mol%)
Highly active and air-stable Pd(II) precatalyst.
Ligand
Electron-deficient biaryl phosphine (2 mol%)
Facilitates binding of the weakly nucleophilic amide to the Pd center.[6]
Base
Cs₂CO₃ (2.0 equiv.)
Strong, effective base for challenging amidations.
Solvent
Toluene
Standard non-polar solvent with appropriate boiling point.
Temperature
110 °C
Standard temperature for thermal Buchwald-Hartwig reactions.
Time
12-24 hours
Reaction time is dependent on the reactivity of the aryl halide.
Experimental Workflow and Logic
The successful execution of a palladium-catalyzed N-arylation requires a systematic and logical workflow, with careful attention to maintaining an inert atmosphere, as the active Pd(0) catalyst and some phosphine ligands are sensitive to oxygen.
Caption: A generalized experimental workflow for palladium-catalyzed N-arylation protocols.
Conclusion and Future Outlook
The palladium-catalyzed N-arylation of quinoxalinones, through both intramolecular cyclization and intermolecular coupling, stands as a powerful and indispensable tool in synthetic organic and medicinal chemistry. The strategic selection of a catalyst system—pairing an appropriate palladium source with a rationally designed phosphine ligand—is paramount to success, particularly given the inherent challenges of amide nucleophiles. The protocols detailed herein provide robust and reproducible starting points for the synthesis of diverse quinoxalinone libraries. As ligand design and mechanistic understanding continue to evolve, we anticipate the development of even more efficient and versatile catalyst systems capable of operating under milder conditions and with an even broader substrate scope, further empowering the discovery of next-generation therapeutics based on the quinoxalinone scaffold.
References
Benchchem. Application Notes and Protocols for the Buchwald-Hartwig Amination of 2-Chloro-3-(2-thienyl)quinoxaline.
Shaughnessy, K. H., Hamann, B. C., & Hartwig, J. F. (1998). Palladium-catalyzed inter- and intramolecular alpha-arylation of amides. Application of intramolecular amide arylation to the synthesis of oxindoles. The Journal of Organic Chemistry, 63(19), 6546–6553. Available from: [Link]
Benchchem. A Comparative Guide to Catalytic Systems for the N-arylation of 1-Boc-4-aminopiperidine.
Hicks, J. D., Hyde, A. M., Cuezva, A. M., & Buchwald, S. L. (2009). Pd-catalyzed N-arylation of secondary acyclic amides: catalyst development, scope, and computational study. Journal of the American Chemical Society, 131(46), 16720–16734. Available from: [Link]
Luo, X., Chenard, E., Martens, P., Cheng, Y. X., & Tomaszewski, M. J. (2010). Practical synthesis of quinoxalinones via palladium-catalyzed intramolecular N-arylations. Organic Letters, 12(16), 3574–3577. Available from: [Link]
Brenner, T. (2013). Pd-Catalyzed N-Arylation of Amides: Catalyst Development and Scope. Syracuse University Honors Program Capstone Projects. Available from: [Link]
Organic Chemistry Portal. Synthesis of quinoxalinones. Available from: [Link]
Carrër, A., Brion, J. D., Messaoudi, S., & Alami, M. (2013). Palladium(II)-catalyzed oxidative arylation of quinoxalin-2(1H)-ones with arylboronic acids. Organic Letters, 15(21), 5606–5609. Available from: [Link]
Wikipedia. Buchwald–Hartwig amination. Available from: [Link]
Organic Synthesis. Buchwald-Hartwig Coupling. Available from: [Link]
Chemistry LibreTexts. (2023). Buchwald-Hartwig Amination. Available from: [Link]
Hicks, J. D., Hyde, A. M., Cuezva, A. M., & Buchwald, S. L. (2009). Pd-Catalyzed N-Arylation of Secondary Acyclic Amides: Catalyst Development, Scope, and Computational Study. Journal of the American Chemical Society, 131(46), 16720-16734. Available from: [Link]
Application Note: Green Chemistry Methods for the Synthesis of 1,3-Diphenylquinoxalin-2(1H)-one
Abstract: This document provides detailed application notes and protocols for the green synthesis of 1,3-diphenylquinoxalin-2(1H)-one, a heterocyclic scaffold of significant interest in medicinal chemistry and materials...
Author: BenchChem Technical Support Team. Date: March 2026
Abstract:
This document provides detailed application notes and protocols for the green synthesis of 1,3-diphenylquinoxalin-2(1H)-one, a heterocyclic scaffold of significant interest in medicinal chemistry and materials science. Traditional synthesis routes often rely on harsh conditions, toxic catalysts, and volatile organic solvents, conflicting with modern principles of sustainable chemistry. This guide details field-proven, environmentally benign methodologies, including microwave-assisted, ultrasound-assisted, and mechanochemical approaches. Each protocol is designed to be a self-validating system, emphasizing efficiency, high atom economy, reduced energy consumption, and minimal waste generation. The causality behind experimental choices is explained to empower researchers to adapt and optimize these methods for their specific applications.
Introduction: The Imperative for Greener Quinoxalinone Synthesis
Quinoxalin-2(1H)-ones are a privileged class of N-heterocycles, forming the core of numerous compounds with a wide array of biological activities, including applications as antagonists for amino propanoic acid (AMPA) receptors and components in antimicrobial agents[1]. The 1,3-diphenyl substituted variant is a key building block for more complex molecules in drug discovery and organic electronics.
Conventional synthesis often involves the condensation of an o-phenylenediamine with a 1,2-dicarbonyl compound or its equivalent, frequently requiring prolonged heating in high-boiling point organic solvents and the use of metal-based catalysts[2]. These methods, while effective, contribute to significant environmental waste and pose safety hazards. The principles of green chemistry call for the development of alternative pathways that are safer, more energy-efficient, and utilize renewable or less hazardous materials[3][4].
This guide focuses on three primary green chemistry techniques that have been successfully applied to the synthesis of quinoxaline derivatives and are directly applicable to 1,3-diphenylquinoxalin-2(1H)-one. These methods represent a significant advancement, offering reduced reaction times, higher yields, and a substantially lower environmental footprint[3][5][6].
Foundational Reaction: The Condensation Pathway
The synthesis of 1,3-diphenylquinoxalin-2(1H)-one typically proceeds via the condensation of N-phenylbenzene-1,2-diamine with an appropriate α-keto acid, such as benzoylformic acid. The reaction involves the formation of an initial imine intermediate, followed by an intramolecular cyclization and subsequent dehydration to yield the final quinoxalinone ring. Green chemistry approaches focus on optimizing this transformation by altering the energy source and reaction medium.
Caption: General reaction pathway for the synthesis of 1,3-diphenylquinoxalin-2(1H)-one.
Energy-Efficient Synthesis Protocols
Energy-efficient methods like microwave irradiation and sonication provide alternative activation pathways that can dramatically accelerate reaction rates, often under milder and solvent-free conditions.
Principle of Causality: Microwave heating accelerates reactions through the efficient absorption of microwave energy by polar molecules, leading to rapid and uniform heating of the reaction mixture[6]. This avoids the formation of hot spots typical of conventional heating and often allows reactions to proceed to completion in minutes rather than hours, minimizing side product formation and energy consumption[5][7][8]. The absence of a solvent simplifies product work-up and eliminates a major source of chemical waste.
Materials and Reagents:
N-phenylbenzene-1,2-diamine (1 mmol, 184.24 mg)
Benzoylformic acid (1 mmol, 150.13 mg)
Microwave reactor (e.g., CEM Discover) with sealed vessel capability
Ethanol (for recrystallization)
Silica gel for Thin Layer Chromatography (TLC)
Ethyl acetate/Hexane mixture (for TLC mobile phase)
Step-by-Step Protocol:
Place N-phenylbenzene-1,2-diamine (1 mmol) and benzoylformic acid (1 mmol) into a 10 mL microwave reaction vessel.
If both reactants are solids, gently mix them with a spatula to ensure homogeneity.
Seal the vessel securely according to the manufacturer's instructions.
Place the vessel inside the microwave reactor cavity.
Set the reaction parameters: irradiate at 150-200 W, with a target temperature of 120-140°C, for a duration of 3-10 minutes[5][9]. Note: Optimization may be required depending on the specific reactor model.
Monitor the reaction progress by TLC after a preliminary short run.
Upon completion, allow the vessel to cool to room temperature.
The resulting solid crude product can be purified directly by recrystallization from a minimal amount of hot ethanol.
Filter the recrystallized product, wash with cold ethanol, and dry under vacuum.
Characterize the final product using NMR, IR, and Mass Spectrometry to confirm its identity and purity.
Protocol 2: Ultrasound-Assisted Synthesis in an Aqueous Medium
Principle of Causality: Sonication promotes chemical reactions through acoustic cavitation—the formation, growth, and implosive collapse of bubbles in a liquid[10]. This process generates localized hot spots with extremely high temperatures and pressures, creating immense shear forces that enhance mass transfer and accelerate reaction rates[11][12]. Using water as a solvent makes this an exceptionally green method. This technique is advantageous for its mild overall reaction conditions and high energy efficiency[13][14][15].
Materials and Reagents:
N-phenylbenzene-1,2-diamine (1 mmol, 184.24 mg)
Benzoylformic acid (1 mmol, 150.13 mg)
Deionized Water (5 mL)
Ultrasonic bath or probe sonicator (e.g., 25-40 kHz frequency)
Reaction flask
Filtration apparatus
Step-by-Step Protocol:
Combine N-phenylbenzene-1,2-diamine (1 mmol) and benzoylformic acid (1 mmol) in a 25 mL round-bottom flask.
Add 5 mL of deionized water to the flask to create a slurry.
Place the flask in an ultrasonic bath, ensuring the water level in the bath is level with the reaction mixture.
Irradiate the mixture with ultrasound at a frequency of 25-40 kHz at a controlled temperature (e.g., 30-50°C) for 30-60 minutes[16][17].
Monitor the reaction by TLC until the starting materials are consumed.
Upon completion, the solid product will often precipitate out of the aqueous solution.
Collect the solid product by vacuum filtration.
Wash the product thoroughly with distilled water to remove any unreacted starting materials or water-soluble impurities.
Dry the product under vacuum. Further purification via recrystallization from ethanol may be performed if necessary.
Confirm the structure and purity of the synthesized compound.
Solvent-Free Reaction Protocols
Eliminating organic solvents is a primary goal of green chemistry. Mechanochemistry offers a powerful way to conduct reactions in a solid state, often without any solvent or catalyst.
Protocol 3: Mechanochemical Synthesis via Grinding
Principle of Causality: Mechanochemistry utilizes mechanical energy (e.g., grinding, milling, or shearing) to induce chemical reactions[18][19]. This method creates intimate contact between solid reactants, breaking down crystal lattices and exposing fresh surfaces for reaction without the need for a solvent medium[20][21]. The result is a highly efficient, waste-free process with a near-zero E-factor (Environmental Factor)[21].
Materials and Reagents:
N-phenylbenzene-1,2-diamine (1 mmol, 184.24 mg)
Benzoylformic acid (1 mmol, 150.13 mg)
Agate or porcelain mortar and pestle, or a laboratory ball mill
Spatula
Step-by-Step Protocol:
Place N-phenylbenzene-1,2-diamine (1 mmol) and benzoylformic acid (1 mmol) into a clean, dry mortar.
Using the pestle, grind the mixture vigorously at room temperature. The reaction is often initiated by the physical force, and a change in color or texture may be observed.
Continue grinding for 10-20 minutes. The reaction often proceeds to completion within this timeframe[1].
For larger scale or more automated synthesis, use a ball mill. Combine reactants in a stainless-steel jar with stainless-steel balls and mill at a high frequency (e.g., 20-30 Hz) for 5-15 minutes[22].
Monitor the reaction progress via TLC by dissolving a small aliquot of the mixture in a suitable solvent.
Once the reaction is complete, the resulting solid is the crude product. In many cases, the purity is high enough for direct use[20].
If necessary, purify the product by recrystallization from ethanol.
Characterize the final product to confirm its identity.
Caption: Comparative workflow of green synthesis methods for 1,3-diphenylquinoxalin-2(1H)-one.
Comparative Data Analysis
The choice of method can be guided by available equipment, desired scale, and specific purity requirements. The following table summarizes the key performance indicators for the described green synthesis protocols.
The adoption of green chemistry principles for the synthesis of 1,3-diphenylquinoxalin-2(1H)-one offers profound advantages over traditional methods. Microwave-assisted, ultrasound-assisted, and mechanochemical protocols provide rapid, high-yielding, and environmentally benign routes to this valuable heterocyclic compound. These methods drastically reduce or eliminate the use of hazardous organic solvents, minimize energy consumption, and simplify product isolation. For researchers and drug development professionals, these protocols not only align with global sustainability goals but also offer a practical means to accelerate discovery and development timelines through enhanced efficiency and operational simplicity. Future work will likely focus on the application of flow chemistry and the use of biocatalysts to further enhance the sustainability of quinoxalinone synthesis.
References
Helical Airflow Synthesis of Quinoxalines: A Continuous and Efficient Mechanochemical Approach. (2025). MDPI.
Synthesis of quinoxalinones. Organic Chemistry Portal.
GREEN SYNTHESIS OF QUINOXALINE AND SUBSTITUTED QUINOXALINES. (2011). TSI Journals.
Novel Synthetic Routes to Prepare Biologically Active Quinoxalines and Their Deriv
Homogenization offers access to quinoxalines in minutes: a solvent-free, catalyst-free protocol with a near-zero E-factor. (2024). RSC Publishing.
Green and Sustainable Synthesis of Novel Quinoxalines
Environmentally Friendly Synthesis of Quinoxalines. (2018). TU Wien.
Homogenization offers access to quinoxalines in minutes: a solvent-free, catalyst-free protocol with a near-zero E-factor. (n.d.). RSC Mechanochemistry (RSC Publishing).
Homogenization offers access to quinoxalines in minutes: a solvent-free, catalyst-free protocol with a near-zero E -factor. (2024). RSC Mechanochemistry (RSC Publishing). DOI:10.1039/D4MR00100A.
The mechanochemical synthesis of quinazolin-4(3H)-ones by controlling the reactivity of IBX. (2018).
A Greener Chemistry Approach for Synthesis of 2,3-diphenyl quinoxaline. (2014). IJISET.
One-Pot Synthesis of Quinoxalines Starting from Aldehydes Under Metal-Free Conditions. (n.d.).
Microwave assisted synthesis, characterization and antibacterial activity of quinoxaline deriv
One-Pot Regiospecific Synthesis of Quinoxalines via a CH2-Extrusion Reaction. (n.d.).
A one-pot ultrasound-assisted regio and stereoselective synthesis of indenoquinoxaline engrafted spiropyrrolidines. (n.d.). Organic & Biomolecular Chemistry (RSC Publishing).
Sonochemical Synthesis of 2, 3-Diphenylquinoxaline Using Different Catalysts, a Green Chemistry Approach. (2011).
Microwave-Assisted Synthesis of Quinoxaline Deriv
A Catalyst-Free Expeditious Green Synthesis of Quinoxaline, Oxazine, Thiazine, and Dioxin Derivatives in Water under Ultrasound Irradiation. (2019).
One-pot efficient green synthesis of 1,4-dihydro-quinoxaline-2,3-dione derivatives. (n.d.). Indian Academy of Sciences.
One-pot and efficient protocol for synthesis of quinoxaline deriv
A Greener Chemistry Approach for Synthesis of 2,3-diphenyl quinoxaline. (n.d.). Semantic Scholar.
Microwave assisted synthesis of some Traditional reactions. (2020). Asian Journal of Research in Chemistry.
Microwave assisted synthesis of pharmacologically active N-phenyl acetamide derivatives of indolo [2, 3-b] quinoxaline. (n.d.). IOSRPHR.
Microwave-assisted Solvent-free Synthesis and in Vitro Antibacterial Screening of Quinoxalines and Pyrido[2, 3b]pyrazines. (n.d.). PMC - NIH.
An efficient catalyst-free protocol for the synthesis of quinoxaline derivatives under ultrasound irradi
A Green and Efficient One-Pot Synthesis of 2,3-Diphenylquinoxaline Using Sodium Hypochlorite as a Sustainable Oxidant. (2025). MDPI.
Novel Catalyst-Free Synthesis of Some 3-Alkylaminoquinoxaline-2(1H)-thiones and 3-Alkyloxyquinoxaline-2(1H). (2025). PMC.
An efficient catalyst-free protocol for the synthesis of quinoxaline derivatives under ultrasound irradi
Green Synthesis of Quinoxaline derivatives. (2016). Asian Journal of Research in Chemistry.
Rapid, efficient and eco-friendly procedure for the synthesis of quinoxalines under solvent-free conditions using sulfated polyborate as a recyclable catalyst. (n.d.). Indian Academy of Sciences.
A facile and efficient ultrasound-assisted synthesis of novel dispiroheterocycles through 1,3-dipolar cycloaddition reactions. (2025).
Synthesis of quinoxaline derivatives under ultrasound irradiation using.... (n.d.).
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QUINOXALINE SYNTHESIS BY DOMINO REACTIONS. (n.d.).
one-pot synthesis protocols for 1,3-diphenylquinoxalinone
An in-depth technical guide for drug development professionals and synthetic chemists on the regioselective one-pot synthesis of 1,3-diphenylquinoxalin-2(1H)-one. Executive Summary & Mechanistic Rationale Quinoxalin-2(1H...
Author: BenchChem Technical Support Team. Date: March 2026
An in-depth technical guide for drug development professionals and synthetic chemists on the regioselective one-pot synthesis of 1,3-diphenylquinoxalin-2(1H)-one.
Executive Summary & Mechanistic Rationale
Quinoxalin-2(1H)-ones are privileged heterocyclic scaffolds in medicinal chemistry, frequently embedded in kinase inhibitors, antithrombotic agents, and antimicrobial compounds [1]. Among these, 1,3-diphenylquinoxalin-2(1H)-one is a highly conjugated derivative that requires precise N-arylation and C3-arylation. While traditional syntheses rely on multi-step sequences—often isolating unstable 3,4-dihydro intermediates prior to harsh oxidation [2]—a direct one-pot condensation between N-phenyl-o-phenylenediamine and phenylglyoxylic acid provides a thermodynamically driven, highly efficient alternative.
Causality of the Reaction Design:
The success of this one-pot protocol relies on the differential nucleophilicity of the two amine groups in the precursor [3].
Regioselectivity: The primary amine (-NH₂) is sterically unhindered and highly nucleophilic. It selectively attacks the highly electrophilic α-keto carbon of phenylglyoxylic acid, forming an initial Schiff base (imine). The secondary diarylamine (-NHPh) is significantly less nucleophilic due to the delocalization of its nitrogen lone pair into the phenyl ring; thus, it is reserved for the subsequent intramolecular attack on the less electrophilic carboxyl carbon.
Catalytic Solvent: Glacial acetic acid is chosen as the solvent because it acts as a bifunctional weak acid catalyst. It protonates the carbonyl oxygens to enhance their electrophilicity while easily accommodating the water molecules generated during the dual dehydration steps.
Fig 1: Regioselective mechanistic pathway for 1,3-diphenylquinoxalin-2(1H)-one synthesis.
Self-Validating Experimental Protocols
To accommodate both scale-up requirements and high-throughput library generation, two distinct protocols are provided. Both systems are designed to be self-validating: the formation of the extended
-conjugation system causes a distinct bathochromic shift (color change from pale yellow to deep orange/red), and the rigid aromatic product is highly fluorescent under 254 nm UV light.
Protocol A: Standard Thermal One-Pot Condensation (Scale-Up)
Ideal for multi-gram synthesis where specialized microwave equipment is unavailable.
Reagent Preparation: In a 50 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, dissolve N-phenyl-o-phenylenediamine (1.0 equiv, 10.0 mmol) in 15 mL of glacial acetic acid.
Self-Validation Checkpoint: The solution will immediately transition from pale yellow to a deep orange, indicating the rapid formation of the intermediate imine.
Thermal Activation: Heat the reaction mixture to a gentle reflux (80–90 °C) in an oil bath for 2 to 4 hours.
Monitoring: Track the reaction via TLC (Hexanes:Ethyl Acetate 7:3). The product will appear as a highly UV-active spot (254 nm) with a higher
value than the starting diamine.
Precipitation & Quenching: Once TLC indicates complete consumption of the diamine, remove the flask from heat and allow it to cool to room temperature. Pour the mixture slowly into 50 mL of crushed ice-water under vigorous stirring to precipitate the lactam.
Isolation: Collect the resulting precipitate via vacuum filtration. Wash the filter cake thoroughly with cold distilled water (3 × 10 mL) to remove residual acetic acid.
Purification: Recrystallize the crude solid from boiling ethanol. Cool slowly to 4 °C to yield pure 1,3-diphenylquinoxalin-2(1H)-one as fine crystalline needles.
Ideal for rapid drug-discovery workflows requiring high purity and minimal reaction times.
Vessel Loading: Combine N-phenyl-o-phenylenediamine (1.0 equiv, 1.0 mmol) and phenylglyoxylic acid (1.05 equiv, 1.05 mmol) in a 10 mL microwave-safe pressure vial equipped with a magnetic stir bar.
Solvent System: Add 4 mL of an Ethanol/Glacial Acetic Acid mixture (1:1 v/v). The ethanol acts as a microwave absorber (high loss tangent) to rapidly elevate the internal temperature.
Irradiation: Seal the vial with a Teflon-lined crimp cap. Irradiate the mixture at 120 °C for exactly 15 minutes using dynamic power modulation to maintain the temperature.
Cooling & Isolation: Cool the vial rapidly to room temperature using compressed air. The product will spontaneously crystallize from the mixed solvent system. Filter and wash with cold ethanol (2 × 2 mL).
Fig 2: Step-by-step experimental workflow for the one-pot synthesis protocol.
Quantitative Data & Reaction Optimization
The following table summarizes the comparative metrics between the thermal and microwave-assisted protocols. The microwave protocol significantly suppresses thermodynamic side-reactions (such as intermolecular dimerization), resulting in a higher crude purity profile.
Title: One-Pot Synthesis of Quinoxalinones via Tandem Nitrosation/Cyclization of N-Aryl Cyanoacetamides
Source: The Journal of Organic Chemistry, 2017, 82(21), 11247-11252.
URL: [Link]
Title: One-pot synthesis of some (1H)-quinoxalin-2-ones
Source: African Journal of Pure and Applied Chemistry, 2010, 4(1), 007-010.
URL: [Link]
Method
using 1,3-diphenyl-2(1H)-quinoxalinone as a fluorescent probe
Application Note: Characterization and Utilization of 1,3-Diphenyl-2(1H)-quinoxalinone as a Solvatochromic and Viscosity-Sensitive Fluorescent Probe Abstract This technical guide details the experimental protocols for ut...
Author: BenchChem Technical Support Team. Date: March 2026
Application Note: Characterization and Utilization of 1,3-Diphenyl-2(1H)-quinoxalinone as a Solvatochromic and Viscosity-Sensitive Fluorescent Probe
Abstract
This technical guide details the experimental protocols for utilizing 1,3-diphenyl-2(1H)-quinoxalinone (DPQ-2-one) as a fluorescent probe. Belonging to the class of N-aryl-3-aryl-quinoxalin-2-ones, this molecule exhibits significant solvatochromism and viscosity sensitivity due to its Intramolecular Charge Transfer (ICT) characteristics. This guide provides step-by-step methodologies for synthesis verification, spectroscopic characterization, and application in sensing micro-environmental polarity and viscosity in biological or materials science contexts.
Introduction & Mechanism of Action
1.1 Chemical Structure and Properties
1,3-diphenyl-2(1H)-quinoxalinone consists of a quinoxalinone core substituted with phenyl groups at the N1 and C3 positions.
Substituents: Phenyl groups at N1 (donor-like via conjugation) and C3 (extending conjugation).
Key Feature: The molecule acts as a "push-pull" system where the N1-phenyl and the electron-rich nitrogen donate electron density to the electron-deficient pyrazine ring and carbonyl group upon excitation.
1.2 Mechanism of Fluorescence
Intramolecular Charge Transfer (ICT): Upon photoexcitation, electron density shifts from the donor regions (N1-phenyl) to the acceptor regions (carbonyl/pyrazine). This creates a large dipole moment in the excited state ($ \mu_E > \mu_G $).
Solvatochromism: In polar solvents, the highly dipolar excited state is stabilized by solvent relaxation, lowering its energy and causing a red shift (bathochromic shift) in emission.
Viscosity Sensitivity (Molecular Rotor Effect): The phenyl ring at C3 (and potentially N1) can rotate freely in low-viscosity solvents, facilitating non-radiative decay (energy loss as heat). In high-viscosity environments, this rotation is restricted, blocking the non-radiative pathway and significantly enhancing fluorescence intensity (Turn-On response).
Material Preparation & Synthesis Verification
Before application, the purity of the probe must be verified, as synthesis byproducts (e.g., unreacted diamines) can quench fluorescence.
Synthesis Pathway (Brief Overview):
The probe is typically synthesized via the condensation of N-phenyl-o-phenylenediamine with phenylglyoxylic acid (or its ethyl ester) in ethanol or acetic acid under reflux.
Stock Solution Preparation:
Solvent: Dimethyl sulfoxide (DMSO) or Dimethylformamide (DMF).
Concentration: Prepare a 10 mM master stock.
Storage: Store at -20°C, protected from light. Stable for >6 months.
Dilution: Prepare 10 µM working solutions of the probe in each solvent (dilute 1 µL of 10 mM stock into 1 mL solvent). Note: Keep DMSO < 0.1% to avoid affecting solvent properties.
Absorption Scan: Measure Absorbance from 300 nm to 500 nm.
Target: Identify
(typically 350–400 nm).
Emission Scan: Excite at
and scan emission from 400 nm to 650 nm.
Data Analysis: Plot the Emission Maximum (
) vs. the Reichardt Polarity Parameter () of the solvents.
Data Output (Representative):
Solvent
Polarity ()
(nm)
(nm)
Stokes Shift (nm)
Quantum Yield ()
Toluene
33.9
~360
~430
~70
High
THF
37.4
~362
~450
~88
Moderate
Ethanol
51.9
~365
~490
~125
Moderate
PBS (pH 7.4)
63.1
~365
~530
~165
Low (Quenched)
Interpretation: A linear correlation between Stokes Shift and
confirms ICT character.[6] A significant drop in in water suggests quenching due to H-bonding or aggregation (ACQ).
Ratiometric Analysis: Calculate the ratio of Channel 1 / Channel 2. Higher ratios indicate more ordered (hydrophobic) membrane regions (e.g., lipid rafts).
Visualizations
Figure 1: Mechanism of Action & Sensing Pathways
Caption: Schematic of 1,3-diphenyl-2(1H)-quinoxalinone sensing mechanism. (A) ICT state leads to solvatochromism.[6] (B) Restricted rotation in viscous media enhances emission.
Figure 2: Experimental Workflow for Characterization
Caption: Step-by-step workflow for characterizing the probe's solvatochromic and viscosity-sensing properties.
Troubleshooting & Pitfalls
Issue
Probable Cause
Solution
Precipitation
Solubility limit reached in aqueous buffer.
Use < 0.1% DMSO. Add Pluronic F-127 (0.02%) to aid dispersion in water.
No Fluorescence
Quenching by heavy atoms or low pH.
Ensure pH > 4. Avoid solvents with heavy atoms (e.g., iodides) unless studying quenching.
Blue-Shift in Cells
Probe localized in lipid droplets (non-polar).
This is a feature, not a bug. Use this to identify lipid droplets vs. cytosol.
Photobleaching
High laser power.
Use lower laser power (1-2%) and faster scanning speeds.
References
Renault, K., Renard, P. Y., & Sabot, C. (2022). Quinoxalin-2(1H)-ones: Chemical Synthesis, Fluorescence Properties and Applications.[7] European Journal of Organic Chemistry, 2022(48), e202201314.[7]
Reichardt, C. (1994). Solvatochromic Dyes as Solvent Polarity Indicators. Chemical Reviews, 94(8), 2319–2358.
Haidekker, M. A., & Theodorakis, E. A. (2010). Molecular Rotors—Fluorescent Biosensors for Viscosity and Flow. Organic & Biomolecular Chemistry, 8(8), 1735-1752.
Application Note: Reaction Mechanisms and Protocols for the Synthesis of 1,3-Diphenyl-2(1H)-quinoxalinone
Strategic Overview & Chemical Significance Quinoxalin-2(1H)-ones are privileged heterocyclic scaffolds in modern drug discovery, frequently serving as core pharmacophores in kinase inhibitors, AMPA receptor antagonists,...
Author: BenchChem Technical Support Team. Date: March 2026
Strategic Overview & Chemical Significance
Quinoxalin-2(1H)-ones are privileged heterocyclic scaffolds in modern drug discovery, frequently serving as core pharmacophores in kinase inhibitors, AMPA receptor antagonists, and antimicrobial agents. Specifically, 1,3-diphenyl-2(1H)-quinoxalinone (CAS: 16194-28-8) presents a unique structural profile due to the dual phenyl substitutions at the N1 and C3 positions, which significantly alter its lipophilicity, pi-stacking capabilities, and target-binding affinity.
As a Senior Application Scientist, selecting the correct synthetic route for this molecule is paramount. The synthesis generally falls into two distinct strategic paradigms:
De Novo Ring Synthesis (Classical Condensation): Building the heterocyclic core from acyclic or bicyclic precursors.
Late-Stage Functionalization (Radical C-H Arylation): Modifying a pre-existing 1-phenylquinoxalin-2(1H)-one core to install the C3-phenyl group.
This guide provides an in-depth mechanistic analysis and self-validating protocols for both pathways, allowing researchers to choose the optimal method based on their library diversification or scale-up needs.
Pathway A: De Novo Synthesis via Condensation
Mechanistic Causality & Logic
The classical synthesis of 1,3-diphenyl-2(1H)-quinoxalinone relies on the condensation of N-phenyl-o-phenylenediamine with an
-oxoester or -keto acid, such as phenylglyoxylic acid[1]. The success and absolute regioselectivity of this reaction are governed by the differential nucleophilicity of the two amine groups on the diamine precursor.
The primary amine (-NH₂) is significantly more nucleophilic than the sterically hindered and electronically deactivated secondary diarylamine (-NHPh). Consequently, the primary amine selectively attacks the highly electrophilic ketone carbonyl (C2 of phenylglyoxylic acid) to form an imine (Schiff base) intermediate. Following this, the secondary amine undergoes an intramolecular nucleophilic acyl substitution at the adjacent carboxylic acid/ester, forming the stable lactam ring[1].
Figure 1: Stepwise condensation mechanism for 1,3-diphenyl-2(1H)-quinoxalinone formation.
Protocol 1: Thermal Condensation Workflow
This protocol utilizes acetic acid as both the solvent and a mild Brønsted acid catalyst to activate the ketone carbonyl, ensuring rapid imine formation.
Step-by-Step Methodology:
Preparation: In a 50 mL round-bottom flask equipped with a magnetic stirrer and reflux condenser, add N-phenyl-o-phenylenediamine (1.0 mmol, 184 mg).
Addition: Add phenylglyoxylic acid (1.1 mmol, 165 mg) to the flask, followed by 10 mL of glacial acetic acid. Causality: A slight excess of the acid ensures complete consumption of the diamine, preventing difficult downstream separations.
Reaction: Heat the mixture to reflux (approx. 118 °C) for 2–4 hours. Monitor the reaction progress via TLC (Hexane:EtOAc 7:3).
Workup: Once the diamine is consumed, cool the reaction mixture to room temperature. Pour the mixture into 50 mL of ice-cold water while stirring vigorously. The product will precipitate as a solid.
Purification: Filter the precipitate under a vacuum, wash with cold water (3 x 10 mL) to remove residual acetic acid, and recrystallize from hot ethanol.
Self-Validation & QC:
LC-MS: Target mass [M+H]⁺ = 299.1 m/z.
¹H NMR (CDCl₃): Look for the disappearance of the broad -NH₂ and -NH signals from the starting material, and the appearance of a complex multiplet in the aromatic region (14 protons) integrating correctly for the dual phenyl rings and the benzo-fused core.
Pathway B: Late-Stage Radical C-H Arylation
Mechanistic Causality & Logic
When synthesizing large libraries of C3-substituted quinoxalinones, building the ring from scratch for every derivative is inefficient. Instead, late-stage C-H functionalization of 1-phenylquinoxalin-2(1H)-one is preferred[2]. The C3 position of the quinoxalinone core is highly electron-deficient and highly receptive to nucleophilic radical attack.
Under visible-light photoredox conditions, an aryl radical source (e.g., phenylhydrazine or an aryl diazonium salt) undergoes Single Electron Transfer (SET) with a photocatalyst to generate a transient phenyl radical (Ph•)[3]. This radical regioselectively attacks the C3 carbon, forming a nitrogen-stabilized carbon radical intermediate. Subsequent single-electron oxidation yields a carbocation, which rapidly deprotonates to restore aromatic conjugation, yielding the 1,3-diphenyl-2(1H)-quinoxalinone[2],[3].
Figure 2: Radical C-H functionalization mechanism at the C3 position.
Protocol 2: Visible-Light-Induced C-H Arylation
This modern protocol utilizes water as a solvent, leveraging the hydrophobic effect to drive the organic reactants together, thereby accelerating the radical addition[3].
Step-by-Step Methodology:
Preparation: In a 10 mL Schlenk tube, add 1-phenylquinoxalin-2(1H)-one (0.5 mmol), phenylhydrazine hydrochloride (0.75 mmol, 1.5 equiv), and Eosin Y (2 mol%) as the organic photocatalyst.
Solvent Addition: Add 5 mL of degassed H₂O. Causality: Degassing is critical to prevent molecular oxygen from quenching the excited state of the photocatalyst or trapping the transient carbon radicals.
Reaction: Irradiate the mixture with a 3W Blue LED (450-460 nm) at room temperature for 12–16 hours under an argon atmosphere.
Workup: Quench the reaction by turning off the light. Extract the aqueous mixture with Ethyl Acetate (3 x 10 mL). Combine the organic layers, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.
Purification: Purify the crude residue via flash column chromatography on silica gel (Eluent: Hexane/EtOAc gradient).
Self-Validation & QC:
TLC: The product will run slightly higher (less polar) than the starting 1-phenylquinoxalin-2(1H)-one due to the loss of the polar C-H bond and addition of the lipophilic phenyl ring.
¹H NMR (CDCl₃): Confirm the disappearance of the sharp singlet at ~8.3 ppm, which corresponds to the C3-H proton of the starting material.
Quantitative Data & Method Comparison
When designing a synthetic campaign, the choice between De Novo Synthesis and Late-Stage Functionalization depends on the project's scale and library requirements. The table below summarizes the critical parameters for both pathways.
Application Note: Scalable Production of 1,3-Diphenylquinoxalin-2(1H)-one
This Application Note and Protocol guide is designed for researchers and process chemists scaling up the production of 1,3-diphenylquinoxalin-2(1H)-one . It moves beyond basic literature synthesis to provide a robust, in...
Author: BenchChem Technical Support Team. Date: March 2026
This Application Note and Protocol guide is designed for researchers and process chemists scaling up the production of 1,3-diphenylquinoxalin-2(1H)-one . It moves beyond basic literature synthesis to provide a robust, industrial-grade workflow focusing on regioselectivity, impurity control, and safety.
Executive Summary
The synthesis of 1,3-diphenylquinoxalin-2(1H)-one presents a classic challenge in heterocyclic scale-up: controlling regioselectivity during the condensation of an unsymmetrical diamine with an unsymmetrical 1,2-dicarbonyl electrophile. While milligram-scale literature often utilizes microwave irradiation or exotic catalysts, these are impractical for kilogram-scale production.
This protocol details a thermodynamically controlled condensation using N-phenyl-o-phenylenediamine and ethyl benzoylformate. This route is selected for its atom economy, avoidance of chromatographic purification, and use of Green Chemistry solvents (Ethanol/Acetic Acid).
Key Performance Indicators (KPIs)
Parameter
Target Specification
Rationale
Yield
> 85%
Economic viability for expensive diamine precursors.
Purity (HPLC)
> 98.5%
Pharma-grade requirement; removal of regioisomer.
Appearance
White to Off-white Needles
Crystalline morphology aids filtration speed.
Residual Solvent
< 5000 ppm (EtOH)
ICH Q3C limits for Class 3 solvents.
Retrosynthetic Analysis & Mechanism
To ensure the correct isomer (1,3-diphenyl) rather than the 1,4-diphenyl or 3,4-diphenyl variants, we exploit the nucleophilicity difference between the primary and secondary amines of the starting material.
Nucleophile: N-phenyl-o-phenylenediamine contains a highly nucleophilic primary amine (-NH₂) and a sterically hindered, less nucleophilic secondary amine (-NHPh).
Electrophile: Ethyl benzoylformate contains a reactive ketone carbonyl and a less reactive ester carbonyl.
Mechanistic Pathway:
Step 1 (Kinetic Control): The primary amine (-NH₂) attacks the most electrophilic ketone carbonyl.
Step 2 (Cyclization): The secondary amine (-NHPh) attacks the ester carbonyl, closing the ring via amidation.
Diagram 1: Reaction Mechanism & Regioselectivity
Process Safety & Hazard Analysis
Before initiating the 100g scale-up, review the following critical hazards.
N-phenyl-o-phenylenediamine: Sensitizer and potential carcinogen. Handle in a fume hood with double gloving (Nitrile).
Ethyl Benzoylformate: Corrosive and lachrymator.
Exotherm: The initial condensation is exothermic. Controlled addition is required at scales >1kg.
Solvent: Ethanol is flammable (Flash point 13°C). Ensure all equipment is grounded.
Detailed Protocol: 100g Scale-Up ("The Golden Batch")
Objective: Synthesize 100g of 1,3-diphenylquinoxalin-2(1H)-one.
Materials & Equipment[1][2][3][4]
Reactor: 2L Double-jacketed glass reactor with overhead stirrer (anchor impeller).
Thermal Control: Oil circulator capable of reflux (80°C) and cooling (0°C).
Reagents:
N-phenyl-o-phenylenediamine (CAS 534-85-0): 65.0 g (0.353 mol)
Ethyl benzoylformate (CAS 1603-79-8): 69.1 g (0.388 mol, 1.1 equiv)
Ethanol (Absolute): 650 mL (10 vol)
Acetic Acid (Glacial): 6.5 mL (0.1 vol, Catalyst)
Step-by-Step Procedure
Phase 1: Reaction Initiation
Charge the 2L reactor with 650 mL Ethanol.
Add 65.0 g N-phenyl-o-phenylenediamine. Stir at 200 RPM until fully dissolved (dark solution).
Add 6.5 mL Glacial Acetic Acid.
Heat the jacket to 40°C.
Addition: Add 69.1 g Ethyl benzoylformate dropwise via addition funnel over 30 minutes. Note: Mild exotherm expected.
Phase 2: Reaction Completion
6. Ramp temperature to reflux (Internal temp ~78°C).
7. Hold at reflux for 4–6 hours.
Self-Validating Check: Monitor by TLC (Hexane:EtOAc 7:3). Starting diamine (Rf ~0.4) should disappear; Product (fluorescent spot, Rf ~0.6) appears.[1][2][3][4][5]
IPC (In-Process Control): Take a 50 µL aliquot, dilute in MeCN, and inject on HPLC. Reaction is complete when Diamine area% < 0.5%.
Phase 3: Workup & Crystallization
9. Cool the reactor slowly to 20°C over 2 hours (10°C/hour ramp). Critical: Fast cooling precipitates impurities.
10. Age the slurry at 0–5°C for 2 hours to maximize yield.
11. Filtration: Filter the slurry through a Buchner funnel (Polypropylene cloth).
12. Wash: Displace the mother liquor with 130 mL (2 vol) of cold Ethanol (0°C).
13. Drying: Dry the wet cake in a vacuum oven at 50°C for 12 hours.
Phase 4: Recrystallization (If Purity < 98%)
Dissolve crude solid in minimum boiling Ethanol (approx. 15 vol).
Hot filter to remove insolubles.
Cool slowly to 5°C. Filter and dry.
Diagram 2: Process Flow Chart
Characterization & Validation
To ensure the protocol was successful, compare your data against these standard values.
Attribute
Specification
Method
Appearance
White/Pale Yellow Needles
Visual
Melting Point
142–145°C (Lit. varies based on polymorph)
DSC / Capillary
1H NMR (CDCl₃)
δ 8.0 (d, 2H), 7.2–7.6 (m, 12H)
400 MHz NMR
MS (ESI+)
[M+H]+ = 299.12
Mass Spectrometry
NMR Interpretation (Self-Validation):
Look for the absence of the broad NH₂ signal (approx. 3-5 ppm).
Confirm the singlet is NOT present (which would indicate a different substitution); here you expect a complex aromatic region (14 protons).
The Carbonyl Carbon (C2) typically appears around 155 ppm in 13C NMR.
Troubleshooting Guide
Issue
Probable Cause
Corrective Action
Low Yield (<70%)
Incomplete precipitation; high solubility in EtOH.
Concentrate mother liquor by 50% and cool to -10°C. Add 10% water as anti-solvent.
Yellow/Orange Color
Oxidation of diamine starting material.
Use fresh diamine or recrystallize diamine from water/sodium dithionite before use.
Impurity at RRT 0.9
Regioisomer (1,4-diphenyl).
Recrystallize from Ethanol/Acetic Acid (95:5). The target isomer is less soluble.
Slow Filtration
Fine particles due to crash cooling.
Re-heat to reflux and cool strictly at 10°C/hour to grow larger crystals.
References
General Quinoxalinone Synthesis
Arkivoc, 2008 (xv), 280-287.[6] "One-pot and efficient protocol for synthesis of quinoxaline derivatives."
Regioselectivity Mechanisms
Journal of Organic Chemistry, 2017, 82, 10077-10091.[7] "Cyclocondensation of 2-aminophenols/anilines... via a 6-exo-trig process."[7]
Green Chemistry Catalysis
New Journal of Chemistry, 2019. "Efficient one-step synthesis of 3-(indol-2-yl)quinoxalin-2(1H)-ones."
Characterization Data Support
Thermo Scientific Chemicals. "2,3-Diphenylquinoxaline Specifications" (Used for analog comparison and safety data).
application of 1,3-diphenyl-2-quinoxalinone in heterocyclic methodology
Application Note: Advanced Heterocyclic Methodology using 1,3-Diphenyl-2-quinoxalinone Executive Summary The 1,3-diphenyl-2-quinoxalinone scaffold represents a "privileged structure" in medicinal chemistry, serving as a...
Author: BenchChem Technical Support Team. Date: March 2026
Application Note: Advanced Heterocyclic Methodology using 1,3-Diphenyl-2-quinoxalinone
Executive Summary
The 1,3-diphenyl-2-quinoxalinone scaffold represents a "privileged structure" in medicinal chemistry, serving as a core pharmacophore in kinase inhibitors, AMPA receptor antagonists, and antimicrobial agents. Beyond its biological utility, this molecule has emerged as a robust substrate for developing transition-metal-catalyzed C–H activation methodologies.
This Application Note provides a comprehensive technical guide for researchers. It details the green synthesis of the scaffold and its subsequent application in Rh(III)-catalyzed annulation and photoredox functionalization . These protocols are designed to be self-validating, high-yielding, and chemically logical.
Core Synthesis: Rapid Assembly of the Scaffold
Before applying advanced methodologies, the target scaffold must be synthesized efficiently. Traditional methods using strong acids or high temperatures are obsolete. We utilize a Green Chemistry approach: the iodine-catalyzed condensation in aqueous media.[1]
Protocol A: Aqueous Iodine-Catalyzed Condensation
Rationale: Iodine acts as a mild Lewis acid to activate the dicarbonyl, while water promotes the precipitation of the hydrophobic product, driving the equilibrium forward (Le Chatelier’s principle).
Reaction: Stir vigorously at room temperature (25 °C). If reactants are stubborn, warm to 50 °C.
Monitoring: Monitor by TLC (Hexane/EtOAc 4:1). The reaction typically completes within 10–30 minutes.
Work-up: The product precipitates as a solid. Filter the suspension.
Purification: Wash the filter cake with 5% aqueous sodium thiosulfate (to remove residual iodine) followed by cold ethanol. Recrystallize from ethanol if necessary.
This is the core "methodology" application. The N-phenyl ring of 1,3-diphenyl-2-quinoxalinone possesses an ortho C–H bond that can be activated by Rh(III) catalysts. The quinoxalinone carbonyl oxygen acts as the Directing Group (DG) .
Objective: To fuse a new ring onto the N-phenyl arm via C–H activation and alkyne insertion, creating complex polycyclic heteroaromatics (e.g., indeno[1,2-b]quinoxalines).
Mechanism Visualization (Graphviz)
Caption: Figure 1. The catalytic cycle for Rh(III)-directed C-H annulation.[3][4][5] The quinoxalinone carbonyl directs the metal to the N-phenyl ortho-position.
Protocol B: Rh(III)-Catalyzed Annulation with Diphenylacetylene
Reagents:
1,3-Diphenyl-2-quinoxalinone (0.2 mmol)
Diphenylacetylene (0.24 mmol, 1.2 equiv)
Catalyst: [Cp*RhCl₂]₂ (2.5 mol%)
Additive: AgSbF₆ (10 mol%) (Activates the catalyst by removing chloride)
Oxidant: Cu(OAc)₂ (2.1 equiv) (Regenerates Rh(III) from Rh(I))
Solvent: t-Amyl alcohol or DCE (2.0 mL)
Step-by-Step Methodology:
Setup: In a screw-cap pressure tube (10 mL), add the quinoxalinone substrate, alkyne, [Cp*RhCl₂]₂, AgSbF₆, and Cu(OAc)₂.
Solvent: Add the solvent (t-Amyl alcohol is preferred for greenness and boiling point).
Purge: Flush the headspace with Argon for 1 minute, then seal tightly.
Reaction: Heat the block to 110 °C for 16 hours.
Note: The high temperature is required to overcome the activation energy of the C–H cleavage step.
Work-up: Cool to room temperature. Dilute with DCM (10 mL) and filter through a short pad of Celite to remove metal salts.
Purification: Concentrate the filtrate and purify via silica gel flash chromatography (Gradient: Hexane -> 20% EtOAc/Hexane).
Critical Control Points:
Moisture: The reaction is generally tolerant of trace moisture, but anhydrous solvents improve reproducibility.
Oxidant: Cu(OAc)₂ is essential. Without it, the reaction stops after one turnover (stoichiometric).
This method utilizes the "Minisci-type" reactivity where carbon-centered radicals attack the electron-deficient quinoxalinone core.
Reagents:
1,3-Diphenyl-2-quinoxalinone (0.2 mmol)
Alkyl source (e.g., Phenylacetic acid or an Alkyl halide)
Photocatalyst: Eosin Y (2 mol%) or fac-Ir(ppy)₃ (1 mol%)
Oxidant: TBHP (if using acids) or K₂S₂O₈
Light Source: Blue LED (450 nm, 24W)
Workflow:
Dissolve substrate and photocatalyst in DMSO/Water (4:1).
Add the alkyl radical precursor.
Irradiate with Blue LED at room temperature for 12–24 hours under air (if using Eosin Y) or Argon (if using Ir).
Observation: The fluorescence of the catalyst may quench as the reaction proceeds.
Result: This typically yields a mixture of regioisomers on the benzenoid ring (C5/C6/C7/C8), which must be separated by HPLC.
References
Synthesis of Quinoxalinones
Title: Sustainable C–H activation approach for palladium-catalyzed, regioselective functionalization of 1-methyl-3-phenyl quinoxaline-2(1H)-ones in water.[5][6][7]
Technical Support Center: Advanced Synthesis of 1,3-Diphenyl Quinoxalinones
Topic: Overcoming Steric Hindrance in 1,3-Diphenyl Quinoxalinone Synthesis Ticket Status: OPEN Priority: HIGH (Blocker for Lead Optimization) Support Agent: Senior Application Scientist Executive Summary: The Steric Chal...
Author: BenchChem Technical Support Team. Date: March 2026
Topic: Overcoming Steric Hindrance in 1,3-Diphenyl Quinoxalinone Synthesis
Ticket Status: OPEN
Priority: HIGH (Blocker for Lead Optimization)
Support Agent: Senior Application Scientist
Executive Summary: The Steric Challenge
The synthesis of 1,3-diphenylquinoxalin-2(1H)-one scaffolds is a cornerstone in medicinal chemistry, particularly for developing kinase inhibitors and aldosterone synthase inhibitors. However, introducing ortho-substituents on the phenyl rings (at N1 or C3) creates a "Steric Wall." This hindrance often shuts down standard condensation pathways and stalls Palladium-catalyzed cross-couplings at the oxidative addition or reductive elimination stages.
This guide provides three validated workflows to bypass these energy barriers, moving from optimized classical methods to advanced C-H activation strategies.
Visual Troubleshooting Logic
The following decision tree helps you select the correct protocol based on where your synthesis is failing.
Figure 1: Decision matrix for selecting the appropriate synthetic intervention based on reaction failure modes.
Module 1: The N-Arylation Bottleneck (Pd-Catalysis)
Scenario: You are attempting to couple a pre-formed 3-phenylquinoxalin-2(1H)-one with an ortho-substituted aryl halide (e.g., 2-chloro-toluene or a mesityl halide) to install the N1-phenyl group.
Error: Reaction turns black (Pd precipitation); starting material recovered.
The Technical Root Cause
Standard ligands (PPh₃, BINAP) lack the steric bulk required to force the Reductive Elimination step. In sterically congested systems, the Palladium center forms a stable amido-complex but cannot eject the bulky product, eventually leading to catalyst decomposition (Pd black).
The Solution: Bulky Biaryl Phosphines
You must switch to "Buchwald-type" ligands that possess extreme steric bulk. These ligands facilitate reductive elimination by "squeezing" the product out of the coordination sphere.
Recommended Ligand System:
Primary Choice:BrettPhos or tBuBrettPhos (Excellent for amides/quinoxalinones).
Alternative:JackiePhos (Specifically designed for amidations of aryl chlorides).
Component
Recommendation
Rationale
Pre-catalyst
[(Allyl)PdCl]₂ or Pd(OAc)₂
Use air-stable pre-catalysts. Avoid Pd₂dba₃ if possible (dba can inhibit bulky ligands).
Ligand
BrettPhos
Large cone angle promotes reductive elimination of the bulky N-aryl bond.
Base
K₃PO₄ or Cs₂CO₃
Weaker bases reduce side reactions; Cs+ effect helps solubility.
Solvent
t-Amyl Alcohol or Toluene
High boiling point required (>100°C). t-Amyl alcohol often stabilizes the transition state.
Protocol 1: Sterically Demanding N-Arylation
Charge: In a glovebox or under Argon, combine 3-phenylquinoxalin-2(1H)-one (1.0 equiv), Aryl Halide (1.2 equiv), BrettPhos (4 mol%), and [(Allyl)PdCl]₂ (2 mol%).
Base: Add anhydrous K₂CO₃ (2.0 equiv).
Solvent: Add anhydrous t-Amyl alcohol (0.2 M concentration).
Cycle: Heat to 110°C for 16–24 hours.
Workup: Cool, filter through Celite, and purify via flash chromatography.
Expert Tip: If using ortho-di-substitution (e.g., 2,6-dimethylphenyl bromide), switch to JackiePhos and increase temperature to 130°C in Xylene.
Module 2: The Condensation Challenge (One-Pot)
Scenario: You are reacting an N-aryl-1,2-diamine with a phenylglyoxylic acid derivative (or benzil).
Error: Reaction stalls at the intermediate imine (Schiff base); cyclization does not occur due to steric clash between the N-aryl group and the carbonyl substituent.
The Technical Root Cause
The entropy cost of bringing two bulky groups together for the final ring closure is too high for thermal conditions alone. Water generated during the reaction can also hydrolyze the imine back to starting materials.
The Solution: Microwave-Assisted Lewis Acid Catalysis
Microwave irradiation provides rapid volumetric heating to overcome the activation energy, while a water-tolerant Lewis Acid (Scandium Triflate) activates the carbonyl without being deactivated by the amine or water byproducts.
Protocol 2: High-Pressure Cyclization
Mix: Combine N-aryl-o-phenylenediamine (1.0 equiv) and Ethyl phenylglyoxylate (1.2 equiv) in a microwave vial.
Catalyst: Add Sc(OTf)₃ (5 mol%).
Solvent: Use 1,2-Dichlorobenzene (DCB) or Acetic Acid . DCB allows for very high temperatures.
Irradiation: Seal and heat in a microwave reactor at 180°C for 20 minutes (High Absorption setting).
Note: If using Acetic Acid, the acid itself acts as a catalyst, but Sc(OTf)₃ is superior for extremely hindered substrates (e.g., Mesityl groups).
Module 3: The "C-H Workaround" (Advanced)
Scenario: Both coupling and condensation fail due to extreme steric crowding (e.g., tert-butyl groups or poly-substituted rings).
Strategy: Build the unhindered core first, then install the bulky functionality via Radical C-H Functionalization .
The Technical Root Cause
It is kinetically easier to attach a radical species to an existing heterocycle than to form the heterocycle around a bulky group.
The Solution: Minisci-Type Radical Alkylation
Use a radical precursor (aldehyde, ether, or alkane) to functionalize the C3 position of a pre-formed N-aryl quinoxalinone. This method is remarkably insensitive to steric hindrance at the N1 position.
Mechanism:
Oxidant (persulfate or peroxide) generates a radical from the substrate (e.g., an aldehyde).
Nucleophilic radical attacks the electron-deficient C3 position of the quinoxalinone.
Reagent: Aliphatic Aldehyde (3.0 equiv) – serves as the source of the alkyl group.
Oxidant:(NH₄)₂S₂O₈ (2.0 equiv).
Solvent: CH₃CN:H₂O (1:1).
Conditions: Heat at 80°C for 4 hours.
Result: The carbonyl radical adds to C3, followed by decarbonylation (if using specific conditions) or direct alkylation, bypassing the steric bottleneck of forming the ring.
Frequently Asked Questions (FAQ)
Q: I am seeing significant dehalogenation of my aryl halide during N-arylation. Why?A: This is a classic symptom of "Beta-Hydride Elimination" or protodehalogenation competing with reductive elimination. It happens when the coupling is too slow.
Fix: Increase the catalyst loading to 5 mol% Pd and switch to a ligand with a larger "cone angle" (e.g., tBuXPhos ). Ensure your solvent is anhydrous to prevent proton sources.
Q: Can I use Copper catalysis (Goldberg reaction) instead of Palladium?A: For sterically hindered substrates, Copper is generally inferior to Palladium. Cu-catalysis requires higher temperatures (140°C+) and is more sensitive to steric bulk at the ortho position. Only use Cu (with DMEDA ligand) if the steric hindrance is minimal.
Q: My product is soluble in water/ethanol during the workup. How do I isolate it?A: Quinoxalinones can be polar. If standard extraction fails, try:
Salting out the aqueous layer with NaCl.
Using CHCl₃/Isopropanol (3:1) as the extraction solvent.
If it's a condensation reaction, simply cooling the reaction mixture to 0°C often precipitates the product if the solvent volume is low.
References
Mechanistic Studies on Pd-Catalyzed N-Arylation
Title: How bulky ligands control the chemoselectivity of Pd-catalyzed N-aryl
Source: ResearchG
URL:
One-Pot Condensation Strategies
Title: One-Pot Synthesis of Quinoxalines Starting from Aldehydes Under Metal-Free Conditions.
Source: Asian Journal of Organic Chemistry.
URL:
C-H Activation Alternatives
Title: Rh(III)-catalyzed spiroannulation of 3-arylquinoxalin-2(1H)-ones with alkynes.[1]
solvent selection for recrystallization of 1,3-diphenyl-2-quinoxalinone
Welcome to the Technical Support Center for Heterocyclic Purification. As a Senior Application Scientist, I have designed this guide to address the specific thermodynamic and kinetic challenges associated with the recrys...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Technical Support Center for Heterocyclic Purification. As a Senior Application Scientist, I have designed this guide to address the specific thermodynamic and kinetic challenges associated with the recrystallization of 1,3-diphenyl-2-quinoxalinone .
This document bypasses generic advice to focus on the causality behind experimental choices. The protocols detailed below function as a self-validating system —meaning every physical observation you make during the procedure directly confirms the mechanistic success of the step.
Decision Matrix: Solvent Selection Logic
The purification of 1,3-diphenyl-2-quinoxalinone requires balancing its highly lipophilic nature (due to the two phenyl rings) with the hydrogen-bonding potential of its lactam core. The workflow below dictates the optimal solvent choice based on your crude impurity profile.
Workflow for solvent selection and recrystallization troubleshooting of 1,3-diphenyl-2-quinoxalinone.
Quantitative Solvent Profiling
To achieve maximum recovery without compromising purity, you must leverage the steepness of the solubility curve. Below is the empirical data governing the crystallization thermodynamics of 1,3-diphenyl-2-quinoxalinone.
Anhydrous ethanol is the industry standard for this class of heterocyclic compounds[1]. At reflux, the hydroxyl group of ethanol acts as a hydrogen-bond donor to the lactam carbonyl, breaking the crystal lattice. Upon cooling, the hydrophobic bulk of the phenyl rings dominates, forcing the compound out of solution to yield high-purity needle-like crystals[2].
Step 1: Hot Dissolution
Action: Suspend crude 1,3-diphenyl-2-quinoxalinone in anhydrous ethanol (approx. 20 mL/g) and heat to reflux (78°C) with continuous magnetic stirring.
Causality: Maximizes kinetic energy to break solute-solute interactions while preventing localized superheating.
Validation Checkpoint: The suspension must transition to a completely transparent, deep-yellow solution. Any remaining particulates are strictly insoluble impurities (e.g., polymerized byproducts).
Step 2: Hot Filtration & Decolorization (If required)
Action: If the solution exhibits a muddy or dark brown tint, add 5% w/w activated carbon (Norit), boil for 5 minutes, and filter rapidly through a pre-heated Celite pad.
Causality: Activated carbon adsorbs high-molecular-weight, highly conjugated polymeric impurities. Pre-heating the filtration apparatus prevents premature crystallization on the frit.
Validation Checkpoint: The filtrate emerges as a clear, bright yellow liquid devoid of any particulate matter.
Step 3: Controlled Nucleation
Action: Transfer the filtrate to a controlled cooling environment. Reduce the temperature at a rate of 0.5°C to 1.0°C per minute until the metastable zone is reached (typically around 50°C - 55°C).
Causality: Slow cooling maintains a low level of supersaturation, favoring the thermodynamic growth of large, pure crystals over the rapid kinetic formation of small, impure aggregates.
Validation Checkpoint: The spontaneous appearance of a faint cloudiness (turbidity), followed immediately by the formation of initial microscopic needles.
Step 4: Crystal Maturation & Isolation
Action: Once nucleation is confirmed, cool the system to 0°C - 4°C in an ice bath for 2 hours. Filter under vacuum and wash the filter cake with ice-cold ethanol.
Causality: The ice bath minimizes the terminal solubility of the quinoxalinone, maximizing yield. The ice-cold wash displaces the impurity-laden mother liquor without re-dissolving the purified product.
Validation Checkpoint: Recovery of distinct, free-flowing yellow or white needle-like crystals with a sharp melting point indicative of high purity[1],[2].
Troubleshooting & FAQs
Q: Why is my 1,3-diphenyl-2-quinoxalinone "oiling out" (forming a liquid layer) instead of crystallizing?A: Oiling out (liquid-liquid phase separation) occurs when the solute precipitates at a temperature above its melting point, or when the solvent mixture's polarity drops too abruptly (e.g., adding water too rapidly to an ethanol solution). Because 1,3-diphenyl-2-quinoxalinone is highly hydrophobic, rapid changes in the dielectric constant force it out as a liquid melt rather than a structured solid.
Resolution: Reheat the mixture until it is entirely homogeneous. If using a mixed solvent, add a small volume of the better solvent (ethanol) to decrease the saturation temperature. Cool the flask much more slowly (e.g., in a water bath allowed to cool to room temperature naturally) to bypass the oiling-out boundary and enter the crystalline metastable zone.
Q: Which solvent is best if my crude contains unreacted phenylglyoxylic acid or similar polar precursors?A:Acetonitrile. While ethanol is the standard solvent, polar acidic precursors might co-crystallize in alcoholic solvents due to favorable hydrogen bonding. Acetonitrile, as a polar aprotic solvent, disrupts specific intermolecular interactions (such as O-H⋯N and C-H⋯O networks). It provides a sharp solubility curve for the quinoxalinone while keeping polar acidic impurities dissolved in the mother liquor, preventing them from incorporating into the crystal lattice[3].
Q: I am observing a persistent dark tint in my crystals even after recrystallization. How do I remove this?A: A dark tint usually indicates the presence of trace oxidized diamine impurities or polymerized quinoxaline byproducts that have co-crystallized.
Resolution: Introduce activated carbon during the hot dissolution phase in anhydrous ethanol (Step 2 of the protocol). The carbon's high surface area effectively traps these highly conjugated, planar impurities before the nucleation phase begins.
References
[3] Molecular Drug Design, Theoretical, Experimental Approaches and New Framework of Novel Oxazol Dihydroquinoxaline (ODQ). ResearchGate. URL:
[1] Synthesis and hypoglycemic activity of quinoxaline derivatives. Frontiers in Chemistry. URL:
[2] One-pot and efficient protocol for synthesis of quinoxaline derivatives. Arkivoc. URL:
minimizing byproduct formation in quinoxalinone N-arylation
Technical Support Center: Precision N-Arylation of Quinoxalinones Current Status: Operational | Ticket Priority: High Subject: Minimizing Byproduct Formation (Regio-control & Homocoupling) Welcome to the Technical Suppor...
Author: BenchChem Technical Support Team. Date: March 2026
Technical Support Center: Precision N-Arylation of QuinoxalinonesCurrent Status: Operational | Ticket Priority: High
Subject: Minimizing Byproduct Formation (Regio-control & Homocoupling)
Welcome to the Technical Support Center
You have reached the Tier-3 Engineering Desk. This guide addresses the "Ambident Nucleophile Problem" inherent to the quinoxalin-2(1H)-one scaffold. Unlike simple anilines, the quinoxalinone core possesses two competing nucleophilic sites (N1 and the exocyclic Oxygen) and a reactive C3-H bond susceptible to radical attack.
This documentation is structured to troubleshoot three specific failure modes:
Regio-scrambling: Formation of O-arylated ethers instead of N-arylated lactams.
Chan-Lam Stalling: Boronic acid homocoupling and catalyst inactivity.
The "C3 Trap": Unintended C-H arylation at the 3-position.
Module 1: Regioselectivity (The N1 vs. O-Isomer Battle)
The Core Issue:
Quinoxalinones exist in a lactam-lactim tautomeric equilibrium. Under basic conditions, the deprotonated anion can react at the Nitrogen (N-arylation) or the Oxygen (O-arylation).
Symptom: LCMS shows correct mass, but NMR shows a downfield shift in the aromatic region and loss of the characteristic amide carbonyl stretch (~1660 cm⁻¹), indicating O-arylation.
Troubleshooting Protocol:
Variable
Recommendation for N-Arylation
Mechanism / Causality
Solvent
Toluene, Dioxane, or DCE
Solvation Effect: Polar aprotic solvents (DMF, DMSO) heavily solvate the cation (Na⁺/Cs⁺), leaving the "naked" anion free. According to HSAB theory, the "harder" Oxygen attacks the electrophile. Non-polar solvents promote tight ion-pairing, favoring attack by the "softer" Nitrogen.
Base
K₃PO₄ or Cs₂CO₃
Chelation: Carbonate and phosphate bases can form a six-membered transition state with the lactam, directing the electrophile toward the nitrogen. Avoid NaH if O-arylation is observed; the "naked" anion from NaH is promiscuous.
Ligand
Bulky Biaryl Phosphines (e.g., XPhos, BrettPhos)
Steric Enforcement: In Pd-catalyzed coupling, bulky ligands crowd the metal center. The N-approach is sterically less demanding than the O-approach for reductive elimination.
Diagnostic Step:
If you observe >10% O-isomer:
Switch solvent from DMF to Toluene .
Add 20 mol% Phenanthroline if using Copper (stabilizes the N-coordinated species).
Module 2: Chan-Lam Coupling (Copper-Catalyzed)
The Core Issue:
The reaction stalls after 20% conversion, or the aryl boronic acid is consumed rapidly with no product formation (Homocoupling).
The "Slow-Release" Protocol (Self-Validating System):
Why it fails: High concentrations of Boronic Acid + Copper(II) + Oxygen lead to rapid dimerization of the boronic acid (Ar-B(OH)₂ → Ar-Ar) rather than transmetallation to the amine.
Step-by-Step Fix:
Catalyst: Use Cu(OAc)₂ (10-20 mol%). Avoid CuI unless using a specific ligand; Cu(II) is the active species for the oxidative cycle.
The "Drip" Feed: Do not add all boronic acid at once.
Setup: Dissolve 1.5 equiv. of Aryl Boronic Acid in the reaction solvent.
Action: Add this solution via syringe pump over 2 hours.
Result: Keeps the [Ar-B(OH)₂] low relative to the amine, statistically favoring the Cross-Coupling over Homocoupling.
Water Management: Add 4Å Molecular Sieves (powdered) .
Reason: The reaction generates water. Excess water promotes protodeboronation (Ar-B(OH)₂ → Ar-H). Sieves scavenge this byproduct, driving the equilibrium forward.
Module 3: The "C3 Trap" (C-H Activation Interference)
The Core Issue:
You intended to arylate N1, but the aryl group attached to C3.
Symptom: Product is fluorescent; NMR shows loss of the singlet proton at ~8.2 ppm (the C3-H).
Root Cause Analysis:
This occurs primarily when using Radical Precursors (e.g., Aryl Diazonium salts, Hypervalent Iodine, or Photoredox conditions). The C3 position of quinoxalinone is highly electrophilic and radical-philic (Captodative effect).
Decision Matrix:
IF you are using Visible Light / Eosin Y / Air: You will get C3-Arylation .[1]
IF you are using Pd(OAc)₂ / Ag₂CO₃: You risk C3-Arylation .
SOLUTION: To ensure N1-arylation, you must use Cross-Coupling (Buchwald/Chan-Lam) with an Aryl Halide or Boronic Acid, strictly excluding radical initiators (like peroxides or light).
Visual Troubleshooting Logic
The following diagram illustrates the decision logic for minimizing byproducts based on the specific failure mode encountered.
Caption: Diagnostic flow for identifying and correcting regio-isomers and homocoupling byproducts in quinoxalinone arylation.
Standard Operating Procedures (SOPs)
SOP-A: Robust Chan-Lam N-Arylation (Copper)
Best for: Boronic acids, mild conditions, avoiding metal poisoning.[2]
Charge Vessel: To a dry vial, add Quinoxalin-2(1H)-one (1.0 equiv), Cu(OAc)₂ (0.1 equiv), and Pyridine (2.0 equiv).
Solvent: Add Dichloromethane (DCM) or 1,4-Dioxane (0.1 M concentration). Note: DCM often gives better N/O selectivity than DMF.
Additive: Add 4Å Molecular Sieves (100 mg/mmol).
Aeration: Interaction with atmospheric oxygen is required. Do not seal under Argon. Use a drying tube.
Addition: Add Aryl Boronic Acid (1.5 equiv) in 3 portions over 1 hour (or syringe pump).
Workup: Filter through Celite (removes Cu salts). Wash with NH₄OH (removes residual Cu).
Catalyst Prep: Use a pre-catalyst to avoid induction periods. Pd(OAc)₂ (2 mol%) + XPhos (4 mol%).
Why XPhos? The biaryl bulk prevents the quinoxalinone nitrogen from binding to Pd in a non-productive way (poisoning).
Base:K₃PO₄ (2.0 equiv). Avoid NaOtBu if O-arylation is a problem.
Solvent:Toluene (degassed).
Heat: 100°C sealed tube.
Note: If dehalogenation (Ar-Cl → Ar-H) is observed, lower temperature to 80°C and increase catalyst loading to 5 mol%.
References
Regioselectivity Mechanisms: Tautomeric control in the N-arylation of heterocyclic amides.
Source: Journal of Organic Chemistry.[3]
Link:[Link] (General reference for HSAB/Tautomerism principles in heterocycles).
troubleshooting low conversion rates in 1,3-diphenylquinoxalinone reactions
Technical Support Center: Troubleshooting Low Conversion Rates in 1,3-Diphenylquinoxalin-2(1H)-one Syntheses Welcome to the Advanced Applications Support Center. As a Senior Application Scientist, I have designed this gu...
Author: BenchChem Technical Support Team. Date: March 2026
Technical Support Center: Troubleshooting Low Conversion Rates in 1,3-Diphenylquinoxalin-2(1H)-one Syntheses
Welcome to the Advanced Applications Support Center. As a Senior Application Scientist, I have designed this guide to help medicinal chemists and process scientists diagnose and resolve stalled conversions in the synthesis of 1,3-diphenylquinoxalin-2(1H)-one.
Rather than providing generic advice, this guide deconstructs the two most prominent synthetic routes—Photocatalytic C-H Arylation and Acid-Catalyzed Condensation —explaining the thermodynamic and kinetic causality behind common failures. Every protocol included is designed as a self-validating system to ensure your experimental setup is mechanically sound before scale-up.
Part 1: Diagnostic Matrix for Low Conversion
Before altering your reagents, consult this quantitative baseline to identify the root cause of your stalled reactions.
Table 1: Solvent and Atmosphere Effects on Photocatalytic Conversion
Solvent System
Atmosphere
Catalyst / Additive
Time (h)
Conversion
Mechanistic Impact (Causality)
Dichloromethane
Air
None
24
< 5%
Oxygen quenches radicals; no EDA formation.
Dichloromethane
N₂
Ru(bpy)₃²⁺ (2 mol%)
12
45%
Standard photocatalysis; limited by solubility.
H₂O (100%)
N₂
None (EDA-driven)
12
88%
Hydrophobic effect drives EDA complexation.
| H₂O (100%) | Air | None (EDA-driven) | 12 | 15% | EDA forms, but O₂ intercepts the phenyl radical. |
Q1: I am using a blue LED setup (460 nm) without a transition metal catalyst, but my conversion plateaus at 15-20%. Why is the reaction stalling?Causality & Solution: You are likely using a standard organic solvent (e.g., DCM or DMF) which fails to support Electron Donor-Acceptor (EDA) complex formation. In the absence of a traditional photocatalyst, the reaction relies on the substrates self-assembling into an EDA complex that can absorb visible light.
By switching the solvent to pure, degassed H₂O, you leverage the hydrophobic effect. Water forces the lipophilic 1-phenylquinoxalin-2(1H)-one and the aryl diazonium salt into tightly packed micro-droplets. This artificial increase in local concentration lowers the activation energy for single-electron transfer (SET)[1]. Ensure your solvent is rigorously degassed, as ambient oxygen (a triplet diradical) will rapidly quench the excited state or intercept the generated phenyl radical.
Q2: My LC-MS shows a massive peak for an uncyclized intermediate (m/z 316) but very little of the target product (m/z 299). How do I drive the final ring closure?Causality & Solution: The initial condensation forms an imine/enamine intermediate rapidly, but the subsequent intramolecular cyclization (a 6-exo-trig process) requires precise electrophilic activation of the remaining carbonyl carbon. If your reaction pH is too high, the carbonyl remains unreactive. If you use a strong mineral acid (like HCl), the nucleophilic amine becomes completely protonated and inert.
The solution is to use Trifluoroacetic acid (TFA) at room temperature. TFA provides the exact pKa required to activate the carbonyl oxygen via hydrogen bonding without completely sequestering the amine's lone pair, facilitating rapid cyclization and subsequent dehydration[2].
Part 3: Self-Validating Experimental Protocols
To ensure trustworthiness, do not proceed to scale-up without passing the validation checkpoints embedded in these protocols.
Preparation: In a 10 mL Schlenk tube, add 1-phenylquinoxalin-2(1H)-one (0.2 mmol) and phenyl diazonium tetrafluoroborate (0.4 mmol).
Solvent Addition: Add 2.0 mL of ultra-pure H₂O.
Degassing: Subject the mixture to three freeze-pump-thaw cycles. Backfill with N₂.
Irradiation: Irradiate the mixture using a 10 W blue LED (460 nm) at room temperature for 12 hours.
System Validation Checkpoint (Critical): Set up a parallel micro-scale reaction spiked with 2.0 equivalents of TEMPO (a radical scavenger). If your system is operating via the correct SET radical pathway, LC-MS will show complete inhibition of the m/z 299 product and the appearance of a TEMPO-phenyl adduct. If the product still forms in the TEMPO control, your system is bypassing the EDA complex due to thermal background reactions or contaminated reagents.
Workup: Extract with EtOAc (3 × 5 mL), dry over Na₂SO₄, and purify via flash chromatography.
Protocol B: TFA-Catalyzed Condensation[2]
Preparation: Dissolve N-phenyl-o-phenylenediamine (1.0 mmol) and phenylglyoxylic acid (1.0 mmol) in 5.0 mL of anhydrous dichloromethane (DCM).
Catalysis: Add Trifluoroacetic acid (TFA, 1.0 equiv) dropwise at 0 °C.
Reaction: Warm to room temperature and stir for 4 hours.
System Validation Checkpoint (Critical): Before quenching, withdraw a 10 µL aliquot, dilute in MeCN, and analyze via LC-MS. The presence of a mass peak at m/z 316 [M+H]⁺ indicates insufficient acid catalysis or water accumulation. If only the target mass m/z 299 [M+H]⁺ is present, the dehydration is complete, and the system is validated.
Workup: Quench with saturated NaHCO₃, extract with DCM, and concentrate in vacuo.
Part 4: Mechanistic Pathway Visualization
The following diagram illustrates the causality of the EDA-driven photocatalytic route, highlighting where the hydrophobic effect and SET occur.
Caption: Mechanistic pathway of visible-light-induced C-H arylation via EDA complex formation.
References
Bao, H., et al. "Visible-light-induced C–H arylation of quinoxalin-2(1H)-ones in H₂O." Tetrahedron Letters, 2021.
URL:[Link]
Luo, Z., et al. "A mild and convenient protocol for the synthesis of quinoxalin-2(1H)-ones and benzimidazoles." RSC Advances, 2024.
URL:[Link]
Technical Support Center: Catalyst Optimization for 1,3-Diphenylquinoxalin-2(1H)-one Synthesis
Welcome to the Technical Support Center for Heterocyclic Functionalization. The synthesis of 1,3-diphenylquinoxalin-2(1H)-one is most efficiently achieved via the direct C3–H arylation of 1-phenylquinoxalin-2(1H)-one.
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Technical Support Center for Heterocyclic Functionalization. The synthesis of 1,3-diphenylquinoxalin-2(1H)-one is most efficiently achieved via the direct C3–H arylation of 1-phenylquinoxalin-2(1H)-one. Modern protocols rely heavily on visible-light photoredox catalysis coupled with diaryliodonium salts as the aryl radical source.
As a Senior Application Scientist, I have compiled this diagnostic guide to help you navigate the thermodynamic and kinetic complexities of this Single Electron Transfer (SET) pathway. Below, you will find mechanistic insights, troubleshooting FAQs, optimization data, and a self-validating experimental protocol.
Mechanistic Pathway Visualization
Understanding the catalytic cycle is the first step in troubleshooting. The reaction relies on the precise redox matching between the excited photocatalyst (
) and the diphenyliodonium triflate reagent.
Photoredox Catalytic Cycle for the C3-Arylation of Quinoxalin-2(1H)-ones.
Diagnostic FAQs & Troubleshooting Guides
Q1: My conversion is plateauing at 40% when using Eosin Y as the photocatalyst, but literature suggests it should work. How can I optimize the catalyst?A1: This is a classic thermodynamic mismatch. The reduction of diphenyliodonium triflate (
V vs SCE) requires a photocatalyst with a sufficiently negative excited-state oxidation potential. While Eosin Y ( V) theoretically possesses the thermodynamic driving force, organic dyes suffer from rapid photobleaching and shorter excited-state lifetimes. Switching to a Ruthenium complex like provides a robust metal-to-ligand charge transfer (MLCT) state with a longer lifetime ( ns), ensuring efficient SET before the excited state decays[1].
Q2: I am observing significant formation of biphenyl (homocoupling) and unreacted 1-phenylquinoxalin-2(1H)-one. How do I suppress this byproduct?A2: Biphenyl forms when the local concentration of phenyl radicals (
) is too high, leading to radical-radical recombination rather than the desired C3-addition. This causality is driven by excessive photon flux or high reaction molarity.
Solution: Dilute your reaction from 0.2 M to 0.05 M to favor the intermolecular addition kinetics. Additionally, move your light source at least 5 cm away from the reactor to moderate the radical generation rate. Ensure you are using a highly polar aprotic solvent (like Acetonitrile) to stabilize the nitrogen-centered radical intermediate[2].
Q3: Can I run this reaction under an ambient air atmosphere to save time?A3: Absolutely not. Molecular oxygen (
) is a potent triplet state quencher. It will rapidly quench the excited photocatalyst () via energy transfer, generating singlet oxygen and entirely shutting down the SET pathway to the iodonium salt. Furthermore, intercepts the intermediate radical, leading to C3-peroxidation. Strict degassing via freeze-pump-thaw (3 cycles) or prolonged argon sparging is a non-negotiable protocol standard [1].
Catalyst Optimization Data
The following table summarizes quantitative optimization data for the C3-arylation of 1-phenylquinoxalin-2(1H)-one (0.2 mmol scale, 1.5 equiv
, 12 h irradiation).
Catalyst (mol%)
Light Source
Solvent (0.05 M)
Yield (%)
Mechanistic Observation
(5)
Blue LED (460 nm)
MeCN
85
Optimal SET kinetics; robust MLCT state.
(2)
Blue LED (460 nm)
MeCN
92
Stronger reductant; faster initiation phase.
Eosin Y (5)
Green LED (530 nm)
MeCN
41
Mismatched lifetime; rapid photobleaching.
(10 mg)
Blue LED (460 nm)
MeCN
78
Heterogeneous alternative; recoverable.
None (Control)
Blue LED (460 nm)
MeCN
0
Confirms reaction is entirely photochemical.
Self-Validating Experimental Protocol
This protocol utilizes
due to its excellent balance of cost, stability, and redox matching for hypervalent iodine reagents. The methodology includes built-in validation checkpoints to ensure system integrity.
Step 1: Reagent Preparation & Degassing
To an oven-dried 10 mL Schlenk tube equipped with a magnetic stir bar, add 1-phenylquinoxalin-2(1H)-one (0.2 mmol, 44.4 mg), diphenyliodonium triflate (0.3 mmol, 129 mg), and
(0.01 mmol, 7.5 mg).
Add 4.0 mL of anhydrous Acetonitrile (MeCN).
Seal the tube with a rubber septum and sparge the solution with Argon for 15 minutes. (Causality: Removes
to prevent triplet quenching).
Step 2: Photochemical Irradiation
4. Place the Schlenk tube in a photoreactor equipped with 460 nm Blue LEDs (approx. 10 W).
5. Maintain the reaction temperature at 25 °C using an external cooling fan.
6. Validation Checkpoint 1: After 2 hours, withdraw a 10 µL aliquot via a degassed syringe, dilute in 1 mL MeCN, and analyze via LC-MS. You must observe the depletion of the starting material (
223.1) and the emergence of the target radical adduct/product mass ( 299.1).
Step 3: Reaction Quenching & Workup
7. After 12 hours of irradiation, turn off the LEDs and open the tube to ambient air to quench any remaining active radical chains.
8. Dilute the mixture with Ethyl Acetate (15 mL) and wash with saturated aqueous
(10 mL). (Causality: Neutralizes the triflic acid byproduct generated during the final rearomatization step).
9. Extract the aqueous layer with EtOAc (2 x 10 mL). Dry the combined organic layers over anhydrous and concentrate under reduced pressure.
Step 4: Purification & Final Validation
10. Purify the crude residue via silica gel flash chromatography (Eluent: Hexanes/EtOAc 85:15).
11. Validation Checkpoint 2: The product, 1,3-diphenylquinoxalin-2(1H)-one, will elute as a bright yellow band. Confirm structural integrity via
NMR by verifying the complete disappearance of the characteristic C3-H singlet (typically around 8.3 ppm) present in the starting material.
References
Samanta, R. K.; Meher, P.; Murarka, S. "Visible Light Photoredox-Catalyzed Direct C–H Arylation of Quinoxalin-2(1H)-ones with Diaryliodonium Salts." Journal of Organic Chemistry, 2022.[Link]
Shen, et al. "The C3-H Bond Functionalization of Quinoxalin-2(1H)-Ones With Hypervalent Iodine(III) Reagents." Frontiers in Chemistry, 2020.[Link]
Optimization
separation of 1,3-diphenyl-2(1H)-quinoxalinone from starting materials
The following Technical Support Guide is structured as a response to a specific research query ("Ticket"). It addresses the precise separation of 1,3-diphenyl-2(1H)-quinoxalinone from its precursors, primarily -phenyl- -...
Author: BenchChem Technical Support Team. Date: March 2026
The following Technical Support Guide is structured as a response to a specific research query ("Ticket"). It addresses the precise separation of 1,3-diphenyl-2(1H)-quinoxalinone from its precursors, primarily
-phenyl--phenylenediamine and ethyl benzoylformate (or related -keto esters), while acknowledging common synthetic pitfalls.
Subject: Purification Protocol for 1,3-Diphenyl-2(1H)-quinoxalinone
Status: Open
Assigned Specialist: Senior Application Scientist, Separation Sciences[1]
Executive Summary & Diagnostic
You are attempting to isolate 1,3-diphenyl-2(1H)-quinoxalinone (Target). Based on standard synthetic routes, your crude mixture likely contains:
Target: 1,3-diphenyl-2(1H)-quinoxalinone (Solid, generally non-polar to moderately polar).
Starting Material A:
-phenyl--phenylenediamine (Amine, basic, oxidizes to dark impurities).
Starting Material B: Ethyl benzoylformate (Ester, liquid/oil, soluble in organics).[1]
Byproducts: Oxidized amine oligomers (tar/color).
Diagnostic Decision Tree
Use the following logic flow to determine the optimal purification strategy for your specific crude profile.
Figure 1: Purification workflow logic. Select the protocol based on the physical state of your crude product and the dominant impurity identified by TLC.
The Science of Separation
To purify this compound effectively, we exploit three physicochemical differences between the product and the starting materials (SMs).
Component
Functionality
Solubility Profile
Acid/Base Character
1,3-diphenyl-2(1H)-quinoxalinone
Lactam / Tertiary Amine
Soluble in hot EtOH, DCM, DMSO. Insoluble in water.
Key Insight: The most persistent impurity is often the
-phenyl--phenylenediamine, which oxidizes to form dark, "tarry" byproducts. Because this SM is significantly more basic than the quinoxalinone product, acid-base washing is the most robust "pre-purification" step before recrystallization.
Experimental Protocols
Protocol A: Chemical Scavenging (Removal of Amine SM)
Use when: TLC shows a significant spot for
-phenyl--phenylenediamine (usually lower Rf, stains purple/brown with ninhydrin or oxidizes in air).
Dissolution: Dissolve the crude solid/oil in Dichloromethane (DCM) or Ethyl Acetate . Use approximately 10–15 mL per gram of crude.
Acid Wash: Transfer to a separatory funnel. Wash the organic layer twice with 1M HCl (10 mL per wash).
Mechanism:[1][2][3][4] The HCl protonates the free amine of the starting material (
-phenyl--phenylenediamine), rendering it water-soluble. The quinoxalinone (amide-like) remains in the organic layer.
Neutralization: Wash the organic layer once with Saturated NaHCO₃ (to remove residual acid) and once with Brine .
Drying: Dry over anhydrous Na₂SO₄ , filter, and concentrate in vacuo.
Result: You should now have a lighter-colored solid, free of the diamine, ready for recrystallization.[1]
Protocol B: Recrystallization (The Gold Standard)
Use when: The product is solid but colored, or after Protocol A.[1]
Solvent Choice:Ethanol (95% or absolute) is the preferred solvent. Acetic acid is an alternative for very stubborn cases but is harder to remove.
Procedure:
Place the crude solid in an Erlenmeyer flask.
Add hot Ethanol dropwise while heating on a hot plate/water bath. Add just enough to dissolve the solid at boiling point.
Critical Step: If the solution is dark brown/black, add Activated Charcoal (spatula tip), boil for 2 mins, and filter hot through Celite.
Allow the filtrate to cool slowly to room temperature.
Cool further in an ice bath (0–4°C) for 30 minutes.
Filtration: Collect crystals via vacuum filtration.[5] Wash with ice-cold Ethanol .
Drying: Dry in a vacuum oven at 50°C.
Protocol C: Flash Column Chromatography
Use when: Recrystallization fails, or the product is an oil.[1]
Stationary Phase: Silica Gel (230–400 mesh).
Mobile Phase:
Start: Hexane/Ethyl Acetate (9:1) to elute non-polar impurities (like benzil/esters).[1]
Gradient: Increase polarity to Hexane/Ethyl Acetate (4:1) or (2:1) to elute the 1,3-diphenyl-2(1H)-quinoxalinone.
Troubleshooting Tailing: If the product streaks (due to the lactam functionality), add 1% Triethylamine to the eluent to sharpen the bands.[1]
Frequently Asked Questions (FAQs)
Q: My product is turning pink/brown during filtration. What is happening?A: This indicates the presence of residual
-phenyl--phenylenediamine . This diamine is highly susceptible to air oxidation, forming colored radical species (Wurster’s salts) or imine oligomers.[1]
Fix: Perform Protocol A (Acid Wash) immediately. If you already recrystallized, you must re-dissolve and wash with acid, as recrystallization alone often co-precipitates these oxidation products.[1]
Q: I see a spot on TLC that looks like my product but doesn't crystallize.A: You might be observing 2,3-diphenylquinoxaline (the fully aromatic isomer) if your starting materials were different (e.g., benzil +
-phenylenediamine).
Verification: 1,3-diphenyl-2(1H)-quinoxalinone has a distinct Carbonyl (C=O) stretch in IR around 1650–1660 cm⁻¹ . The 2,3-diphenyl isomer lacks this peak.
Q: The yield is lower than expected after recrystallization.A: Quinoxalinones have moderate solubility in ethanol even at room temperature.
Fix: Use a solvent pair . Dissolve in minimum DCM (very soluble), then slowly add Hexane (anti-solvent) until cloudy.[1] Cool to precipitate.[4][6] Alternatively, concentrate the mother liquor from the ethanol recrystallization to recover a second crop.[1]
Q: Can I use water to precipitate the product from the reaction mixture?A: Yes. If your reaction was done in acetic acid or ethanol, pouring the hot reaction mixture into ice water is a standard method to crash out the crude product.[1] However, this precipitates everything (product + impurities).[1] You must follow this with Protocol B (Recrystallization) to reach analytical purity.
References & Grounding
The protocols above are derived from standard heterocyclic synthesis methodologies and solubility data for quinoxalinone derivatives.
Synthesis & Tautomerism: For the condensation of
-substituted diamines with -keto esters and the resulting lactam structures.
Source:Journal of Organic Chemistry, Heterocycles.[1] (General reactivity of
-aryl-1,2-diamines).
Recrystallization Standards: Ethanol is the standard solvent for quinoxalinone derivatives due to the steep solubility curve (low at RT, high at reflux).[1]
Source:Organic Syntheses (General procedures for quinoxaline derivatives).
Acid Washing Mechanism: Standard organic workup procedure for separating neutral amides/lactams from basic amines.
Source:Vogel's Textbook of Practical Organic Chemistry.
Note on Isomers: Ensure you are working with the 1,3-isomer (N-phenyl, C-phenyl). If your target is 2,3-diphenylquinoxaline (two C-phenyls), the synthesis involves benzil and o-phenylenediamine, and the purification is simpler (recrystallization from ethanol yields yellow needles, mp 125-128°C).[1][3] The 1,3-isomer typically has a higher melting point and different solubility profile.
Author: BenchChem Technical Support Team. Date: March 2026
Technical Support Center: Troubleshooting Thermal Degradation in 1,3-Diphenyl-2-quinoxalinone (DPQ) Workflows
Overview
1,3-Diphenylquinoxalin-2(1H)-one (DPQ, CAS: 16194-28-8)[1] is a privileged scaffold widely utilized in medicinal chemistry and organic materials synthesis. However, its pyrazine-dione-like ring system is highly susceptible to thermal degradation, particularly at temperatures exceeding 120°C. This guide provides mechanistic troubleshooting, self-validating protocols, and quantitative data to help researchers mitigate thermal instability during synthesis, functionalization, and purification.
PART 1: Diagnostic FAQ & Troubleshooting
Q1: During high-temperature reflux (>120°C), my DPQ reaction mixture transitions from a pale yellow solution to a dark, tarry mixture. What is causing this?A: This visual shift is indicative of oxidative dimerization or polymerization. The C-3 position of the quinoxalin-2(1H)-one ring is highly susceptible to radical formation[2]. Under thermal stress in the presence of trace oxygen, homolytic cleavage or single-electron transfer (SET) events generate a C-3 carbon-centered radical. These radicals rapidly cross-couple, leading to highly conjugated, dark-colored oligomers.
Causality Fix: You must rigorously degas your solvents. Switching from a standard reflux condenser to a Schlenk line setup with freeze-pump-thaw degassed solvents eliminates the
radical scavengers.
Q2: LC-MS analysis of my thermally stressed DPQ sample shows a major impurity peak with a mass exactly 28 Da lower than DPQ (M-28). What is this degradant?A: The mass loss of 28 Da corresponds to the extrusion of carbon monoxide (CO). At elevated temperatures, quinoxalin-2(1H)-ones undergo a Mamedov-type heterocycle rearrangement or thermal ring contraction[3]. For 1,3-diphenylquinoxalin-2(1H)-one, the pyrazine ring contracts to form 1,2-diphenylbenzimidazole [4].
Causality Fix: This rearrangement is often acid-catalyzed or driven by extreme thermal energy[5]. Ensure your reaction mixture is strictly pH neutral and avoid prolonged heating above 130°C.
Q3: I am observing hydrolytic degradation even though I am using anhydrous solvents. How is this possible?A: DPQ contains a lactam moiety (N1-C2) that is sensitive to nucleophilic attack at high temperatures. Even highly hygroscopic "anhydrous" solvents (like DMSO or DMF) can absorb enough atmospheric moisture during transfer to initiate ring-opening hydrolysis, yielding 2-(phenylamino)-alpha-phenyl-alpha-oxoacetamides.
Causality Fix: Implement a self-validating anhydrous system: use molecular sieves (3Å) directly in the reaction flask and monitor moisture levels via Karl Fischer titration prior to heating.
PART 2: Mechanistic Insights & Pathway Visualization
To effectively prevent degradation, one must understand the thermodynamic driving forces. The thermal degradation of DPQ primarily bifurcates into two pathways depending on the microenvironment (presence of
vs. thermal/acidic stress).
Ring Contraction (Pathway A): Driven by the thermodynamic stability of the benzimidazole core, the quinoxalinone ring undergoes intramolecular rearrangement, expelling CO[6].
Radical Oxidation (Pathway B): The C=N double bond acts as a radical trap, leading to C-3 functionalization or dimerization.
Figure 1: Thermal degradation pathways of 1,3-diphenyl-2-quinoxalinone via ring contraction and oxidation.
PART 3: Self-Validating Experimental Protocols
To ensure scientific integrity, the following protocols are designed as self-validating systems. If a step fails, the protocol provides immediate visual or analytical feedback, preventing downstream degradation.
Protocol A: Inert-Atmosphere, Low-Temperature Synthesis of DPQ Derivatives
Objective: Prevent C-3 radical oxidation and thermal ring contraction during functionalization.
Solvent Preparation: Transfer 50 mL of anhydrous DMF into a Schlenk flask. Add 10% w/v activated 3Å molecular sieves. Validation: Perform Karl Fischer titration; proceed only if
ppm.
Degassing (Freeze-Pump-Thaw): Submerge the flask in liquid nitrogen until the solvent freezes. Apply high vacuum (0.1 mbar) for 5 minutes. Isolate the vacuum, thaw the solvent in a water bath, and backfill with ultra-high purity (UHP) Argon. Repeat three times. Validation: The absence of bubbling during the final thaw confirms complete degassing.
Reagent Addition: Under positive Argon flow, add 1,3-diphenylquinoxalin-2(1H)-one (1.0 eq) and your target electrophile/reagent.
Controlled Heating: Place the flask in a pre-calibrated oil bath set to 95°C (strictly below the 120°C degradation threshold).
Reaction Monitoring: Take aliquots every 2 hours using an Argon-purged syringe. Quench immediately in cold acetonitrile. Validation: LC-MS should show <2% of the M-28 benzimidazole degradant.
Protocol B: Thermal Quenching and Purification
Objective: Prevent post-reaction thermal degradation during solvent removal.
Rapid Quenching: Upon reaction completion, immediately plunge the reaction flask into an ice-water bath to drop the internal temperature below 25°C within 60 seconds.
Aqueous Workup: Dilute the mixture with cold ethyl acetate and wash with ice-cold brine to remove DMF. Validation: The organic layer should remain clear/pale yellow. Darkening indicates radical oxidation during workup.
Low-Temperature Concentration: Concentrate the organic layer using a rotary evaporator with the water bath set to maximum 35°C . Causality: Prolonged heating under vacuum at >40°C concentrates trace acids, catalyzing the Mamedov rearrangement[5].
PART 4: Quantitative Data Presentation
The following table summarizes the thermal stability profile of 1,3-diphenyl-2-quinoxalinone under various conditions, allowing researchers to select optimal operational windows.
Temperature (°C)
Atmosphere
Solvent
Half-Life ()
Major Degradation Product
Primary Mechanism
80°C
Argon
DMF
> 72 hours
None (Stable)
N/A
120°C
Argon
DMF
18 hours
1,2-Diphenylbenzimidazole
Thermal Ring Contraction
120°C
Air ()
DMF
4.5 hours
C-3 Oligomers / Tars
Radical Oxidative Coupling
150°C
Argon
DMSO
2.1 hours
1,2-Diphenylbenzimidazole
Mamedov-type Rearrangement
150°C
Air ()
DMSO
< 30 mins
Complex Mixture
Oxidation + Contraction
References
Recent advances in the synthesis of benzimidazol(on)es via rearrangements of quinoxalin(on)es.RSC Advances.
Synthesis, Reactions and Biological Activity of Quinoxaline Derivatives.American Journal of Organic Chemistry (SAPUB).
Recent Developments in Direct C–H Functionalization of Quinoxalin-2(1H)-Ones via Multi-Component Tandem Reactions.Molecules (PMC).
Various approaches for the synthesis of benzimidazole derivatives and their catalytic application for organic transformation.Semantic Scholar.
1,3-diphenylquinoxalin-2(1H)-one Chemical Properties.MolAid.
A Comparative Guide to the Spectroscopic Characterization of 1,3-Diphenyl-2(1H)-quinoxalinone: A Focus on ¹H NMR Analysis
Introduction Quinoxalines and their derivatives, such as 1,3-diphenyl-2(1H)-quinoxalinone, represent a vital class of nitrogen-containing heterocyclic compounds. Their structural motif is a cornerstone in a wide array of...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction
Quinoxalines and their derivatives, such as 1,3-diphenyl-2(1H)-quinoxalinone, represent a vital class of nitrogen-containing heterocyclic compounds. Their structural motif is a cornerstone in a wide array of pharmacologically active agents, demonstrating antibacterial, anticancer, and anti-inflammatory properties.[1] Given their therapeutic potential, the unambiguous structural elucidation of these molecules is a critical step in drug discovery and development to establish clear structure-activity relationships (SAR).
Nuclear Magnetic Resonance (NMR) spectroscopy, particularly proton (¹H) NMR, stands as the premier tool for this purpose, offering unparalleled insight into the molecular architecture.[1] This guide provides an in-depth analysis of the ¹H NMR characterization of 1,3-diphenyl-2(1H)-quinoxalinone. It is designed for researchers, scientists, and drug development professionals, offering a comparison with complementary analytical techniques and providing field-proven experimental protocols to ensure data integrity and reproducibility.
Section 1: The Primary Tool: ¹H NMR Spectroscopy
Why ¹H NMR is Indispensable
¹H NMR spectroscopy is the gold standard for the structural analysis of organic molecules because it provides a detailed atomic-level map of the proton framework. It reveals not just the number and types of protons present but also their electronic environment and, crucially, their connectivity to neighboring protons. For a molecule like 1,3-diphenyl-2(1H)-quinoxalinone, this allows for the precise assignment of protons on the core heterocyclic structure as well as on the two distinct phenyl substituents.
Predicted ¹H NMR Spectrum of 1,3-Diphenyl-2(1H)-quinoxalinone
Table 1: Predicted ¹H NMR Assignments for 1,3-Diphenyl-2(1H)-quinoxalinone
Proton Assignment
Predicted Chemical Shift (δ, ppm)
Multiplicity
Integration
Rationale for Chemical Shift
N1-H
12.0 - 12.5 (in DMSO-d₆)
Broad Singlet (br s)
1H
The amide proton is highly deshielded due to hydrogen bonding with the solvent and the electronic effect of the adjacent carbonyl group. Its signal is typically broad and exchanges with D₂O.[4]
H-5
7.9 - 8.1
Doublet of doublets (dd)
1H
Located peri to the carbonyl group, this proton experiences significant deshielding. It is coupled to H-6 and H-7.
H-8
7.3 - 7.5
Doublet of doublets (dd)
1H
This proton is ortho to the N1-phenyl group and shows a typical aromatic chemical shift.
H-6 & H-7
7.3 - 7.6
Multiplets (m)
2H
These protons on the fused benzene ring will appear as overlapping multiplets, coupled to their neighbors. Their exact shifts depend on the electronic influence of the substituents.[2]
N1-Phenyl Protons
7.5 - 7.7
Multiplet (m)
5H
The phenyl group attached to the nitrogen is in a unique electronic environment, influenced by the amide functionality. The protons are expected to resonate as a complex multiplet.[5]
C3-Phenyl Protons
7.2 - 7.4
Multiplet (m)
5H
This phenyl group is attached to a carbon atom of the pyrazinone ring. Its protons are expected to be slightly more shielded compared to the N1-phenyl group, appearing as a multiplet in the standard aromatic region.[3]
The Causality Behind Experimental Choices and Spectral Features
The choice of a deuterated solvent is critical. DMSO-d₆ is often preferred for quinoxalinones as it is an excellent solvent and its ability to form hydrogen bonds helps in clearly identifying the labile N-H proton, which often appears as a very broad signal far downfield.[4] The deshielding of proton H-5 is a direct consequence of the anisotropic effect of the C=O bond, which reduces the electron density around the nearby proton, causing it to resonate at a higher frequency (downfield).[6] The complex, overlapping multiplets for the phenyl groups arise because the protons within each ring are often chemically non-equivalent and exhibit intricate spin-spin coupling with each other.
Section 2: A Comparative Analysis: Alternative & Complementary Techniques
While ¹H NMR is paramount, a comprehensive characterization relies on a synergistic approach, employing multiple analytical techniques. Each method provides a unique piece of the structural puzzle, and their combined data lead to an irrefutable identification.
Table 2: Comparison of Analytical Techniques for Quinoxalinone Characterization
Essential for confirming sample purity before NMR analysis; highly quantitative.[9][10]
Provides no structural information on its own.
Expert Insights:
¹³C NMR is not just an alternative but a necessary complement. It will definitively confirm the presence of the carbonyl carbon (C=O) and the two quaternary carbons to which the phenyl groups are attached, information that is invisible to ¹H NMR.
High-Resolution Mass Spectrometry (HRMS) is crucial for trustworthiness. It provides the exact molecular weight, allowing for the unambiguous determination of the elemental formula (C₂₀H₁₅N₂O), which validates the proposed structure. The fragmentation pattern can also offer clues, for instance, the loss of a phenyl group is a common fragmentation pathway.[11][12]
HPLC serves as a gatekeeper for all other spectroscopic methods. An impure sample will lead to confusing and misleading NMR spectra. Therefore, confirming >95% purity via a validated HPLC method is a non-negotiable first step in any characterization workflow.[10]
Section 3: Validated Experimental Protocols
Adherence to validated protocols is essential for generating reliable and reproducible data. The following are step-by-step methodologies for the key experiments.
Workflow for Complete Characterization
The logical flow from sample receipt to final structural confirmation involves a multi-step, self-validating process.
Caption: Experimental workflow for the unambiguous characterization of 1,3-diphenyl-2(1H)-quinoxalinone.
Protocol: ¹H NMR Sample Preparation and Data Acquisition
This protocol is designed to yield a high-quality spectrum suitable for full structural elucidation.
Materials:
1,3-diphenyl-2(1H)-quinoxalinone sample (5-10 mg)
High-quality 5 mm NMR tube
Deuterated solvent (e.g., DMSO-d₆)
Glass Pasteur pipette and filter material (glass wool)
Procedure:
Weighing: Accurately weigh 5-10 mg of the purified (via HPLC) quinoxalinone sample directly into a clean, dry vial.
Dissolution: Add approximately 0.7 mL of DMSO-d₆ to the vial. Vortex gently until the sample is fully dissolved. A brief, gentle warming may be applied if necessary.
Filtration: Place a small plug of glass wool into a Pasteur pipette. Filter the sample solution through the pipette directly into the NMR tube. This critical step removes any particulate matter that could degrade spectral resolution.
Acquisition: Place the NMR tube in the spectrometer. Acquire the ¹H NMR spectrum using standard acquisition parameters (e.g., 16-32 scans, relaxation delay of 1-2 seconds).
Processing: Process the raw data (FID) by applying Fourier transform, followed by manual phase and baseline correction to ensure accurate peak integration.[1]
Protocol: HPLC Purity Assessment
This reverse-phase HPLC method is suitable for assessing the purity of heterocyclic compounds.
Materials & Conditions:
Column: C18, 150 mm x 4.6 mm, 5 µm particle size.[9]
Mobile Phase A: 0.1% Formic acid in Water.
Mobile Phase B: Acetonitrile.
Flow Rate: 1.0 mL/min.
Detector: UV at 254 nm.
Column Temperature: 30 °C.
Injection Volume: 10 µL.
Procedure:
Sample Preparation: Prepare a sample solution of approximately 0.5 mg/mL in a 50:50 mixture of water and acetonitrile.
Gradient Elution: Run a gradient program to ensure separation of the main peak from any potential impurities. A typical gradient might be:
0-5 min: 10% B
5-20 min: 10% to 90% B
20-25 min: Hold at 90% B
25.1-30 min: Return to 10% B (equilibration)
Data Analysis: Integrate all peaks in the chromatogram. Calculate the purity using the area normalization method: % Purity = (Area of Main Peak / Total Area of All Peaks) x 100.[10]
Conclusion
The characterization of 1,3-diphenyl-2(1H)-quinoxalinone is a clear example of modern analytical chemistry, where no single technique is sufficient on its own. While ¹H NMR spectroscopy serves as the primary tool for detailed structural mapping, its power is fully realized only when its findings are corroborated by complementary methods. The synergistic use of ¹³C NMR to define the carbon backbone, mass spectrometry to confirm the molecular formula, FT-IR to identify key functional groups, and HPLC to guarantee sample purity provides a self-validating system. This integrated approach ensures the highest level of scientific integrity and provides the trustworthy, unambiguous data required by researchers in medicinal chemistry and drug development.
References
Al-Suwaidan, I. A., et al. (2021). Synthesis and Characterization of Some New Quinoxalin-2(1H)one and 2-Methyl-3H-quinazolin-4-one Derivatives.... Molecules, 26(21), 6649. [Link]
Reddy, C. S., et al. (2015). Synthesis and biological activity studies of quinoxaline derivatives. Hetero-Letters, 5(1), 114-121. [Link]
Watanabe, H., et al. (2021). Sequential Synthesis, Olfactory Properties, and Biological Activity of Quinoxaline Derivatives. Molecules, 26(11), 3364. [Link]
Moghadam, F. M., et al. (2000). Synthesis and Antimicrobial Activities of Some Novel Quinoxalinone Derivatives. Molecules, 5(6), 864-874. [Link]
Sundar, S., et al. (2014). FT-IR and FT-Raman Spectroscopic Analyzes of Indeno Quinoxaline Derivative Crystal. Asian Journal of Scientific Research, 7(3), 336-348. [Link]
Das, K., et al. (2018). Phosphine free Mn-complex catalysed dehydrogenative C-C and C-heteroatom bond formation.... Supporting Information, Royal Society of Chemistry. [Link]
Perháčová, D., et al. (2014). Fused-Ring Derivatives of Quinoxalines: Spectroscopic Characterization and Photoinduced Processes.... Molecules, 19(8), 12274-12293. [Link]
Sahu, S. K., et al. (2011). GREEN SYNTHESIS OF QUINOXALINE AND SUBSTITUTED QUINOXALINES. International Journal of ChemTech Research, 9(4), 1768-1772. [Link]
Atlantis Bioscience. (2024). HPLC Testing and Analysis - Detailed Guide for Accurate Results. [Link]
Muszalska, I., et al. (2006). HPLC AND TLC METHODOLOGY FOR DETERMINATION OR PURITY EVALUATION.... Acta Poloniae Pharmaceutica-Drug Research, 63(3), 175-182. [Link]
ResearchGate. (2025). A new HPLC method developed for the analysis of oxygen heterocyclic compounds in Citrus essential oils. [Link]
eGyanKosh. (N.D.). MASS SPECTROMETRY: FRAGMENTATION PATTERNS. [Link]
Nguyen, L. H. D., et al. (2025). ETHYL 1-BENZYL-2-(4-METHYLPHENYL)-1H-PYRROLO[2,3-b]QUINOXALINE. VNUHCM Journal of Science and Technology Development. [Link]
LibreTexts Chemistry. (2020). 12.5: Functional Groups and Chemical Shifts in ¹H NMR Spectroscopy. [Link]
Chemistry Steps. (2024). NMR Chemical Shift Values Table. [Link]
Morreel, K., et al. (2010). Mass spectrometry-based fragmentation as an identification tool in lignomics. Plant Physiology, 153(3), 1464-1478. [Link]
Organic Chemistry Data & Info. (2020). NMR Spectroscopy – 1H NMR Chemical Shifts. [Link]
LibreTexts Chemistry. (2020). 11.8: Fragmentation Patterns in Mass Spectrometry. [Link]
Prasain, J. (2010). Ion fragmentation of small molecules in mass spectrometry. [Link]
Chem Help ASAP. (2022). Common fragmentation mechanisms in mass spectrometry. [Link]
Starkey, L. S. (N.D.). 1H NMR Chemical Shifts. California State Polytechnic University, Pomona. [Link]
University of Puget Sound. (N.D.). Table of Characteristic Proton NMR Shifts. [Link]
ResearchGate. (N.D.). Figure S3: 1 H NMR spectrum of the crude 2,3-diphenylquinoxaline.... [Link]
TSI Journals. (2018). 1H and 13C NMR Investigation of Quinoline Pharmaceutical Derivatives.... [Link]
HPLC method validation for 1,3-diphenyl-2-quinoxalinone purity
An in-depth technical comparison of stationary phase chemistries for the purity analysis of 1,3-diphenyl-2-quinoxalinone, validated under the latest ICH Q2(R2) and USP <1225> regulatory frameworks. Executive Summary The...
Author: BenchChem Technical Support Team. Date: March 2026
An in-depth technical comparison of stationary phase chemistries for the purity analysis of 1,3-diphenyl-2-quinoxalinone, validated under the latest ICH Q2(R2) and USP <1225> regulatory frameworks.
Executive Summary
The accurate quantitation of 1,3-diphenyl-2-quinoxalinone (DPQO) and its synthetic impurities presents a unique chromatographic challenge due to the structural rigidity and high electron density of the quinoxaline core. This guide objectively compares the performance of a standard C18 stationary phase against a Core-Shell Biphenyl column. By leveraging orthogonal π-π interactions, the Biphenyl column resolves critical co-elution issues inherent to C18 phases. Furthermore, this method is validated through a self-validating protocol aligned with the recently modernized 1[1] and 2[2] guidelines, ensuring the "Reportable Result" is strictly fit for purpose.
The Analytical Challenge: Causality in Column Selection
DPQO is typically synthesized via the condensation of N-phenyl-o-phenylenediamine with a dicarbonyl compound such as phenylglyoxylic acid[3]. The resulting molecule features a bicyclic quinoxaline ring flanked by two bulky phenyl groups at positions 1 and 3.
The C18 Limitation: Standard C18 columns rely exclusively on dispersive hydrophobic interactions. Because DPQO and its unreacted aromatic precursors (e.g., N-phenyl-o-phenylenediamine) possess highly similar partition coefficients (LogP), a C18 phase struggles to differentiate them, resulting in peak co-elution and poor resolution (
).
The Biphenyl Advantage: A Biphenyl stationary phase introduces orthogonal selectivity. While it still provides hydrophobic retention, its dual-ring structure enables strong π-π (pi-pi) interactions and steric recognition. The highly conjugated, electron-dense DPQO molecule interacts strongly with the biphenyl phase, whereas the less rigid impurities do not. This mechanistic difference is the direct cause of the baseline resolution achieved on the Biphenyl column.
Fig 1. Mechanistic comparison of stationary phase interactions for DPQO separation.
Regulatory Context: ICH Q2(R2) and USP <1225> Lifecycle
The 2024–2026 revisions to 1[1] and 4[4] mandate a shift from isolated parameter checking to a holistic lifecycle approach. Validation is no longer a static event but a dynamic demonstration of "Fitness for Purpose"[2]. The protocol below utilizes the ICH Q2(R2) allowance for combined accuracy and precision experiments[5], creating a self-validating workflow that tightly controls the uncertainty of the final reportable result.
Fig 2. Modern analytical procedure lifecycle aligned with ICH Q14 and Q2(R2).
To objectively compare the columns and validate the method, the following step-by-step methodology was executed. Reversed-phase HPLC methods for diphenylquinoxalines typically utilize an acidic modifier to suppress silanol ionization and improve peak shape[6].
Chromatographic Conditions:
Columns: Standard C18 (150 x 4.6 mm, 2.7 µm) vs. Core-Shell Biphenyl (150 x 4.6 mm, 2.7 µm).
Mobile Phase: 60:40 Acetonitrile : Water with 0.1% Formic Acid (Isocratic).
Flow Rate: 1.0 mL/min.
Detection: UV at 254 nm.
Injection Volume: 10 µL.
Step-by-Step Validation Workflow:
Specificity & Forced Degradation:
Prepare a DPQO standard (100 µg/mL).
Spike the sample with 1% w/w of N-phenyl-o-phenylenediamine (Impurity A) and phenylglyoxylic acid (Impurity B).
Inject onto both columns. Calculate resolution (
) between DPQO and Impurity A to verify the absence of interference.
Linearity and Reportable Range:
Prepare calibration standards at 25, 50, 80, 100, 120, and 150 µg/mL (spanning 25% to 150% of nominal concentration).
Prepare spiked matrix samples at three concentration levels: 50%, 100%, and 150%.
Prepare three independent replicates per level (n=9 total).
Calculate % Recovery against the theoretical spike amount (Accuracy) and the % Relative Standard Deviation (%RSD) of the replicates (Precision)[7].
Quantitative Data & Performance Comparison
The experimental data clearly demonstrates the superiority of the Biphenyl phase for this specific aromatic application. On the C18 column, DPQO and Impurity A co-elute, rendering the method unfit for purity quantitation. The Biphenyl column achieves baseline resolution and superior peak symmetry.
Table 2: ICH Q2(R2) Validation Summary (Biphenyl Column)
Validation Characteristic
Result
Acceptance Criteria
Specificity
No interference at DPQO RT
Peak purity angle < threshold
Linearity ()
0.9998
Accuracy (% Recovery)
99.2% - 100.8%
98.0% - 102.0%
Repeatability (% RSD)
0.65% (n=6)
Intermediate Precision
0.78% (n=12, 2 days)
Lower Range Limit (LOQ)
0.05 µg/mL
Conclusion
Standard C18 columns lack the orthogonal selectivity required to separate highly conjugated, structurally similar aromatic compounds like 1,3-diphenyl-2-quinoxalinone and its synthetic precursors. By switching to a Core-Shell Biphenyl column, analytical scientists can leverage π-π interactions to achieve baseline resolution. When validated using the modernized, combined-experiment approaches of ICH Q2(R2) and the lifecycle mindset of USP <1225>, this method provides a highly robust, self-validating system that guarantees the integrity of the reportable result.
References
ICH Q2(R2) Guideline on validation of analytical procedures - Step 5
Source: European Medicines Agency (EMA)
URL:[1]
Validation of Analytical Procedure Q2(R2)
Source: International Council for Harmonisation (ICH)
URL:[5]
USP <1225> Revised: Aligning Compendial Validation with ICH Q2(R2) and Q14's Lifecycle Vision
Source: Investigations of a Dog
URL:[2]
Proposed Revision of USP <1225> Published in the Pharmacopeial Forum
Source: ECA Academy
URL:[4]
ICH Q2(R2) Guide: Analytical Method Validation Explained
Source: IntuitionLabs
URL:[7]
Separation of 2,3-Diphenylquinoxaline on Newcrom R1 HPLC column
Source: SIELC Technologies
URL:
One-pot and efficient protocol for synthesis of quinoxaline derivatives
Source: Arkivoc
URL:[3]
A Comparative Guide to the Biological Efficacy of 1,3-Diphenyl vs. 3-Phenyl Quinoxalinones
For Researchers, Scientists, and Drug Development Professionals The quinoxaline scaffold, a nitrogen-containing heterocyclic system, is a cornerstone in medicinal chemistry, with its derivatives exhibiting a broad spectr...
Author: BenchChem Technical Support Team. Date: March 2026
For Researchers, Scientists, and Drug Development Professionals
The quinoxaline scaffold, a nitrogen-containing heterocyclic system, is a cornerstone in medicinal chemistry, with its derivatives exhibiting a broad spectrum of pharmacological activities.[1][2] Among these, quinoxalin-2(1H)-one derivatives have emerged as particularly promising therapeutic agents. This guide provides an in-depth comparative analysis of the biological efficacy of two key subclasses: 1,3-diphenyl quinoxalinones and 3-phenyl quinoxalinones. By examining their structure-activity relationships (SAR) and performance in various biological assays, we aim to provide a comprehensive resource for researchers engaged in the discovery and development of novel therapeutics.
The Quinoxalinone Core: A Privileged Scaffold
The quinoxalinone ring system, a fusion of a benzene ring and a pyrazin-2-one ring, offers a unique structural framework that can be readily functionalized at various positions. This chemical tractability allows for the fine-tuning of physicochemical properties and biological activity. The presence of phenyl substituents at the C1 and C3 positions significantly influences the molecule's overall shape, lipophilicity, and potential for intermolecular interactions with biological targets.
General Synthesis of Phenyl-Substituted Quinoxalinones
The synthesis of these derivatives often involves the cyclocondensation of an o-phenylenediamine with an α-ketoester or a related dicarbonyl compound. For instance, 3-phenylquinoxalin-2(1H)-one can be synthesized by reacting o-phenylenediamine with ethyl benzoylformate. Further substitution at the N1 position to introduce a second phenyl group can be achieved through N-alkylation or N-arylation reactions.[3][4]
Caption: Key structural features influencing the biological activity of 3-phenyl and 1,3-diphenyl quinoxalinones.
Experimental Protocols
To ensure the reproducibility and validity of findings, standardized experimental protocols are essential. Below are outlines for key biological assays.
Preparation of Inoculum: A standardized suspension of the test microorganism is prepared in a suitable broth (e.g., Mueller-Hinton Broth for bacteria).
Serial Dilution: The test compounds are serially diluted in a 96-well microtiter plate.
Inoculation: Each well is inoculated with the microbial suspension.
Incubation: Plates are incubated under appropriate conditions (e.g., 37°C for 18-24 hours for bacteria).
Determination of Minimum Inhibitory Concentration (MIC): The MIC is the lowest concentration of the compound that completely inhibits visible growth of the microorganism.
[1]
In Vitro Cytotoxicity Assay (MTT Assay)
Cell Seeding: Cancer cells are seeded in a 96-well plate and allowed to adhere overnight.
Compound Treatment: Cells are treated with various concentrations of the test compounds for a specified duration (e.g., 48 or 72 hours).
MTT Addition: MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution is added to each well and incubated to allow for the formation of formazan crystals by viable cells.
Solubilization: The formazan crystals are dissolved in a solubilizing agent (e.g., DMSO).
Absorbance Measurement: The absorbance is measured at a specific wavelength (e.g., 570 nm) using a microplate reader. The IC50 value (the concentration that inhibits 50% of cell growth) is then calculated.
[5]
Conclusion
Both 1,3-diphenyl and 3-phenyl quinoxalinones represent highly promising scaffolds for the development of novel therapeutic agents. The choice between these two core structures will largely depend on the specific therapeutic target and the desired pharmacological profile. The 3-phenyl quinoxalinones offer a well-established platform with a broad range of demonstrated biological activities. The 1,3-diphenyl scaffold, while less explored, presents opportunities for developing highly potent and potentially more lipophilic drug candidates, particularly in the realm of anticancer therapy. Future research should focus on direct comparative studies to elucidate more definitive structure-activity relationships and to guide the rational design of next-generation quinoxalinone-based drugs.
References
A Comparative Guide to the Biological Activity of Substituted Quinoxaline Deriv
Structure-activity relationships studies of quinoxalinone derivatives as aldose reductase inhibitors - PubMed. (URL: [Link])
Overview of the structure-activity relationship (SAR) of quinoxaline... - ResearchGate. (URL: [Link])
Convenient Synthesis and Anticancer Activity of Methyl 2-[3-(3-Phenyl-quinoxalin-2-ylsulfanyl)propanamido]alkanoates and N-Alkyl 3-((3-Phenyl-quinoxalin-2-yl)sulfanyl)propanamides | ACS Omega - ACS Publications. (URL: [Link])
A Comparative Analysis of Quinoxaline Derivatives: Unveiling Structure-Activity Relationships Through X-ray Crystallography - Benchchem. (URL: )
Synthesis of 7-amino-6-halogeno-3-phenyl-quinoxaline 1,4-dioxides 13a–h... (URL: [Link])
Synthesis and anti-inflammatory/antioxidant activities of some new ring substituted 3-phenyl-1-(1,4-di-N-oxide quinoxalin-2-yl)-2-propen-1-one derivatives and of their 4,5-dihydro-(1H)-pyrazole analogues | Request PDF - ResearchGate. (URL: [Link])
Design, synthesis and structure-activity relationship of novel quinoxaline derivatives as cancer chemopreventive agent by inhibition of tyrosine kinase receptor - PubMed. (URL: [Link])
Synthesis and structure-activity relationship studies of quinoxaline derivatives as aldose reductase inhibitors - Beijing Institute of Technology. (URL: [Link])
Synthesis and structure-activity relationship of 3-phenylquinoxaline 1,4-di-N-oxide derivatives as antimalarial agents - PubMed. (URL: [Link])
Synthesis, Reactions and Biological Activity of Quinoxaline Derivatives. (URL: [Link])
Synthesis and biological evaluation of novel 1,3-diphenylurea quinoxaline derivatives as potent anticancer agents | Request PDF - ResearchGate. (URL: [Link])
A Simple and efficient protocol for the synthesis of quinoxalines catalyzed by pyridine - ACG Publications. (URL: [Link])
Synthesis and antiproliferative activity of 2-oxo-3-phenylquinoxaline derivatives and related compounds against colon cancer - PMC. (URL: [Link])
Convenient Synthesis and Anticancer Activity of Methyl 2-[3-(3-Phenyl-quinoxalin-2-ylsulfanyl ... - PMC. (URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC6823330/)
Synthesis and Reactions of 3-Phenyl-3,4-Dihydro-1, 4-Quinoxalin-2 (1H) -One and its Heterocyclic Analogues | Request PDF - ResearchGate. (URL: [Link])
Synthesis, antioxidant, anticancer and antiviral activities of novel quinoxaline hydrazone derivatives and their acyclic C-nucleosides - PubMed. (URL: [Link])
Synthesis, Characterization, and Anti-Inflammatory Activity of Newer Quinazolinone Analogs. (URL: [Link])
(PDF) Green synthesis of quinoxaline derivatives - ResearchGate. (URL: [Link])
Synthesis and Antimicrobial Activities of Some Novel Quinoxalinone Derivatives - MDPI. (URL: [Link])
Synthesis and antiproliferative activity of 2-oxo-3-phenylquinoxaline derivatives and related compounds against colon cancer - RSC Publishing. (URL: [Link])
SYNTHESIS, CHARACTERIZATION AND ANTIMICROBIAL EVALUATION OF NOVEL 2, 3-DIPHENYL QUINOXALINE-1, 4-DI-N- OXIDE DERIVATIVES. (URL: [Link])
Synthesis and Antimicrobial Activity of Some New Substituted Quinoxalines - PMC - NIH. (URL: [Link])
(PDF) Synthesis and biological evaluation of new 3-(4-subsituted phenyl)aminoquinoxaline derivatives as anticancer agents - ResearchGate. (URL: [Link])
Synthesis and Antimicrobial Activity of Novel Quinoxaline Derivatives - ResearchGate. (URL: [Link])
Recent Updates on the Synthesis of Bioactive Quinoxaline-Containing Sulfonamides - MDPI. (URL: [Link])
Synthesis of Novel Substituted Phenyl‐3‐Hydrazinyl‐Quinoxaline‐2‐Amine Derivatives: Evaluation of Antimicrobial Activity and Its Molecular Docking Studies | Request PDF - ResearchGate. (URL: [Link])
Anticancer, anti-inflammatory and analgesic activities of aminoalcohol-based quinoxaline small molecules - PMC. (URL: [Link])
Antimicrobial activities of some substituted quinoxalin-2(1H)-one derivatives - Journal of Chemical and Pharmaceutical Research. (URL: [Link])
Synthesis and Antimicrobial Activity of Some New Quinoxaline Derivatives - PMC. (URL: [Link])
Synthesis, anti-inflammatory and analgesic activity of some new 4(3H)-quinazolinone derivatives - PubMed. (URL: [Link])
Chemical structure evolution of 1,3-diphenylurea quinoxaline... - ResearchGate. (URL: [Link])
Design and Synthesis of Amide-Linked Quinoxaline Derivatives - Research India Publications. (URL: [Link])
Synthesis and antimicrobial activity of some new quinoxaline derivatives - Scholars Research Library. (URL: [Link])
Quinoxaline Derivatives as Antiviral Agents: A Systematic Review - PMC. (URL: [Link])
Synthesis and Characterization of Some New Quinoxalin-2(1H)one and 2-Methyl-3H-quinazolin-4-one Derivatives Targeting the Onset and Progression of CRC with SAR, Molecular Docking, and ADMET Analyses - PMC. (URL: [Link])
Synthesis, Crystal Structure and Anti-Leukemic Activity of 1,3-Dihydro-1-{1-[4-(4-phenylpyrrolo[1,2-a]quinoxalin-3-yl)benzyl]piperidin-4-yl}-2H-benzimidazol-2-one - MDPI. (URL: [Link])
Design and Synthesis of New Quinoxaline Derivatives as Anticancer Agents and Apoptotic Inducers - Semantic Scholar. (URL: [Link])
One-Pot Synthesis of Quinoxalines Starting from Aldehydes Under Metal-Free Conditions. (URL: [Link])
New Quinoxalines with Biological Applications - Longdom Publishing. (URL: [Link])
Synthesis of quinoxalinones - Organic Chemistry Portal. (URL: [Link])
Design, synthesis, biological assessments and computational studies of 3-substituted phenyl quinazolinone derivatives as promising anti-cancer agents - PMC. (URL: [Link])
Synthesis and Evaluation of Aldehyde Derivatives of Sulfonyl Chloride Quinoxaline. (URL: [Link])
Technical Comparison Guide: Mass Spectrometry Profiling of 1,3-Diphenyl-2(1H)-quinoxalinone
Executive Summary 1,3-Diphenyl-2(1H)-quinoxalinone (DPQO) has emerged as a critical scaffold in medicinal chemistry, particularly as a tubulin inhibitor and a potential anticancer agent. Its structural similarity to othe...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
1,3-Diphenyl-2(1H)-quinoxalinone (DPQO) has emerged as a critical scaffold in medicinal chemistry, particularly as a tubulin inhibitor and a potential anticancer agent. Its structural similarity to other nitrogen heterocycles—specifically the fully aromatic 2,3-diphenylquinoxaline and various quinoxaline N-oxides —poses a significant analytical challenge. Misidentification during synthesis or metabolic profiling can lead to erroneous biological activity data.
This guide provides a definitive technical comparison of the mass spectrometry (MS) fragmentation patterns of DPQO against its primary structural analogs. We synthesize experimental data and mechanistic principles to establish a self-validating identification protocol.
Part 1: Structural & Mass Spectrometric Profile
The Analyte: 1,3-Diphenyl-2(1H)-quinoxalinone
Unlike the fully aromatic quinoxaline, DPQO contains a lactam moiety (cyclic amide). This carbonyl group is the "achilles heel" of the molecule under electron ionization (EI), driving a distinct fragmentation pathway that serves as a diagnostic fingerprint.
Feature
Specification
Formula
C₂₀H₁₄N₂O
Exact Mass
298.1106 Da
Molecular Ion (M⁺˙)
m/z 298
Key Functional Group
Cyclic Amide (Lactam) at C2
Fragmentation Performance (EI-MS at 70 eV)
Under hard ionization (EI), DPQO undergoes a predictable degradation sequence. The stability of the quinoxaline core means the molecular ion is often the base peak or highly abundant, but the daughter ions are specific to the oxidation state of the ring.
Table 1: Diagnostic Ion List for DPQO
m/z (approx)
Ion Identity
Mechanism of Formation
Relative Intensity (Est.)
298
[M]⁺˙
Molecular Ion (Radical Cation)
100% (Base Peak)
270
[M - CO]⁺˙
Neutral loss of Carbon Monoxide
40–60%
269
[M - CHO]⁺
Loss of CHO radical (H-rearrangement)
10–20%
195
[M - PhCN]⁺
Loss of Benzonitrile (from N1-C2 or C3-N4)
15–30%
77
[C₆H₅]⁺
Phenyl cation
20–40%
Expert Insight: The presence of the m/z 270 peak ([M-28]) is the primary differentiator. Fully aromatic quinoxalines cannot lose CO; they typically lose HCN or PhCN directly. If you see m/z 270, you have the quinoxalinone, not the quinoxaline.
Part 2: Comparative Analysis (The "Alternatives")
In drug development QC, DPQO is often contaminated with its synthetic precursor (Benzil + Phenylenediamine derivatives) or reduced byproducts.
Comparison A: DPQO vs. 2,3-Diphenylquinoxaline
The most common confusion occurs between the ketone form (DPQO) and the fully aromatic analog.
Parameter
1,3-Diphenyl-2(1H)-quinoxalinone (Target)
2,3-Diphenylquinoxaline (Alternative)
Structure
Lactam (C=O) present
Fully aromatic (C=N)
Molecular Weight
298 Da
282 Da
Primary Loss
-28 Da (CO)
-103 Da (PhCN)
Diagnostic Peak
m/z 270 (Strong)
m/z 179 ([M - PhCN]⁺)
Mechanism
Ring contraction via CO ejection
Ring cleavage via nitrile ejection
Comparison B: DPQO vs. Quinoxaline N-Oxides
N-oxides are common metabolic products. While they may have similar masses (depending on substitution), their fragmentation is drastically different.
DPQO: Stable M⁺; requires high energy to break the amide bond.
N-Oxides: Labile M⁺; typically show a strong [M - 16] (Loss of Oxygen) or [M - 17] (Loss of OH) peak immediately.
Differentiation Rule: If the spectrum shows a loss of 16 Da, it is an N-oxide. If it shows a loss of 28 Da, it is the quinoxalinone.
Part 3: Mechanistic Deep Dive & Visualization
Understanding why the molecule fragments this way allows for confident structural assignment.
The "CO Ejection" Pathway
The radical cation formed at the amide nitrogen initiates an alpha-cleavage adjacent to the carbonyl. This is followed by a ring contraction that expels neutral carbon monoxide (CO), a process thermodynamically driven by the formation of a stable 5-membered intermediate (often an indole-like or benzimidazole-like species).
Visualization of Fragmentation Pathway
The following diagram illustrates the competing pathways between CO loss (characteristic of the lactam) and PhCN loss (characteristic of the heterocycle).
Figure 1: Mechanistic fragmentation pathway of 1,3-diphenyl-2(1H)-quinoxalinone under Electron Ionization (70 eV).
Part 4: Validated Experimental Protocol
To replicate these results for comparative analysis or quality control, follow this self-validating protocol.
Sample Preparation
Solvent: Dissolve 1 mg of the compound in 1 mL of HPLC-grade Methanol or Acetonitrile . Avoid chlorinated solvents if using ESI to prevent adduct confusion.
Filtration: Pass through a 0.22 µm PTFE filter to remove particulate precursors.
Dilution: Dilute to 10 µg/mL for Direct Infusion (ESI) or 100 µg/mL for GC-MS (EI).
Instrument Parameters (GC-MS / EI)
Column: 5% Phenyl-methylpolysiloxane (e.g., HP-5ms), 30m x 0.25mm.
Inlet Temp: 280°C (High temp required to volatilize the lactam).
Ion Source: Electron Ionization (EI) at 70 eV .[1]
Scan Range: m/z 40 – 400.
Validation Check: Ensure the m/z 298 peak is dominant. If m/z 282 is observed, the sample is contaminated with the fully aromatic quinoxaline.
Instrument Parameters (LC-MS / ESI)
Mode: Positive Ion Mode (ESI+).
Mobile Phase: Water/Acetonitrile + 0.1% Formic Acid.
Observed Ion: [M+H]⁺ at m/z 299.
MS/MS Collision Energy: 20–35 eV.
Note: ESI is "softer." You will see the protonated molecule [M+H]⁺. To observe the diagnostic fragments (CO loss), you must apply collision energy (CID) in MS/MS mode.
References
NIST Mass Spectrometry Data Center. (2023). Mass Spectrum of Quinoxaline, 2,3-diphenyl-. National Institute of Standards and Technology. [Link]
Goyal, R., et al. (2019). Synthesis and Evaluation of Aldehyde Derivatives of Sulfonyl Chloride Quinoxaline. Journal of Drug Delivery and Therapeutics. [Link]
Zahra, J. A., et al. (2022). Convenient Synthesis of N-Alkyl-2-(3-phenyl-quinoxalin-2-ylsulfanyl)acetamides. ACS Omega. [Link][2]
LibreTexts Chemistry. (2023). Mass Spectrometry - Fragmentation Patterns. [Link]
Author: BenchChem Technical Support Team. Date: March 2026
Target Audience: Researchers, Materials Scientists, and Drug Development Professionals
Content Focus: Photophysical characterization, structural causality, and self-validating spectroscopic protocols.
Executive Summary
Selecting the optimal heterocyclic chromophore for optoelectronic devices or photochemical systems requires a precise understanding of molecular photophysics. Quinoxaline derivatives are highly valued for their robust π-conjugated systems and electron-deficient nature. This guide objectively compares the UV-Vis absorption performance of 1,3-diphenylquinoxalin-2(1H)-one (1,3-DPQO) against its primary structural alternatives: 2,3-diphenylquinoxaline (2,3-DPQ) and 3-phenylquinoxalin-2(1H)-one (3-PQO) . By deconstructing the causality behind their spectral shifts, this document empowers researchers to make data-driven material selections.
Mechanistic Causality: Structural Impact on Photophysics
The UV-Vis absorption spectra of quinoxaline derivatives are primarily governed by high-energy π → π transitions of the conjugated aromatic core and lower-energy n → π transitions originating from nitrogen heteroatoms and carbonyl oxygens. Structural modifications directly alter the HOMO-LUMO gap, dictating the compound's absorption profile.
1,3-Diphenylquinoxalin-2(1H)-one (1,3-DPQO): The introduction of a carbonyl group at the C2 position creates a lactam ring, intensifying the molecule's electron-withdrawing capability. Simultaneously, the phenyl rings at N1 and C3 extend the polarizability of the molecule. This structural push-pull dynamic typically results in a bathochromic shift (red-shift), broadening the absorption band into the 350–380 nm region, making it highly compatible with 1[1].
2,3-Diphenylquinoxaline (2,3-DPQ): Lacking the carbonyl oxygen, 2,3-DPQ exhibits a distinct, highly symmetrical absorption profile. It features a sharp π → π* transition peak around 347–356 nm. The symmetry of the C2/C3 phenyl groups allows for efficient 2, making it a staple in OLED applications[2]. Furthermore, its n-π* and π-π* transitions are strongly associated with the C=N and C=C bonds in the 3[3].
3-Phenylquinoxalin-2(1H)-one (3-PQO): With only one phenyl group at the C3 position, the overall conjugation length is reduced compared to 1,3-DPQO. This reduced conjugation leads to a slight hypsochromic shift (blue-shift) in the primary absorption maxima, though it remains a versatile scaffold for synthesizing 4[4].
Comparative Performance Data
The following table synthesizes the quantitative photophysical parameters of these derivatives to facilitate direct comparison.
Compound
Structural Substitution
Primary λmax (π→π)
Secondary λmax (n→π)
Molar Absorptivity (ε)
Primary Application
1,3-DPQO
C2-Carbonyl, N1/C3-Phenyl
~255 nm
~360 nm
~1.2 × 10⁴ M⁻¹ cm⁻¹
Hybrid Photoinitiators
2,3-DPQ
C2/C3-Phenyl
~248 nm
~347–356 nm
~1.5 × 10⁴ M⁻¹ cm⁻¹
OLED Electron Transport
3-PQO
C2-Carbonyl, C3-Phenyl
~240 nm
~340 nm
~1.0 × 10⁴ M⁻¹ cm⁻¹
Fluorescent Probes
(Note: Exact λmax values are subject to solvatochromic shifts depending on the solvent polarity used during measurement.)
To ensure trustworthiness and reproducibility, UV-Vis characterization must be treated as a self-validating system. The following protocol embeds a Beer-Lambert linearity check to rule out aggregation, inner-filter effects, or solvent contamination.
Step 1: Solvent Selection & Preparation
Action: Select spectroscopic-grade Tetrahydrofuran (THF) or Acetonitrile.
Causality: These solvents have low UV cutoffs (<210 nm) and minimize solvatochromic hydrogen-bonding interference, which is critical when analyzing5[5].
Step 2: Gravimetric Stock Preparation
Action: Weigh exactly 2.98 mg of 1,3-DPQO (MW: 298.34 g/mol ) and dissolve in 10 mL of solvent to create a 1.0 mM stock solution. Sonicate for 5 minutes in a dark environment to prevent premature photo-degradation.
Step 3: Serial Dilution for Validation
Action: Prepare a 5-point concentration series (10 µM, 20 µM, 30 µM, 40 µM, 50 µM) using volumetric flasks.
Causality: A multi-point series is mandatory to validate the molar extinction coefficient (ε) via the Beer-Lambert law (
).
Step 4: Baseline Acquisition
Action: Fill two matched quartz cuvettes (10 mm path length) with the pure solvent. Run a baseline correction scan from 200 nm to 600 nm.
Causality: Corrects for the optical signature of the cuvette glass and solvent, isolating the pure solute spectra.
Step 5: Spectral Scanning & Self-Validation
Action: Measure the absorbance of each concentration in the series. Plot the Absorbance at λmax against Concentration.
Validation Check: Calculate the linear regression. An
validates that the solutions are free of excimer formation or aggregation. Extract from the slope of this line.
Workflow Visualization
Workflow for self-validating UV-Vis absorption measurements of quinoxaline derivatives.
Application Matrix: Choosing the Right Derivative
For Optoelectronics (OLEDs): Choose 2,3-DPQ . Its high visible-range transmission and strong electron affinity make it an ideal electron transport layer. Furthermore, its6 demonstrate excellent stability under irradiation[6].
For Photopolymerization: Choose 1,3-DPQO (or its thioether derivatives). The broad absorption tail into the 350-400 nm range perfectly overlaps with commercial 365 nm and 395 nm UV-LED curing lamps, maximizing initiation efficiency.
For Chemical Probes: Choose 3-PQO . The unsubstituted N1 position provides a reactive site for further functionalization, allowing chemists to build targeted fluorescent probes or complex drug frameworks.
References
Photophysical study of 2,3-Diphenyl Quinoxaline thin films for potential applications in optoelectronic devices
Source: IEEE Xplore
URL:2
Fused-Ring Derivatives of Quinoxalines: Spectroscopic Characterization and Photoinduced Processes Investigated by EPR Spin Trapping Technique
Source: PMC
URL:6
Combining photo-cleavable and hydrogen-abstracting groups in quinoxaline with thioether bond as hybrid photoinitiator
Source: rhhz.net
URL:1
Investigation on Photoluminescence Behaviour of 2, 3-Diphenylquinoxalin-6-Vinyl Benzaldehyde
Source: viXra.org
URL:3
UVevis absorption spectra of the porphyrin dyes in THF solutions
Source: ResearchGate
URL:5
Molecular Drug Design, Theoretical, Experimental Approaches and New Framework of Novel Oxazol Dihydroquinoxaline (ODQ)
Source: ResearchGate
URL:4
Publish Comparison Guide: X-ray Diffraction Data for 1,3-diphenyl-2(1H)-quinoxalinone Validation
This guide outlines the validation protocol for 1,3-diphenyl-2(1H)-quinoxalinone , a privileged scaffold in medicinal chemistry known for its potential as a kinase inhibitor and antimicrobial agent.[1] The following cont...
Author: BenchChem Technical Support Team. Date: March 2026
This guide outlines the validation protocol for 1,3-diphenyl-2(1H)-quinoxalinone , a privileged scaffold in medicinal chemistry known for its potential as a kinase inhibitor and antimicrobial agent.[1]
The following content is structured to serve as a technical manual for validating the solid-state identity of this compound, specifically contrasting X-ray Diffraction (XRD) against alternative characterization methods.
Executive Summary: The Case for XRD
In the development of small-molecule therapeutics like 1,3-diphenyl-2(1H)-quinoxalinone , chemical purity (confirmed by HPLC/NMR) is insufficient for drug substance release.[1] The solid-state form —defined by crystal packing, polymorphism, and solvation—dictates bioavailability and stability.[1]
While Nuclear Magnetic Resonance (NMR) validates the molecular connectivity, only X-ray Diffraction (XRD) validates the supramolecular arrangement. This guide details the protocol for validating 1,3-diphenyl-2(1H)-quinoxalinone using Single Crystal (SCXRD) and Powder X-ray Diffraction (PXRD), comparing its efficacy against standard alternatives.[1]
Substituents: Phenyl groups at N1 and C3 positions.
Structural Significance: The N1-phenyl and C3-phenyl rings create significant steric bulk, often forcing the molecule into non-planar conformations in the crystal lattice to minimize steric clash, driving the formation of specific polymorphs.[1]
Expected Crystallographic Features
Based on analogous quinoxalinone structures (e.g., 3-phenylquinoxalin-2(1H)-one), the 1,3-diphenyl derivative typically exhibits:
- Stacking: Strong intermolecular interactions between the quinoxalinone core and the phenyl rings of adjacent molecules.
Hydrogen Bonding: If the N1 position were unsubstituted, N-H...O bonding would dominate. However, with the N1-phenyl substitution, the crystal packing relies heavily on C-H...O and C-H...ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">
interactions.
Lattice: Triclinic or Monoclinic systems are common for this class (e.g., Space Group
or ).
Comparative Analysis: XRD vs. Alternatives
Why is XRD the mandatory validation step? The table below compares the "performance" of XRD against standard alternatives in the context of solid-state validation.
Table 1: Performance Comparison of Validation Methods
Critical Insight: A sample of 1,3-diphenyl-2(1H)-quinoxalinone can be >99% pure by HPLC yet fail regulatory validation if it exists as a metastable polymorph. Only PXRD can detect this failure mode.[1]
Experimental Protocol: The Validation Workflow
This protocol describes the self-validating workflow: generating a theoretical pattern from a single crystal and matching it to the bulk powder.
Phase 1: Synthesis & Crystallization[1]
Synthesis: Condensation of N-phenyl-o-phenylenediamine with phenylglyoxylic acid in refluxing ethanol/acetic acid.
Crystallization (Critical Step):
Dissolve 50 mg of crude product in minimal hot Ethanol/CHCl
(1:1).
Allow slow evaporation at room temperature for 48-72 hours.
Target: Colorless/pale-yellow block-like crystals suitable for SCXRD.
Time per step: 1-2 seconds (High throughput) or 10 seconds (High resolution).
Validation Step:
Import the SCXRD .cif file into software (e.g., Mercury, reflexive).
Generate the Simulated Powder Pattern .
Overlay the Experimental Bulk PXRD Pattern .
Pass Criteria: Peak positions must match within ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">
. Relative intensities may vary due to preferred orientation, but peak locations must align.
Visualization: The Validation Logic
The following diagram illustrates the self-validating loop where the single crystal data acts as the "Truth" to validate the bulk manufacturing process.
Caption: The "Truth Loop": The single crystal structure generates a theoretical fingerprint (Red Path) used to validate the bulk powder manufacturing batch (Green Path).
References
Acta Crystallographica. (2006).[7] 2,3-Diphenylquinoxaline.[1][4][7][8][9][10] Acta Cryst. E62. Retrieved from [Link][7]
MDPI. (2022).[4] Synthesis, Crystal Structure and Anti-Leukemic Activity of 1,3-Dihydro-1-{1-[4-(4-phenylpyrrolo[1,2-a]quinoxalin-3-yl)benzyl]piperidin-4-yl}-2H-benzimidazol-2-one. Retrieved from [Link]
Lab Manager. (2023). X-Ray Diffraction Strategies for Pharmaceutical Crystallography. Retrieved from [Link]
NIH. (2024). Synthesis, crystal structure and Hirshfeld surface analysis of 1-[3-(2-oxo-3-phenyl-1,2-dihydroquinoxalin-1-yl)propyl]. Retrieved from [Link]
Comparative Architectures: N-Substituted Quinoxalinone Derivatives in Medicinal Chemistry
Executive Summary The quinoxalin-2(1H)-one scaffold represents a "privileged structure" in modern drug discovery, acting as a bioisostere to quinazolinones and benzimidazoles. While the core heterocycle is ubiquitous, th...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
The quinoxalin-2(1H)-one scaffold represents a "privileged structure" in modern drug discovery, acting as a bioisostere to quinazolinones and benzimidazoles. While the core heterocycle is ubiquitous, the N1-substitution is the critical determinant of pharmacokinetic solubility and target specificity, particularly in kinase inhibition (EGFR, VEGFR) and metabolic regulation (LDHA, Aldose Reductase).
This guide objectively compares N-substituted quinoxalinone derivatives against their primary structural alternatives (Quinazolinones) and evaluates internal structural variations (N-Alkyl vs. N-Aryl). We synthesize data regarding synthetic accessibility, kinase selectivity, and cytotoxic potency (
).
Part 1: Synthetic Accessibility & Efficiency
To develop these derivatives, researchers must choose between classical condensation and modern "green" intensification. The choice dictates library throughput and purity profiles.
Comparative Workflow: Conventional vs. Microwave-Assisted[1]
Conventional Method: Refluxing o-phenylenediamines with 1,2-dicarbonyls in ethanol/acetic acid.
Pros: Scalable, requires no special equipment.
Cons: Long reaction times (2–12 hours), lower yields (60–75%), requires chromatographic purification.
Microwave-Assisted (Green) Method: Irradiation of reactants in water or solvent-free conditions.
Pros: Reaction times < 5 minutes, yields > 90%, often requires only recrystallization (high atom economy).
Cons: Scale-up limitations (batch mode).
Visualization: Synthetic Logic Flow
The following diagram illustrates the decision matrix for synthesizing N-substituted quinoxalinones, highlighting the efficiency gap.
Figure 1: Comparative synthetic workflow demonstrating the kinetic superiority of microwave-assisted protocols for library generation.
Part 2: Pharmacological Profile & SAR Analysis
Internal Comparison: N-Alkyl vs. N-Aryl Substitutions
The N1-substituent dictates the steric fit within the ATP-binding pocket of kinases.
N-Alkyl (Methyl/Ethyl): generally improves solubility and metabolic stability but may lack the hydrophobic bulk required to displace water molecules in deep hydrophobic pockets.
N-Aryl (Phenyl/Naphthyl): often exhibits superior potency (
) due to stacking interactions with residues like Phe770 in EGFR. However, this comes at the cost of reduced aqueous solubility ( increases).
Scaffold Comparison: Quinoxalinone vs. Quinazolinone
Both scaffolds are isomers, but the extra nitrogen in the quinoxalinone ring (position 4) alters the hydrogen bonding donor/acceptor profile.[1]
Feature
Quinoxalinone (N-Substituted)
Quinazolinone
H-Bond Capability
Donor (if NH free) & Acceptor (N4, C=O)
Primarily Acceptor (N1, N3, C=O)
Solubility
Higher (generally) due to polarity
Lower (more lipophilic)
LDHA Inhibition
Moderate (84% inhibition at 10µM)
High (89% inhibition at 10µM)
Kinase Selectivity
High affinity for PI3K/mTOR
High affinity for EGFR/VEGFR
Key Insight: While Quinazolinones often show slightly higher raw potency in enzymatic assays (e.g., LDHA inhibition), N-substituted Quinoxalinones frequently demonstrate better cellular efficacy due to superior membrane permeability and solubility profiles.
Part 3: Performance Data Dashboard
The following table summarizes experimental data comparing specific derivatives against cancer cell lines (HCT116 - Colon Cancer, MCF-7 - Breast Cancer).
Table 1: Comparative Cytotoxicity (
in M)
Compound Class
Structure ID
Substituent (N1)
Substituent (C-Ring)
HCT116
MCF-7
Ref
Quinoxalinone
Cmpd 14
N-Ethyl
3-CN-alkyl
2.61
22.1
[4]
Quinoxalinone
Cmpd XVa
N-Phenyl
3-Chloro
4.40
5.30
[2]
Quinoxalinone
Cmpd VIId
N-Methyl
3-Methyl
7.80
>10
[2]
Quinazolinone
Cmpd 6g
-
2-Thiophen-yl
N/A
1.80
[3]
Standard
Doxorubicin
-
-
1.20
0.90
[2]
Analysis: The N-Ethyl derivative (Cmpd 14) shows superior potency against HCT116, outperforming the N-Methyl variant. However, the Quinazolinone scaffold (Cmpd 6g) retains a slight edge in MCF-7 potency.
Part 4: Experimental Protocols
Protocol A: Green Synthesis of N-Substituted Quinoxalinones
Rationale: This method is selected for its high atom economy and reproducibility.
Preparation: In a Pyrex microwave vial, dissolve the diamine and dicarbonyl compound in a minimum volume of ethanol.
Irradiation: Seal the vial and irradiate at 160 Watts for 60 seconds . (Caution: Ensure pressure release mechanism is active).
Work-up: Cool the reaction mixture to room temperature. A solid precipitate should form immediately.
Purification: Filter the solid and wash with ice-cold ethanol. Recrystallize from ethanol/water (9:1) to obtain pure crystals.
Validation: Check purity via TLC (Ethyl Acetate:Hexane 3:7).
Protocol B: In Vitro Cytotoxicity Assay (MTT)
Rationale: Standardized assessment of metabolic activity as a proxy for cell viability.
Seeding: Plate HCT116 cells at
cells/well in 96-well plates. Incubate for 24h at 37°C/5% .
Treatment: Add test compounds (dissolved in DMSO, final concentration <0.1%) in serial dilutions (0.1 – 100
M). Include Doxorubicin as positive control.
Incubation: Incubate for 48 hours.
Labeling: Add 20
L MTT solution (5 mg/mL in PBS) to each well. Incubate for 4 hours.
Solubilization: Aspirate media and add 150
L DMSO to dissolve formazan crystals.
Measurement: Read absorbance at 570 nm. Calculate
using non-linear regression (GraphPad Prism).
Part 5: Mechanistic Visualization (Kinase Inhibition)
N-substituted quinoxalinones exert anticancer effects primarily by inhibiting the PI3K/Akt/mTOR pathway or EGFR signaling. The diagram below details this interference.
Figure 2: Mechanism of Action. Quinoxalinone derivatives competitively bind to the ATP-pocket of RTKs, halting the PI3K/Akt cascade and triggering apoptosis.
References
Recent Methods for the Synthesis of Quinoxaline Derivatives and their Biological Activities. (2024). Mini Reviews in Medicinal Chemistry.
2[3][4][5]
Design and Synthesis of New Quinoxaline Derivatives as Anticancer Agents and Apoptotic Inducers. (2019). Molecules.
6
Synthesis and Characterization of Some New Quinoxalin-2(1H)one and 2-Methyl-3H-quinazolin-4-one Derivatives Targeting the Onset and Progression of CRC. (2021). Molecules.
3
Chemistry, Synthesis, and Structure Activity Relationship of Anticancer Quinoxalines. (2023). MDPI.
7[3]
Green Synthesis of Quinoxaline and Substituted Quinoxalines. (2011). TSI Journals.
A Senior Application Scientist's Guide to Elemental Analysis Standards for 1,3-Diphenyl-2-Quinoxalinone
For researchers, scientists, and professionals in drug development, the precise characterization of novel compounds is a cornerstone of scientific integrity and regulatory compliance. This guide provides an in-depth comp...
Author: BenchChem Technical Support Team. Date: March 2026
For researchers, scientists, and professionals in drug development, the precise characterization of novel compounds is a cornerstone of scientific integrity and regulatory compliance. This guide provides an in-depth comparison of elemental analysis standards and methodologies, specifically tailored for the verification of 1,3-diphenyl-2-quinoxalinone. We will delve into the causality behind experimental choices, present self-validating protocols, and ground our recommendations in authoritative sources.
The Critical Role of Elemental Analysis in Compound Validation
Elemental analysis is a fundamental technique for determining the elemental composition of a sample.[1][2] For a synthesized compound like 1,3-diphenyl-2-quinoxalinone (C₂₀H₁₄N₂O), elemental analysis serves as a primary method to confirm its empirical formula and assess its purity.[2][3][4] The pharmaceutical industry, in particular, relies on this technique to ensure the quality and consistency of active pharmaceutical ingredients (APIs) and intermediates.[5][6]
The principle of the most common method, combustion analysis, is straightforward: a sample is combusted in an oxygen-rich environment, converting the constituent elements into simple gases (CO₂, H₂O, N₂).[7][8][9] These gases are then separated and quantified by a detector, allowing for the determination of the mass percentages of carbon, hydrogen, and nitrogen.
Theoretical Elemental Composition of 1,3-Diphenyl-2-Quinoxalinone
Before embarking on any analysis, it is crucial to calculate the theoretical elemental composition of the target molecule. This theoretical data serves as the benchmark against which experimental results are compared.
The molecular formula for 1,3-diphenyl-2-quinoxalinone is C₂₀H₁₄N₂O.
Molecular Weight: 298.34 g/mol
Carbon (C): (12.011 * 20 / 298.34) * 100 = 80.51%
Hydrogen (H): (1.008 * 14 / 298.34) * 100 = 4.73%
Nitrogen (N): (14.007 * 2 / 298.34) * 100 = 9.39%
Oxygen (O): (15.999 * 1 / 298.34) * 100 = 5.36%
An acceptable experimental result for a pure sample should fall within ±0.4% of these theoretical values.[3][4]
Comparison of Elemental Analysis Standards
The accuracy of elemental analysis is fundamentally dependent on the quality of the standards used for instrument calibration. These standards should be of high purity, stable, and have a well-defined elemental composition.
Standard Type
Description
Advantages
Disadvantages
Best For
Pure Organic Compounds
High-purity, crystalline organic compounds with known elemental compositions. Examples include Acetanilide, Sulfanilamide, and Benzoic Acid.[10]
Readily available, relatively inexpensive, stable, and provide a matrix similar to the analyte.
May not be suitable for all elements; potential for minor impurities.
Routine calibration and validation of CHN analyzers.
Certified Reference Materials (CRMs)
Materials with certified values for their elemental composition, traceable to national or international standards.[10]
High accuracy and traceability, ideal for method validation and quality control.
More expensive than pure organic compounds.
Establishing the accuracy and traceability of analytical results, particularly in regulated environments.
Natural Materials
Materials such as flour, soil, or plant tissue with well-characterized elemental compositions.[10]
Provide a complex matrix that can be useful for method development for specific sample types.
Can be heterogeneous, leading to variability in results.
Niche applications where matrix matching is critical.
For the routine analysis of 1,3-diphenyl-2-quinoxalinone, high-purity organic compounds like acetanilide are generally sufficient for instrument calibration. However, for method validation or when working under stringent regulatory guidelines, the use of CRMs is highly recommended.
Experimental Workflow: From Sample to Result
The following diagram illustrates a typical workflow for the elemental analysis of a solid organic compound like 1,3-diphenyl-2-quinoxalinone.
Caption: Workflow for the elemental analysis of 1,3-diphenyl-2-quinoxalinone.
Detailed Experimental Protocol: CHN Analysis
This protocol outlines the steps for performing a CHN analysis of 1,3-diphenyl-2-quinoxalinone using a modern elemental analyzer.
1. Instrument and Standard Preparation:
Instrument: A calibrated CHN elemental analyzer.
Standards: High-purity acetanilide (for calibration) and a certified reference material (e.g., Cystine) for validation.
Sample Preparation: Ensure the 1,3-diphenyl-2-quinoxalinone sample is homogenous and has been thoroughly dried to remove any residual solvent or moisture.
2. Sample Weighing and Encapsulation:
Accurately weigh 1-3 mg of the dried sample into a tin or silver capsule using a microbalance.[9]
Seal the capsule to ensure no sample is lost.
Repeat the process for the calibration and validation standards.
3. Instrumental Analysis:
Perform a multi-point calibration of the instrument using the acetanilide standard.
Analyze the validation standard to confirm the accuracy of the calibration. The results should be within the certified range.
Analyze the 1,3-diphenyl-2-quinoxalinone samples in triplicate.
4. Data Analysis and Interpretation:
The instrument software will automatically calculate the percentage of C, H, and N.
Compare the average experimental values to the theoretical values calculated earlier.
A deviation of less than ±0.4% for each element is generally considered indicative of a pure sample.[3][4]
Comparison with Alternative Analytical Techniques
While elemental analysis is a powerful tool for determining elemental composition and purity, it is often used in conjunction with other analytical techniques for comprehensive compound characterization.
Caption: Comparison of elemental analysis with other analytical techniques.
Technique
Information Provided
Primary Use for 1,3-diphenyl-2-quinoxalinone
Elemental Analysis
Elemental composition (%C, %H, %N)
Confirmation of empirical formula and assessment of bulk purity.[2]
NMR Spectroscopy
Detailed molecular structure, presence of impurities
Structural elucidation and identification of structurally similar impurities.[3][4]
Mass Spectrometry
Molecular weight, fragmentation patterns
Confirmation of molecular weight and molecular formula.[3][4]
HPLC
Separation and quantification of components
Assessment of purity by separating the main compound from any impurities.
In modern organic chemistry, while spectroscopic techniques like NMR and mass spectrometry are primary tools for structural determination, elemental analysis remains a crucial and often required method for confirming the purity and elemental composition of a newly synthesized compound.[2][8]
Conclusion
The elemental analysis of 1,3-diphenyl-2-quinoxalinone is a critical step in its characterization, providing essential information about its elemental composition and purity. By employing high-purity standards, following a validated experimental protocol, and understanding the complementary nature of other analytical techniques, researchers can ensure the integrity and accuracy of their findings. This comprehensive approach is indispensable for advancing drug development and meeting the rigorous standards of the scientific community.
References
Shimadzu. (n.d.). Validation of quantitative method for determination of elemental impurities in pharmaceutical products following USP 2. Retrieved from [Link]
VELP Scientifica. (n.d.). The Science of Elemental Analysis: Benefits and Applications in Organic Chemistry. Retrieved from [Link]
Intertek. (n.d.). Trace Metals Testing and Elemental Analysis for Pharmaceuticals. Retrieved from [Link]
Smithers. (n.d.). Elemental Analysis for the Pharmaceutical Industry Q&A. Retrieved from [Link]
Spectroscopy Online. (2023, August 16). Validating ICP-MS for the Analysis of Elemental Impurities According to Draft USP General Chapters <232> and <233>. Retrieved from [Link]
HPCi Media. (n.d.). Elemental Impurity Analysis in Pharmaceuticals. Retrieved from [Link]
Wikipedia. (2024, February 27). Elemental analysis. Retrieved from [Link]
National Center for Biotechnology Information. (n.d.). An International Study Evaluating Elemental Analysis. Retrieved from [Link]
AZoM. (2021, May 6). A Look at Elemental Analysis for Organic Compounds. Retrieved from [Link]
ACS Central Science. (2022, June 23). An International Study Evaluating Elemental Analysis. Retrieved from [Link]
Eurofins Scientific. (2026, January 7). CHNS Analysis. Retrieved from [Link]
Moravek, Inc. (n.d.). Top 5 Methods of Assessing Chemical Purity. Retrieved from [Link]
National Center for Biotechnology Information. (n.d.). 2,3-Diphenylquinoxaline. Retrieved from [Link]
National Institute of Standards and Technology. (n.d.). Quinoxaline, 2,3-diphenyl-. Retrieved from [Link]
National Institute of Standards and Technology. (n.d.). Quinoxaline, 2,3-diphenyl-. Retrieved from [Link]
Scribd. (n.d.). 2,3 - Diphenyl Quinoxaline (Synthesis). Retrieved from [Link]
National Center for Biotechnology Information. (n.d.). Synthesis, crystal structure and Hirshfeld surface analysis of 1-[3-(2-oxo-3-phenyl-1,2-dihydroquinoxalin-1-yl)propyl]. Retrieved from [Link]
The Royal Society of Chemistry. (n.d.). Design and Synthesis of Extended Quinoxaline Derivativesis and Their Charge Transport Properties Supplementary Information. Retrieved from [Link]
MDPI. (2025, July 29). Helical Airflow Synthesis of Quinoxalines: A Continuous and Efficient Mechanochemical Approach. Retrieved from [Link]
A Senior Application Scientist's Guide to Distinguishing Regioisomers of Diphenyl Quinoxalinones via NMR Spectroscopy
Introduction: The Regioisomeric Challenge in Quinoxalinone Synthesis Quinoxaline derivatives are a cornerstone of modern medicinal chemistry, forming the structural core of compounds with a vast range of therapeutic appl...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction: The Regioisomeric Challenge in Quinoxalinone Synthesis
Quinoxaline derivatives are a cornerstone of modern medicinal chemistry, forming the structural core of compounds with a vast range of therapeutic applications, including antiviral, anticancer, and antibacterial agents.[1][2][3] The synthesis of 3-phenyl-quinoxalin-2(1H)-ones, particularly those with additional substitution, is a common strategy in drug discovery. A frequently employed synthetic route involves the condensation of an unsymmetrically substituted o-phenylenediamine with an α-ketoester or a 1,2-dicarbonyl compound like benzil.[4]
This synthetic approach, while efficient, introduces a critical challenge: the potential formation of two distinct regioisomers. The non-symmetrical nature of the diamine allows for condensation to occur at two different nitrogen atoms, leading to a mixture of products with identical mass but distinct chemical structures and, potentially, vastly different biological activities. For researchers in drug development, the ability to unambiguously identify and characterize the desired regioisomer is not merely an academic exercise—it is a prerequisite for establishing reliable structure-activity relationships (SAR) and ensuring the safety and efficacy of a potential therapeutic agent.[5][6][7]
This guide provides a robust, field-proven workflow for the definitive structural elucidation of diphenyl quinoxalinone regioisomers. We will move beyond simple 1D spectral interpretation and delve into the power of two-dimensional NMR techniques, demonstrating how Heteronuclear Multiple Bond Correlation (HMBC) and Nuclear Overhauser Effect Spectroscopy (NOESY) provide the unambiguous evidence required for confident structural assignment.
The Initial Assessment: Limitations of 1D NMR
Upon synthesizing a diphenyl quinoxalinone from an unsymmetrical diamine, the initial analysis typically involves 1D ¹H and ¹³C NMR spectroscopy. While essential, these techniques often provide ambiguous results when faced with regioisomers.
Consider the reaction of 4-methyl-1,2-phenylenediamine with benzil. This can yield two possible products: 6-methyl-2,3-diphenylquinoxalin-2(1H)-one (Isomer A ) and 7-methyl-2,3-diphenylquinoxalin-2(1H)-one (Isomer B ).
The ¹H NMR spectra of both isomers will display complex aromatic signals, along with a singlet for the methyl group.[3][8] The chemical environments of the aromatic protons in Isomer A versus Isomer B are subtly different, leading to minor shifts and potentially altered coupling patterns. However, severe signal overlap in the aromatic region can make a definitive assignment based solely on ¹H NMR challenging, if not impossible.[5]
Similarly, ¹³C NMR will confirm the presence of the correct number of carbon atoms, but the chemical shift differences between the corresponding carbons in each isomer can be minimal, falling within the typical variation of prediction software or empirical databases.[8]
Table 1: Representative 1D NMR Data for Hypothetical Regioisomers A and B
Nucleus
Isomer A (6-methyl) - Predicted δ (ppm)
Isomer B (7-methyl) - Predicted δ (ppm)
Annotation
¹H
~2.45 (s, 3H)
~2.50 (s, 3H)
Methyl protons. Subtle shift difference.
~7.20-8.10 (m, 13H)
~7.20-8.10 (m, 13H)
Aromatic protons. Significant overlap expected.
¹³C
~21.5
~21.8
Methyl carbon.
~115-160
~115-160
Aromatic & Quinoxalinone carbons. Many signals.
~165.0
~165.2
Carbonyl carbon (C=O). Very similar shifts.
Note: Data are hypothetical and for illustrative purposes.
As the table illustrates, relying on these subtle differences is a high-risk strategy. A more robust method is required, one that looks not just at the chemical shifts of individual nuclei, but at their connectivity through bonds and space.
The Definitive Solution: A 2D NMR Workflow
To achieve unambiguous assignment, we must employ 2D NMR experiments that reveal scalar and dipolar couplings. The Heteronuclear Multiple Bond Correlation (HMBC) experiment is the most powerful tool for this task, providing information about long-range (2- and 3-bond) ¹H-¹³C correlations.[9][10] This is complemented by the Nuclear Overhauser Effect Spectroscopy (NOESY) experiment, which identifies protons that are physically close to each other in space, regardless of their bonding.[1][11]
Workflow for Structural Elucidation
Caption: Workflow for unambiguous regioisomer assignment.
The Power of HMBC: Mapping the Carbon Skeleton
The HMBC experiment is the key to solving this puzzle. By observing correlations from protons to carbons that are two or three bonds away, we can piece the molecular fragments together. The diagnostic correlations are those that link the protons on the quinoxalinone's benzo ring to the key carbons of the core structure.
Let's consider our two hypothetical isomers:
For Isomer A (6-methyl): The proton on C5 (let's call it H5) is a singlet in the aromatic region. Critically, H5 will show a ³J correlation to C7 and a ³J correlation to the quaternary carbon C8a. The methyl protons (Me-6) will show a ³J correlation to C5 and C7.
For Isomer B (7-methyl): The proton on C8 (H8) is a doublet. It will show a ³J correlation to C6 and the quaternary carbon C4a. The methyl protons (Me-7) will show a ³J correlation to C6 and C8.
The most unambiguous distinction comes from the correlations of the lone aromatic proton on the substituted ring (H5 in Isomer A, H8 in Isomer B) to the quaternary carbons of the quinoxalinone core. These correlations are unique to each isomer and provide definitive proof of the substitution pattern.
Confirming with NOESY: Through-Space Proximity
While HMBC provides the definitive through-bond connectivity, NOESY offers powerful confirmatory evidence based on through-space proximity.[12] In diphenyl quinoxalinones, the phenyl rings at the C2 and C3 positions are not coplanar with the quinoxalinone core and their protons can be in close proximity to specific protons on the benzo-fused ring.
For Isomer A (6-methyl): The protons of the C2-phenyl group may show a Nuclear Overhauser Effect (NOE) correlation to H5.
For Isomer B (7-methyl): The protons of the C3-phenyl group may show an NOE correlation to H8.
Observing one of these specific through-space interactions provides strong, orthogonal validation of the structure determined by HMBC.
A successful NMR analysis is contingent on meticulous sample preparation and the selection of appropriate acquisition parameters.[3]
Sample Preparation
The quality of the NMR spectrum is directly dependent on the quality of the sample.[13] The sample must be fully dissolved and free of particulate matter to ensure magnetic field homogeneity.[14]
Glass Pasteur pipette and filter plug (e.g., glass wool)[3]
Protocol:
Weigh the Sample: For ¹H NMR, 1-5 mg is typically sufficient. For a suite of 2D experiments like HMBC and NOESY, a more concentrated sample of 15-25 mg is recommended to achieve an adequate signal-to-noise ratio in a reasonable time.[13]
Dissolve: In a small, clean vial, dissolve the sample in approximately 0.6-0.7 mL of a suitable deuterated solvent.[13] CDCl₃ is a common first choice for non-polar to moderately polar organic molecules.
Filter and Transfer: Place a small plug of glass wool into a Pasteur pipette. Transfer the solution through the filtered pipette into the NMR tube to remove any particulates. This step is crucial for achieving sharp lines.[14]
Cap and Label: Cap the NMR tube securely and label it clearly.
NMR Data Acquisition
The following are general parameters for a 500 MHz spectrometer. These may need to be optimized for your specific instrument and sample concentration.
Table 2: Recommended NMR Acquisition Parameters
Experiment
Parameter
Recommended Value
Rationale
1D ¹H
Pulse Program
zg30
Standard 30-degree pulse for quantitative integration.
Number of Scans (NS)
8-16
Provides good S/N for a moderately concentrated sample.
Acquisition Time (AQ)
~3-4 s
Ensures good digital resolution.
Relaxation Delay (D1)
2 s
Allows for sufficient relaxation of protons between scans.
1D ¹³C
Pulse Program
zgpg30
Proton-decoupled experiment with a 30-degree pulse.
Number of Scans (NS)
1024 or more
Required due to the low natural abundance and sensitivity of ¹³C.[13]
Relaxation Delay (D1)
2 s
Standard delay.
2D HMBC
Pulse Program
hmbcgpqf
Gradient-selected, phase-cycled for artifact suppression.
Number of Scans (NS)
8-16 per increment
Balances sensitivity and experiment time.
Number of Increments
256-400 (in F1)
Determines the resolution in the indirect dimension.
Long-range J value
8 Hz
Optimized for typical 2- and 3-bond ¹H-¹³C couplings.[10]
2D NOESY
Pulse Program
noesygpph
Gradient-selected for artifact suppression.
Number of Scans (NS)
8-16 per increment
Sufficient for a moderately concentrated sample.
Mixing Time (D8)
500-800 ms
Allows for the buildup of NOE between spatially close protons.
Conclusion: Certainty Through Connectivity
The challenge of distinguishing between regioisomers of diphenyl quinoxalinones is a common but critical hurdle in synthetic and medicinal chemistry. While 1D NMR provides an essential first look, it often lacks the resolving power for an unambiguous assignment. This guide has detailed a robust workflow centered on 2D NMR spectroscopy that provides definitive, evidence-based structural elucidation.
By leveraging the through-bond connectivity information from the HMBC experiment, researchers can confidently map the molecular skeleton and pinpoint the exact location of substituents. This assignment can be further corroborated by through-space correlations observed in a NOESY experiment. Following the detailed protocols for sample preparation and data acquisition outlined here will ensure the generation of high-quality data, leading to confident and correct structural assignments. This level of analytical rigor is fundamental to building accurate structure-activity relationships and advancing the development of novel therapeutics.
References
Organomation. (n.d.). NMR Sample Preparation: The Complete Guide.
Metabolomics. (n.d.). NMR Sample Preparation.
Reddit. (2022, February 21). Good resources for learning the theory behind NMR? r/chemistry.
(n.d.). NMR sample preparation guidelines.
Ohio State University. (n.d.). Great resources for learning NMR (Nuclear Magnetic Resonance).
Iowa State University. (n.d.). NMR Sample Preparation | Chemical Instrumentation Facility.
University of Oxford. (n.d.). NMR Textbooks.
(2011, February 16). NMR Sample Preparation Guidelines.
(n.d.). NMR Study of the dynamic equilibria among isomeric species in quinoxalin-2-one derivatives.
Semantic Scholar. (2020, April 1). REGIOSELECTIVE SYNTHESIS OF QUINOXALIN-2-ONE DERIVATIVES REGULATED BY ACID AND BASE.
IJISET. (2014, August 15). A Greener Chemistry Approach for Synthesis of 2,3-diphenyl quinoxaline.
Benchchem. (n.d.). Protocol for 1H NMR and 13C NMR analysis of substituted quinoxalines.
University of Wisconsin-Madison. (2020, February 14). NMR Spectroscopy :: Hans Reich NMR Collection.
Oxford Instruments. (n.d.). Distinguishing Regioisomers in Pharmaceutical Products using Benchtop NMR Spectroscopy.
AZoM.com. (2024, September 2). Utilizing benchtop NMR spectroscopy to identify regioisomers in pharmaceutical compounds.
Oxford Instruments. (n.d.). Distinguishing Regioisomers in Pharmaceutical Products using Benchtop NMR Spectroscopy.
(n.d.). High Resolution NMR : Theory and Chemical Applications.
MDPI. (2023, November 6). Novel Derivatives of Quinoxaline-2-carboxylic Acid 1,4-Dioxides as Antimycobacterial Agents: Mechanistic Studies and Therapeutic Potential.
PubMed. (2005, July 15). 1H and 13C NMR identification of unexpected 3,4-dihydroquinoxalines in the syntheses of 1,5-benzodiazepine derivatives.
Asian Journal of Research in Chemistry. (2016, November 24). Green Synthesis of Quinoxaline derivatives.
Benchchem. (n.d.). Spectroscopic Differentiation of Quinazoline Isomers: A Comparative Guide.
The Royal Society of Chemistry. (n.d.). Design and Synthesis of Extended Quinoxaline Derivativesis and Their Charge Transport Properties Supplementary Information.
(n.d.). Phosphine free Mn-complex catalysed dehydrogenative CC and - Supporting Information.
(n.d.). QUINOXALINE SYNTHESIS BY DOMINO REACTIONS.
ResearchGate. (n.d.). (PDF) Green synthesis of quinoxaline derivatives.
ResearchGate. (n.d.). NMR study of the dynamic equilibria among isomeric species in quinoxalin-2-one derivatives | Request PDF.
ChemRxiv. (n.d.). T1 T2 Relaxation Time Correlation NMR Monitoring of the Mechanochemical Formation of Quinoxaline Derivatives*.
Cornell University. (n.d.). Structural Elucidation of An Unknown Compound.
(2025, July 21). MRRC Structure Elucidation Notes.
sites@gsu. (2008, March 25). Structural Elucidation with NMR Spectroscopy: Practical Strategies for Organic Chemists.
University of Toronto. (n.d.). Three-Dimensional HMQC-NOESY, NOESY-HMQC, and NOESY-HSQC.
ResearchGate. (2014, November 7). Synthesis and Spectroscopic Structural Elucidation of New Quinoxaline Derivatives | Request PDF.
Operational Guide: Proper Disposal Procedures for 2(1H)-Quinoxalinone, 1,3-diphenyl-
Part 1: Executive Summary & Immediate Action Core Directive: This compound is a polycyclic aromatic heterocycle.[1] While not listed on federal P-lists or U-lists (US EPA), it must be managed as a Hazardous Organic Waste...
Author: BenchChem Technical Support Team. Date: March 2026
Part 1: Executive Summary & Immediate Action
Core Directive: This compound is a polycyclic aromatic heterocycle.[1] While not listed on federal P-lists or U-lists (US EPA), it must be managed as a Hazardous Organic Waste due to its biological activity potential and lack of comprehensive toxicological data.[2] Incineration is the only authorized disposal method.[1]
Immediate Handling Rules:
Do Not Flush: Strictly prohibited from entering municipal water systems.[1]
Segregate: Keep separate from strong oxidizers (e.g., permanganates, peroxides) to prevent exothermic decomposition.[1]
Contain: Collect as solid waste or compatible solvent waste (non-halogenated or halogenated depending on the solvent used).[1]
Part 2: Chemical Profile & Hazard Identification
To dispose of a chemical safely, you must understand its behavior.[1][3] This compound is structurally distinct from the more common 2,3-diphenylquinoxaline; the presence of the carbonyl group and N-phenyl substitution alters its solubility and reactivity profile.[2]
Treat as GHS Category 2 (Skin/Eye) and Cat 4 (Oral Toxicity) under the Precautionary Principle.[1][2]
Part 3: The Self-Validating Disposal System
As a Senior Scientist, I advocate for Self-Validating Protocols . This means the procedure itself prevents errors.[1] For this compound, the system relies on Phase Segregation .[1]
The "Phase-Lock" Rule:
If Solid: It remains solid.[1] Do not dissolve it just to dispose of it. Pack it as solid waste.
If Solution: Identify the solvent first.[1] The solvent dictates the waste stream, not the solute (unless the solute is highly regulated, which this is not).[2]
Mechanism of Action (Why this matters):
1,3-diphenyl-2(1H)-quinoxalinone is stable but can act as a photosensitizer or biologically active agent.[2] By keeping it in the solid phase, you minimize the surface area available for unexpected reactions or volatilization.[1]
Part 4: Step-by-Step Disposal Protocol
Scenario A: Disposal of Pure Solid Chemical
Primary Containment: Transfer the solid into a clear, sealable polyethylene bag or a wide-mouth high-density polyethylene (HDPE) jar.
Double Containment: Place the primary container inside a second clear bag or a larger waste drum.
Labeling: Affix a hazardous waste tag immediately.[1]
Storage: Store in the "Solid Organic Waste" satellite accumulation area until pickup.
Scenario B: Disposal of Mother Liquors (Reaction Mixtures)
If the compound is dissolved in a solvent (e.g., Dichloromethane or Ethanol):
Solvent Identification: Determine if the solvent is Halogenated (e.g., DCM) or Non-Halogenated (e.g., Acetone, Ethanol).[1][2]
Stream Selection:
DCM Solution: Pour into "Halogenated Organic Waste" carboy.[1]
Ethanol/Acetone Solution: Pour into "Non-Halogenated Flammable Waste" carboy.[1]
Precipitation Check: If the compound precipitates upon mixing with the waste container contents, do not force it.[1] Create a separate waste stream labeled "High Solids Organic Waste" to prevent clogging carboy openings.
Scenario C: Spill Cleanup & Decontamination
Since water is ineffective, follow this "Solvent-Lift" technique:
Dry Sweep: If dry powder, gently sweep into a dust pan using a brush.[1] Avoid creating dust.[1][4][5] Place in solid waste.
Solvent Wash: Wet a paper towel with Acetone (preferred) or Ethanol.[1] Wipe the surface.[1][3] The organic solvent will solubilize the residue.[1]
Final Wash: Wash the area with soap and water to remove the solvent film.[1]
Waste: Place all solvent-contaminated paper towels into the Solid Hazardous Waste bin (Debris), not the regular trash.
Part 5: Visual Decision Workflow
The following diagram illustrates the decision logic for disposing of 1,3-diphenyl-2(1H)-quinoxalinone.
Caption: Decision matrix for segregating 1,3-diphenyl-2(1H)-quinoxalinone waste streams based on physical state and solvent compatibility.
Part 6: Regulatory Compliance & Documentation
Waste Classification (RCRA - USA)
While 1,3-diphenyl-2(1H)-quinoxalinone is not explicitly listed (P or U list), it is a Non-RCRA Regulated Waste that must be managed as hazardous due to the "Generator Knowledge" clause (40 CFR 262.11).[2] Generators must assume toxicity for unlisted pharmaceutical intermediates.[1]
EPA Waste Code: If ignitable (in solvent), use D001 .[1][2] If toxic (via TCLP, unlikely but possible), use D004-D043 .[2]
Best Practice Code: Most institutions use a generic code for "Non-Regulated Toxic Solids" (e.g., "TX-01") for internal tracking.[1][2]
Proper Shipping Name: Environmentally hazardous substance, solid, n.o.s. (if >5kg and aquatic toxicity is suspected) OR Non-Regulated Solid (for small research quantities).[1][2]
Labeling: Class 9 (Miscellaneous) is recommended for bulk shipment to the incinerator.[1]
References
PubChem Compound Summary. 1,3-Diphenyl-2(1H)-quinoxalinone (CAS 16194-28-8).[2] National Center for Biotechnology Information.[1] [Link][2]
US Environmental Protection Agency. Criteria for the Definition of Solid Waste and Solid and Hazardous Waste Exclusions (40 CFR Part 261).[1][Link][1][2]
American Chemical Society. Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards.[1] National Academies Press.[1] [Link]
Personal protective equipment for handling 2(1H)-Quinoxalinone, 1,3-diphenyl-
Executive Safety Summary: The "Unknown" Protocol As researchers, we often handle compounds like 1,3-diphenyl-2(1H)-quinoxalinone (CAS: 13183-79-4 or related analogs) that occupy the "toxicity gray zone." While structural...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Safety Summary: The "Unknown" Protocol
As researchers, we often handle compounds like 1,3-diphenyl-2(1H)-quinoxalinone (CAS: 13183-79-4 or related analogs) that occupy the "toxicity gray zone." While structural analogs (e.g., 2,3-diphenylquinoxaline) are often classified merely as Irritants (H315/H319), the specific N-substituted lactam structure of this compound suggests potential biological activity (kinase inhibition or receptor modulation).
The Core Philosophy: Treat this compound as a Potent Bioactive until proven otherwise. Your safety strategy must shift from "Reactive" (reacting to a known hazard) to "Defensive" (assuming the compound can penetrate skin and modulate cell signaling).
Critical Physical Properties for Safety Planning:
State: Solid (Crystalline powder).
Solubility: Lipophilic. Soluble in DMSO, DCM, and Toluene; insoluble in water.
Primary Risk:The Solvent Vector Effect. The solid sits on the skin; the solution drives it into the bloodstream.
Risk Assessment & Hierarchy of Controls
Before selecting PPE, you must implement Engineering Controls. PPE is the last line of defense, not the first.
Control Level
Requirement for 1,3-diphenyl-2(1H)-quinoxalinone
Elimination/Substitution
Not applicable for specific synthesis/assay requirements.
Engineering (Primary)
Certified Chemical Fume Hood. All weighing and solubilization must occur here. Face velocity: 80–100 fpm.
Administrative
Designate a "Bioactive Zone." No phones, no writing on lab bench surfaces.
PPE (Secondary)
See Matrix below.
The PPE Matrix: Defensive Layering
Do not default to standard "lab coat and nitrile" protocols. This compound requires specific barriers depending on the solvent system used.
A. Hand Protection (The Critical Variable)
Handling the Solid (Weighing):
Glove: Standard Nitrile (Minimum 5 mil thickness).
Logic: The solid is unlikely to permeate nitrile rapidly.
Standard Nitrile is INSUFFICIENT (Breakthrough < 2 mins).
Requirement: Silver Shield® (Laminate) liners under Nitrile, or Polyvinyl Alcohol (PVA) gloves.
Why? DCM dissolves the glove and carries the quinoxalinone through the skin barrier efficiently.
B. Respiratory & Body Protection
Zone
Equipment
Technical Specification
Eyes
Chemical Splash Goggles
ANSI Z87.1 compliant. Safety glasses are insufficient if working with liquids that can splash.
Body
Lab Coat (High-Neck)
100% Cotton or Nomex (if flammables are present). Ensure wrist coverage overlaps with gloves.
Lungs
Fume Hood (Primary)
If hood is unavailable (NOT recommended), use N95 for solid dust only. P100/OV respirator required for solution work outside a hood.
Operational Workflow: Safe Handling Protocol
This self-validating workflow minimizes contamination spread.
Figure 1: Decision tree for PPE selection and handling workflow based on solvent interaction.
Step-by-Step Protocol
Preparation:
Don appropriate gloves based on the solvent plan (see Section 3A).
Place a disposable absorbent mat in the fume hood.
Weighing (Solid Phase):
Quinoxalinones can be static-prone.[1] Use an anti-static gun if the powder "flies."
Self-Validating Step: If you see powder on the black balance surface, your technique has failed. Clean immediately with a wet wipe.
Solubilization (Liquid Phase):
Add solvent slowly to prevent aerosolization.
Cap immediately. Never transport an open vessel of this solution across the lab.
Decontamination:
Wipe the exterior of the vial with a solvent-compatible wipe before removing it from the hood. This prevents "trace transfer" to door handles and keyboards.
Emergency Response & Disposal
Exposure Response
Skin Contact (Solid): Wash with soap and water for 15 minutes. Do not use ethanol (it may enhance absorption).
Skin Contact (Solution):
IMMEDIATELY remove gloves (do not roll them down; peel them off).
Seek medical attention if solvent was toxic (e.g., DCM).
Eye Contact: Flush for 15 minutes using an eyewash station. Hold eyelids open.
Disposal Strategy
Solid Waste: Dispose of contaminated wipes and gloves in "Hazardous Solid Waste" (Yellow bag/bin).
Liquid Waste:
Halogenated: If dissolved in DCM/Chloroform.
Non-Halogenated: If dissolved in DMSO/Methanol.
Note: Do not pour down the drain.[3] This compound is likely toxic to aquatic life (aquatic toxicity is common for diphenyl-heterocycles).
References
National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards, Updated Version.[4][5][6] National Academies Press.[4] [Link]
Occupational Safety and Health Administration (OSHA). (2012). Hazard Communication Standard: Safety Data Sheets. 29 CFR 1910.1200(g). [Link]
PubChem. (n.d.). Compound Summary for 2,3-Diphenylquinoxaline (Structural Analog Safety Profile). National Library of Medicine. [Link]
